N-nitroso-ramipril

• CAS: 3028194-80-8

Core Science & Biosynthesis

N-nitroso-ramipril formation mechanism in ramipril drug substance

An In-depth Technical Guide to the Formation Mechanism of N-nitroso-ramipril in Ramipril (B1678797) Drug Substance

Introduction

Ramipril is an angiotensin-converting enzyme (ACE) inhibitor widely prescribed for the treatment of hypertension and heart failure.[1] Like other drugs in the "-pril" class, the chemical structure of ramipril contains a secondary amine functional group.[2][3] This structural feature makes it susceptible to a chemical reaction known as nitrosation, which can lead to the formation of N-nitroso-ramipril, a type of nitrosamine (B1359907) impurity.[1][3]

The presence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable or possible human carcinogens.[4][5][6] The discovery of these impurities in various drug products has led to numerous recalls and heightened regulatory scrutiny, compelling the pharmaceutical industry to thoroughly assess and control the risk of their formation.[4][7]

This technical guide provides a comprehensive overview of the formation mechanism of N-nitroso-ramipril. It is intended for researchers, scientists, and drug development professionals, offering detailed insights into the underlying chemistry, risk factors, analytical methodologies, and mitigation strategies.

The Chemical Mechanism of N-nitroso-ramipril Formation

The formation of N-nitroso-ramipril is a classic example of the nitrosation of a secondary amine. This reaction requires two key components: the ramipril molecule, which provides the secondary amine, and a nitrosating agent.

2.1 The Core Reaction

The fundamental reaction involves the interaction of the secondary amine group within the ramipril structure with a nitrosating agent, most commonly nitrous acid (HNO₂).[6][8] Nitrous acid is typically unstable and is formed in situ from nitrite (B80452) salts (e.g., sodium nitrite, NO₂⁻) under acidic conditions.[6][9]

The reaction proceeds as follows:

• Formation of the Nitrosating Agent: In an acidic environment, nitrite ions are protonated to form nitrous acid (HNO₂). The nitrous acid can then be further protonated and lose water to form the highly reactive nitrosonium ion (NO⁺), or it can form dinitrogen trioxide (N₂O₃), which also acts as a nitrosating agent.[10]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the secondary amine in ramipril acts as a nucleophile, attacking the electrophilic nitrosating agent (e.g., the nitrosonium ion).

• Formation of N-nitroso-ramipril: Following the attack, a proton is lost, resulting in the formation of the stable N-nitroso-ramipril compound, which contains a nitroso group (-N=O) bonded to the amine nitrogen.[9]

2.2 Factors Influencing Formation

Several factors can influence the rate and extent of N-nitroso-ramipril formation:

• Presence of Nitrites: The availability of a nitrite source is a prerequisite for the reaction. These can be present as impurities in raw materials, excipients, or even leach from packaging materials.[4][10]

• pH: The reaction is typically favored under acidic conditions (low pH), which facilitate the formation of the active nitrosating species from nitrites.[9]

• Temperature: Higher temperatures can accelerate the rate of the nitrosation reaction.[9]

• Presence of Tertiary Amines: While ramipril itself is a secondary amine, the presence of tertiary amines in the manufacturing process can also lead to nitrosamine formation through a process called dealkylative nitrosation.[6][8]

Below is a diagram illustrating the chemical pathway for the formation of N-nitroso-ramipril.

Caption: N-nitroso-ramipril formation pathway.

Risk Assessment and Mitigation Strategies

Regulatory bodies like the FDA require manufacturers to perform comprehensive risk assessments to identify and mitigate the potential for nitrosamine impurities in their products.[4][5][11]

3.1 Potential Sources of Contamination

• Active Pharmaceutical Ingredient (API) Synthesis: The synthesis process of ramipril may involve reagents, solvents, or catalysts that are contaminated with nitrites or amines.

• Drug Product Formulation: Excipients are a known potential source of nitrite impurities. For instance, microcrystalline cellulose (B213188) has been identified as an excipient that can contain varying levels of nitrites.[10]

• Degradation: Degradation of the API or excipients during manufacturing or storage can sometimes generate amines or nitrosating agents.

• Manufacturing Process: The use of certain solvents (like dimethylformamide, which can degrade to a secondary amine) or contaminated water can introduce risks.[6]

• Packaging and Storage: Storage conditions, such as high temperature and humidity, can increase the risk of formation if the necessary precursors are present.[9] Packaging materials could also potentially be a source of leachables.[4]

3.2 Mitigation Strategies

To prevent or reduce the formation of N-nitroso-ramipril, manufacturers can implement several control strategies:[4]

• Process Optimization: Modify the manufacturing process to avoid conditions that favor nitrosation (e.g., adjust pH, use lower temperatures).

• Raw Material Control: Implement stringent controls and testing for nitrites and amines in all starting materials, reagents, solvents, and excipients.

• Use of Scavengers: Introduce antioxidants, such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), into the formulation. These compounds can react with and neutralize nitrosating agents, thereby inhibiting nitrosamine formation.

• Supplier Qualification: Conduct thorough audits of raw material suppliers to ensure the quality and purity of their materials.[4]

Analytical Methodologies for Detection and Quantification

Sensitive and validated analytical methods are crucial for detecting and quantifying N-nitroso-ramipril at the trace levels required by regulatory agencies. The most common techniques are based on chromatography coupled with mass spectrometry.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used technique. It offers high sensitivity and selectivity, allowing for the accurate quantification of N-nitroso-ramipril even in complex matrices like a finished drug product.[12] The European Directorate for the Quality of Medicines & HealthCare (EDQM) has published an LC-MS/MS method specifically for the determination of N-nitroso-ramipril in ramipril tablets.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used, often with a headspace autosampler for volatile nitrosamines. However, for less volatile, larger molecules like N-nitroso-ramipril, LC-MS/MS is generally preferred.[12]

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): This technique provides very high mass accuracy, which is useful for identifying unknown impurities and confirming the identity of known ones without the need for a reference standard of the impurity itself.[14]

4.1 Experimental Protocol: LC-MS/MS Analysis of N-nitroso-ramipril

The following is a representative protocol based on established methods for nitrosamine analysis.[13][15]

Objective: To quantify the amount of N-nitroso-ramipril in a ramipril drug product sample.

1. Materials and Reagents:

• N-nitroso-ramipril reference standard

• N-nitroso-quinapril (as an internal standard, ISTD)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ramipril tablets (sample)

2. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of N-nitroso-ramipril and the internal standard (N-nitroso-quinapril) in methanol at a concentration of approximately 100 µg/mL.[15]

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the expected concentration range. Spike each standard with the internal standard at a fixed concentration.

• Sample Preparation:

  • Weigh and grind several ramipril tablets to obtain a homogenous powder.

  • Accurately weigh an amount of powder equivalent to 50 mg of ramipril into a centrifuge tube.

  • Add a specific volume of extraction solvent (e.g., methanol) and the internal standard solution.

  • Vortex or sonicate the mixture for a specified time to ensure complete extraction of the analyte.

  • Centrifuge the sample to pellet the excipients.

  • Filter the supernatant through a 0.22 µm filter into an HPLC vial for analysis.

3. LC-MS/MS Instrumental Conditions:

• Liquid Chromatograph (LC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Methanol with 0.1% Formic Acid.

  • Gradient: A suitable gradient program to separate N-nitroso-ramipril from the ramipril API and other components.

  • Flow Rate: e.g., 0.4 mL/min.

  • Injection Volume: e.g., 10 µL.

• Mass Spectrometer (MS):

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both N-nitroso-ramipril (e.g., m/z 446 -> 234) and the internal standard.[15]

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio (analyte/ISTD) against the concentration of the calibration standards.

• Determine the concentration of N-nitroso-ramipril in the sample by interpolating its peak area ratio from the calibration curve.

• Calculate the final amount of the impurity in ng per tablet or ppm relative to the API.

The workflow for this analytical process is visualized below.

Caption: Typical analytical workflow for N-nitroso-ramipril.

Quantitative Data and Regulatory Limits

Quantitative analysis is essential for ensuring that levels of N-nitroso-ramipril do not exceed the acceptable intake (AI) limits established by regulatory authorities.

Parameter	Value	Source / Context
Chemical Formula	C₂₃H₃₁N₃O₆	[16][17]
Molecular Weight	445.51 g/mol	[16][17]
Acceptable Intake (AI)	1.5 µ g/day (Interim)	Proposed for nitroso-ACE Inhibitors by EFPIA[3]
Analytical Method LOD	Varies; can be < 0.05 ppm	Method-dependent; reflects high sensitivity of LC-MS/MS[15]
Analytical Method LOQ	Varies; e.g., ~0.1 ng/mL	Method-dependent; allows for quantification below AI limits[15]

Note: The Acceptable Intake (AI) limit is the level at or below which the impurity is considered to pose a negligible cancer risk over a lifetime of exposure. The value for nitroso-ACE inhibitors is still under discussion, and the 1.5 µ g/day is an interim value proposed by industry consortiums.

Conclusion

The formation of N-nitroso-ramipril is a potential risk associated with the manufacturing and storage of ramipril drug substance and product, stemming from the inherent reactivity of its secondary amine moiety with nitrosating agents. A thorough understanding of the formation mechanism, coupled with a robust risk assessment and the implementation of appropriate mitigation strategies, is essential for controlling this impurity. By optimizing manufacturing processes, controlling raw materials, and utilizing highly sensitive analytical methods, pharmaceutical manufacturers can ensure that their products meet the stringent safety and quality standards required by regulatory agencies, thereby protecting patient health.

References

• 1. chemicea.com [chemicea.com]
• 2. efpia.eu [efpia.eu]
• 3. Anybody inquired about Ramipril, Benzapril, Quinapril? - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 5. fda.gov [fda.gov]
• 6. veeprho.com [veeprho.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. resolvemass.ca [resolvemass.ca]
• 10. researchgate.net [researchgate.net]
• 11. npra.gov.my [npra.gov.my]
• 12. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 14. fda.gov [fda.gov]
• 15. edqm.eu [edqm.eu]
• 16. synthinkchemicals.com [synthinkchemicals.com]
• 17. N-Nitroso ramipril | FN183198 | Biosynth [biosynth.com]

Synthesis and Characterization of N-nitroso-ramipril Reference Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of the N-nitroso-ramipril reference standard. N-nitroso-ramipril is a potential impurity in the angiotensin-converting enzyme (ACE) inhibitor, ramipril (B1678797), arising from the nitrosation of its secondary amine moiety. The presence of N-nitrosamines in pharmaceutical products is a significant concern due to their classification as probable human carcinogens. Therefore, the availability of a well-characterized reference standard is crucial for the development and validation of analytical methods to detect and quantify this impurity in ramipril drug substances and products. This document outlines a detailed protocol for the synthesis of N-nitroso-ramipril, followed by a thorough characterization using modern analytical techniques, including High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy. All experimental methodologies are described in detail to facilitate replication in a laboratory setting. Quantitative data are summarized in structured tables for clarity and ease of comparison.

Introduction

Ramipril is a widely prescribed ACE inhibitor used in the treatment of hypertension and heart failure.[1] The molecular structure of ramipril contains a secondary amine, which is susceptible to nitrosation in the presence of nitrosating agents, such as nitrite (B80452) salts under acidic conditions, leading to the formation of N-nitroso-ramipril.[2] Regulatory bodies worldwide have stringent requirements for the control of nitrosamine (B1359907) impurities in pharmaceuticals.[3] The synthesis and availability of pure N-nitroso-ramipril as a reference standard are prerequisites for the accurate detection and quantification of this potential impurity in ramipril-containing medicines. This guide provides a detailed methodology for the synthesis and comprehensive characterization of N-nitroso-ramipril.

Synthesis of N-nitroso-ramipril

The synthesis of N-nitroso-ramipril is achieved through the direct nitrosation of ramipril. The following protocol is a generalized procedure that can be adapted for laboratory-scale synthesis.

Experimental Protocol: Synthesis

Materials:

• Ramipril

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), dilute solution (e.g., 1 M)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated Sodium Chloride solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., ethyl acetate (B1210297)/hexanes mixture)

Procedure:

• Dissolution: Dissolve a known quantity of ramipril in dichloromethane in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0-5 °C in an ice bath.

• Addition of Nitrosating Agent: In a separate beaker, prepare an aqueous solution of sodium nitrite (typically a molar excess).

• Acidification and Reaction: Slowly add the sodium nitrite solution dropwise to the stirred ramipril solution. Following this, add dilute hydrochloric acid dropwise to the reaction mixture while maintaining the temperature at 0-5 °C. The acidic conditions facilitate the in-situ formation of nitrous acid (HNO₂), the active nitrosating species.[4]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel.

• Quenching: Carefully neutralize any excess acid by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude N-nitroso-ramipril.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure N-nitroso-ramipril.

Safety Precaution: N-nitrosamines are potent carcinogens and should be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.

Characterization of N-nitroso-ramipril

The synthesized N-nitroso-ramipril must be thoroughly characterized to confirm its identity and purity. The following analytical techniques are employed.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is used to determine the purity of the synthesized N-nitroso-ramipril.

A general HPLC method for the analysis of ramipril and its impurities can be adapted.

• Column: C18 reverse-phase column (e.g., Inertsil ODS-3, 150 x 4.6 mm, 3 µm).[5]

• Mobile Phase: A gradient elution using a mixture of a buffered aqueous phase (e.g., 0.2 g/L solution of sodium hexanesulfonate, pH 2.7) and an organic modifier (e.g., acetonitrile).[5]

• Flow Rate: 1.5 mL/min.[5]

• Detection: UV detector at a suitable wavelength (e.g., 210 nm).

• Injection Volume: 20 µL.[5]

The purity is determined by calculating the area percentage of the N-nitroso-ramipril peak relative to the total peak area.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Identification and Quantification

LC-MS/MS is a highly sensitive and specific technique for the identification and quantification of N-nitroso-ramipril.

The following parameters have been reported for the analysis of N-nitroso-ramipril in tablet formulations and can be used for the characterization of the reference standard.

Table 1: LC-MS/MS Parameters for N-nitroso-ramipril Analysis

Parameter	Value
HPLC System	Shimadzu HPLC or equivalent
Mass Spectrometer	AB Sciex QTrap 5500 or equivalent
Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm
Eluent A	Water with 0.1% Formic Acid
Eluent B	Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid
Gradient	Time (min)
0.00
3.00
10.0
13.5
14.5
15.0
Flow Rate	0.40 mL/min
Oven Temperature	40 °C
Injection Volume	5 µL
MS Scan Type	Multiple Reaction Monitoring (MRM)
Polarity	Positive
Ion Source	Turbo Spray
MRM Transitions	Q1 Mass (Da)
446.15
446.15

Data sourced from a published LC-MS/MS method for N-nitroso-ramipril in tablets.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H NMR and ¹³C NMR spectroscopy are essential for the unambiguous structural confirmation of the synthesized N-nitroso-ramipril.

While specific spectral data were not available in the searched literature, the expected NMR spectra would show characteristic shifts corresponding to the protons and carbons in the N-nitroso-ramipril molecule. The formation of the N-nitroso group introduces diastereomers due to restricted rotation around the N-N bond, which may lead to the observation of two sets of signals for some protons and carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

FTIR spectroscopy is used to identify the functional groups present in the N-nitroso-ramipril molecule.

The FTIR spectrum of N-nitroso-ramipril is expected to show characteristic absorption bands for the following functional groups:

• N=O stretch: A characteristic band for the nitroso group, typically in the region of 1450-1500 cm⁻¹.

• C=O stretch: Bands corresponding to the ester and carboxylic acid carbonyl groups. The spectrum of ramipril shows bands at 1748 and 1644 cm⁻¹ for the acid and ester groups, respectively.[6]

• O-H stretch: A broad band for the carboxylic acid hydroxyl group.

• C-H stretch: Bands for aromatic and aliphatic C-H bonds.

Data Presentation

The quantitative data for the synthesized N-nitroso-ramipril reference standard should be presented in a clear and organized manner.

Table 2: Summary of Characterization Data for N-nitroso-ramipril

Parameter	Result
Chemical Name	(2S,3aS,6aS)-1-(N-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-N-nitroso-L-alanyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid[1]
CAS Number	3028194-80-8[1]
Molecular Formula	C₂₃H₃₁N₃O₆[1]
Molecular Weight	445.52 g/mol [1]
Appearance	Pale Yellow Oil[3]
Solubility	Soluble in DMSO, Methanol[3]
Purity by HPLC	>95%
Mass (m/z)	[M+H]⁺ = 446.2

Visualization of Workflows and Relationships

Synthesis Workflow

Caption: Workflow for the synthesis of N-nitroso-ramipril.

Characterization Workflow

Caption: Analytical workflow for the characterization of N-nitroso-ramipril.

Nitrosation Reaction Pathway

Caption: Simplified reaction pathway for the formation of N-nitroso-ramipril.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of the N-nitroso-ramipril reference standard. The detailed experimental protocols for synthesis and analysis, along with the summarized characterization data, serve as a valuable resource for researchers and professionals in the pharmaceutical industry. The availability of a well-characterized N-nitroso-ramipril reference standard is essential for ensuring the safety and quality of ramipril-containing drug products by enabling the reliable monitoring of this potential genotoxic impurity. The provided workflows and diagrams offer a clear visual representation of the key processes involved.

References

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. chemicea.com [chemicea.com]
• 3. fda.gov [fda.gov]
• 4. benchchem.com [benchchem.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. researchgate.net [researchgate.net]

N-Nitroso-Ramipril: A Technical Guide to Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-ramipril is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties.[2] This technical guide provides a comprehensive overview of the known chemical properties and stability of N-nitroso-ramipril, drawing from publicly available data. It includes a summary of its physicochemical properties, a detailed analytical methodology for its quantification, and a discussion on its stability, including a proposed protocol for forced degradation studies. This document is intended to serve as a resource for professionals involved in the research, development, and quality control of ramipril-containing drug products.

Chemical Properties of N-Nitroso-Ramipril

N-nitroso-ramipril is formed from the secondary amine moiety present in the ramipril structure through a reaction with nitrosating agents.[1][3] Understanding its chemical and physical properties is fundamental for developing appropriate analytical methods and control strategies.

Physicochemical Properties

A summary of the available physicochemical properties for N-nitroso-ramipril is presented in Table 1. Much of the publicly available data is computed, with some experimental data provided by commercial suppliers of reference standards.

Table 1: Physicochemical Properties of N-Nitroso-Ramipril

Property	Value	Source
IUPAC Name	(2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]-nitrosoamino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid	[4]
Molecular Formula	C₂₃H₃₁N₃O₆	[4]
Molecular Weight	445.5 g/mol	[4]
CAS Number	3028194-80-8	[3]
Appearance	Brown sticky solid	Pharmaffiliates
Solubility	Soluble in DMSO, Methanol (B129727)	Synchemia
XLogP3 (Computed)	4.1	[4]
Hydrogen Bond Donor Count (Computed)	1	[4]
Hydrogen Bond Acceptor Count (Computed)	8	[4]

Formation and Stability of N-Nitroso-Ramipril

The formation of N-nitroso-ramipril is a chemical process involving the nitrosation of the secondary amine in the parent drug, ramipril. This can occur during the manufacturing process of the drug substance or drug product, or during storage.[1]

Formation Pathway

The logical pathway for the formation of N-nitroso-ramipril is illustrated in the diagram below.

Formation of N-Nitroso-Ramipril.

Stability Profile

Specific quantitative data from forced degradation studies on N-nitroso-ramipril are not widely available in the public domain. Such studies are typically conducted by pharmaceutical manufacturers as part of their drug development and regulatory submission processes.

However, studies on the stability of the parent drug, ramipril, indicate its susceptibility to degradation under various stress conditions. A study on the solid-state stability of ramipril showed that it is unstable at elevated temperatures and is also sensitive to humidity.[5] The primary degradation products of ramipril were identified as ramiprilat (B1678798) and a diketopiperazine derivative.[5] It is crucial to note that the stability of the parent drug does not directly predict the stability of its nitrosamine impurity.

Ongoing stability studies of N-nitroso-ramipril stock solutions in methanol, stored at 2-8 °C, have shown them to be stable for at least two months.[6]

Table 2: Summary of Stability Data for N-Nitroso-Ramipril (Qualitative)

Condition	Observation	Source
Solution Stability (Methanol, 2-8 °C)	Stable for at least two months	[6]
Forced Degradation (Acid, Base, Oxidative, Thermal, Photolytic)	Specific quantitative data not publicly available.	-

Experimental Protocols

Proposed Protocol for Forced Degradation Study of N-Nitroso-Ramipril

The following is a proposed experimental protocol for conducting a forced degradation (stress testing) study on N-nitroso-ramipril. This protocol is based on general principles outlined in the International Council for Harmonisation (ICH) guidelines and information gathered on the analysis of N-nitroso-ramipril. The objective of such a study is to generate potential degradation products and to assess the intrinsic stability of the molecule.

3.1.1. Materials and Reagents

• N-nitroso-ramipril reference standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (B78521) (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• Class A volumetric flasks and pipettes

3.1.2. Sample Preparation

Prepare a stock solution of N-nitroso-ramipril in methanol at a concentration of approximately 100 µg/mL.

3.1.3. Stress Conditions

For each condition, a separate aliquot of the stock solution is used. A control sample, protected from stress, should be analyzed concurrently.

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 N HCl. Store at 60°C for 24 hours.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 N NaOH. Store at 60°C for 24 hours.

• Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Store at room temperature for 24 hours.

• Thermal Degradation: Store an aliquot of the stock solution at 80°C for 48 hours.

• Photolytic Degradation: Expose an aliquot of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B). A control sample should be wrapped in aluminum foil to protect it from light.

3.1.4. Sample Analysis

After the specified exposure times, cool the samples to room temperature. If necessary, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with the mobile phase and analyze using a validated stability-indicating LC-MS/MS method, such as the one described in Section 3.2.

3.1.5. Data Evaluation

Calculate the percentage degradation of N-nitroso-ramipril in each stressed sample relative to the control sample. Identify and characterize any significant degradation products.

Workflow for Forced Degradation Study.

Analytical Method for Quantification of N-Nitroso-Ramipril

A validated LC-MS/MS method for the determination of N-nitroso-ramipril in ramipril tablets has been published by the Official Medicines Control Laboratory (OMCL) network.[6] The key parameters of this method are summarized in Table 3 and the subsequent sections.

Table 3: LC-MS/MS Method Parameters for N-Nitroso-Ramipril Analysis

Parameter	Specification
Instrumentation	Shimadzu HPLC + AB Sciex QTrap 5500
Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm (Waters)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Water (95/5, v/v) + 0.1% Formic Acid
Flow Rate	0.40 mL/min
Oven Temperature	40 °C
Injection Volume	5 µL
Ion Source	Turbo Spray (Positive Polarity)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	446.15 -> 234.1 Da and 446.15 -> 156.1 Da

3.2.1. Preparation of Standard Solutions

• Stock Solution: Prepare a stock solution of N-nitroso-ramipril at a concentration of approximately 100 µg/mL in methanol.

• Calibration and Spiking Solutions: Prepare a series of calibration standards by diluting the stock solution with acetonitrile/water (80/20, v/v) to achieve concentrations ranging from approximately 0.08 ng/mL to 8.0 ng/mL.

3.2.2. Sample Preparation (for Ramipril Tablets)

• Weigh approximately 50 mg of a homogenized sample of the finished product into a plastic centrifuge tube.

• Add a suitable internal standard solution.

• Add an appropriate volume of extraction solvent (e.g., methanol or acetonitrile/water).

• Vortex and centrifuge the sample.

• Dilute the supernatant to a suitable concentration for analysis.

Analytical Workflow for N-Nitroso-Ramipril.

Conclusion

N-nitroso-ramipril is a critical impurity to monitor in ramipril drug products. While some of its fundamental chemical properties are known, there is a lack of publicly available data regarding its stability under forced degradation conditions. The information and protocols provided in this guide are intended to assist researchers and drug development professionals in understanding the current state of knowledge and in designing further studies to ensure the quality and safety of ramipril-containing medicines. The provided LC-MS/MS method offers a robust starting point for the quantification of this impurity, and the proposed forced degradation protocol outlines a systematic approach to evaluating its stability. Further research into the degradation pathways of N-nitroso-ramipril would be beneficial for developing effective mitigation strategies.

References

• 1. efpia.eu [efpia.eu]
• 2. fda.gov [fda.gov]
• 3. chemicea.com [chemicea.com]
• 4. N-nitroso-ramipril | C23H31N3O6 | CID 11510587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Solid-State Stability Profiling of Ramipril to Optimize Its Quality Efficiency and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. edqm.eu [edqm.eu]

In Silico Prediction of N-nitroso-ramipril Mutagenicity: A Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the in silico prediction and experimental evaluation of the mutagenic potential of N-nitroso-ramipril, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). N-nitrosamines are a "cohort of concern" due to their classification as probable human carcinogens.[1][2] Regulatory bodies, following guidelines such as the International Council for Harmonisation (ICH) M7, mandate stringent control of these impurities in pharmaceutical products.[1][2][3] This document details the mechanistic basis for nitrosamine mutagenicity, summarizes quantitative data from computational and experimental studies on N-nitroso-ramipril, provides detailed experimental protocols, and illustrates key processes through workflow diagrams. The collective evidence from structural analysis, computational predictions, and a battery of in vitro and in vivo tests indicates that N-nitroso-ramipril is non-mutagenic.[4][5]

Regulatory Framework: The ICH M7 Guideline

The ICH M7 (R2) guideline provides a framework for the assessment and control of DNA-reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[1][3] N-nitrosamines are classified as a "cohort of concern" within this guideline due to their high carcinogenic potency, necessitating stricter control than the typical Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .[2]

The M7 guideline advocates a tiered approach for assessment:

• Hazard Assessment: Initial assessment involves computational toxicology methods, specifically (Quantitative) Structure-Activity Relationship ((Q)SAR) analysis, to predict the mutagenic potential of an impurity.

• Experimental Testing: If the in silico assessment is positive or inconclusive, an in vitro bacterial reverse mutation assay (Ames test) is required to confirm the mutagenic potential.

• Risk Characterization: For confirmed mutagens, a risk assessment is performed to establish an acceptable intake (AI) limit, ensuring patient safety.

The Mechanism of Nitrosamine Mutagenicity

Most N-nitrosamines are not directly mutagenic; they require metabolic activation to exert their genotoxic effects.[6][7] This process is primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.[6][8]

The key steps in the bioactivation pathway are:

• α-Hydroxylation: The process begins with the enzymatic hydroxylation of the carbon atom alpha (α) to the nitroso group.[6][8][9] This is considered the rate-limiting step in the activation cascade.[10]

• Formation of Unstable Intermediates: The resulting α-hydroxy nitrosamine is unstable and spontaneously decomposes.

• Generation of Diazonium Ions: This decomposition leads to the formation of highly reactive electrophilic diazonium ions.[6][8]

• DNA Adduct Formation: The diazonium ion can then alkylate DNA bases (e.g., forming O6-methylguanine), leading to DNA damage, mutations during replication, and potentially initiating carcinogenesis.[8][11]

A competing detoxification pathway, known as denitrosation, can also occur, which involves the removal of the nitroso group and generally leads to less toxic products.[6][8] The balance between the activation and deactivation pathways influences the overall carcinogenic potency of a given nitrosamine.[6][8]

Fig. 1: Metabolic activation and detoxification pathways of N-nitrosamines.

In Silico Mutagenicity Assessment of N-nitroso-ramipril

(Q)SAR models are computational tools that predict the biological activity of a chemical based on its structure. For nitrosamines, these models assess whether the structure contains alerts for mutagenicity and compare it to known mutagens and non-mutagens in their training sets.[12][13][14]

Several studies have performed in silico analyses of N-nitroso-ramipril and related structures.[15][16] A key structural feature of N-nitroso-ramipril is significant steric hindrance and branching at the α-carbon positions, which is predicted to inhibit the initial, critical step of CYP-mediated α-hydroxylation.[4][5] This inhibition of bioactivation is the primary basis for predicting a lack of mutagenic potential.

Table 1: Summary of In Silico Mutagenicity Predictions for N-nitroso-ramipril Derivatives

Compound ID	Structure Name	(Q)SAR Model(s) Used	Prediction Outcome	Reliability/Remarks	Reference(s)
1	N-nitroso-ramipril	VEGA-GUI (Consensus, CAESAR, ISS, SarPy, KNN)	Inconclusive (Pa = Pi) or Non-mutagenic (Pi > Pa)	Low reliability score (0.5) for inconclusive predictions.	[15]
2	N-nitroso-decarboxy-ramiprilat	VEGA-GUI (Consensus, CAESAR, ISS, SarPy, KNN)	Inconclusive (Pa = Pi)	Low reliability score (0.5).	[15]

| 3 | N-nitroso-ramiprilat | VEGA-GUI (Consensus, CAESAR, ISS, SarPy, KNN) | Inconclusive (Pa = Pi) | Low reliability score (0.5). |[15] |

Pa: Probability of being active (mutagenic); Pi: Probability of being inactive (non-mutagenic).

The inconclusive results from some models highlight the limitations of in silico tools when assessing novel or complex structures not well-represented in their training data, necessitating experimental verification.[15]

Experimental Data and Verification

To overcome the uncertainties of computational predictions, N-nitroso-ramipril has been subjected to a range of experimental genotoxicity assays. The collective results provide strong evidence for its lack of mutagenic activity.

In Vitro Bacterial Reverse Mutation (Ames) Test

The Ames test is the gold standard for assessing point mutation potential.[15] Studies on N-nitroso-ramipril and its post-nitrosation mixtures have consistently yielded negative results across various bacterial strains (Salmonella typhimurium TA98, TA100, TA1535 and Escherichia coli WP2uvrA) with and without metabolic activation (S9 mix).[4][15][17][18]

Table 2: Summary of Ames Test Results for N-nitroso-ramipril

Study	Test Substance	Bacterial Strains	Metabolic Activation	Result	Reference(s)
Kolenda et al., 2023	Ramipril (B1678797) post-nitrosation mixture	S. typhimurium TA98, TA100	With and without S9	Negative	[15][18]

| Cheung et al., 2024 | N-nitroso-ramipril | TA98, TA100, TA1535, TA1537, WP2 uvrA pKM101 | With and without rat and hamster S9 | Negative |[4][5] |

In Vivo Genotoxicity Studies

To provide further confirmation, in vivo studies have been conducted. These assays assess genotoxicity in a whole-animal system, accounting for absorption, distribution, metabolism, and excretion (ADME) processes.

Table 3: Summary of In Vivo Genotoxicity Test Results for N-nitroso-ramipril

Assay Type	Animal Model	Endpoint Measured	Result	Reference(s)
Liver Comet Assay	Mouse	DNA Strand Breaks	Non-genotoxic	[4][5]
Big Blue® Mutation Assay	Mouse	In vivo Gene Mutation	Non-mutagenic	[4][5]

| Duplex Sequencing Assay | Mouse | In vivo Gene Mutation | Non-mutagenic |[4][5] |

The consistently negative outcomes across both in vitro and in vivo assays provide a strong weight of evidence that N-nitroso-ramipril is not a mutagenic carcinogen.[4][5]

Experimental Protocols

Nitrosation Assay Procedure (NAP Test)

This procedure simulates the acidic conditions of the stomach to assess the potential for a drug substance to form N-nitroso compounds endogenously.[15]

Methodology:

• Preparation: A solution of the test compound (e.g., ramipril) is prepared.

• Acidification: The solution is acidified to mimic gastric conditions (e.g., pH 1.2 with HCl).

• Nitrite (B80452) Treatment: A fourfold molar excess of sodium nitrite (NaNO₂) is added to the solution.

• Incubation: The mixture is incubated, typically at 37°C, for a specified period (e.g., 1-4 hours) to allow for nitrosation to occur.

• Quenching: The reaction is stopped by adding a quenching agent, such as ammonium (B1175870) sulfamate, which removes excess nitrite.

• Extraction/Preparation for Assay: The resulting mixture, containing any formed N-nitroso compounds, is then neutralized and prepared for use in subsequent mutagenicity assays like the Ames test.

Bacterial Reverse Mutation (Ames) Test (OECD TG 471)

The Ames test uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in the histidine (his) or tryptophan (trp) operon, respectively. These mutations render the bacteria unable to synthesize the essential amino acid, making them dependent on an external supply for growth. The test measures the rate at which the test chemical can cause a reverse mutation (reversion), restoring the gene's function and allowing the bacteria to grow on an amino acid-deficient medium.

General Protocol (Pre-incubation Method):

• Strain Preparation: Overnight cultures of the selected bacterial tester strains are grown to a specific cell density.

• Metabolic Activation: For tests requiring metabolic activation, a liver homogenate fraction (S9) from induced rats or hamsters is mixed with a cofactor solution to create the S9 mix.[19][20]

• Exposure: The test chemical, dissolved in a suitable solvent (e.g., water), is added to a tube containing the bacterial culture and either the S9 mix or a buffer (for non-activation tests).[15][20]

• Pre-incubation: The mixture is incubated at 37°C with shaking for a defined period (e.g., 20-60 minutes) to allow for metabolic activation and interaction with the bacterial DNA.[19]

• Plating: Molten top agar (B569324), containing a trace amount of histidine/tryptophan to allow for a few initial cell divisions, is added to the tube. The entire mixture is then poured onto the surface of a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (his+ or trp+) on each plate is counted. A substance is considered mutagenic if it produces a reproducible, dose-related increase in the number of revertant colonies compared to the negative control.

Integrated Assessment Workflow and Conclusion

The assessment of N-nitroso-ramipril mutagenicity follows a logical progression from computational prediction to definitive biological testing, as outlined in the ICH M7 framework.

Fig. 2: Workflow for mutagenicity assessment of N-nitroso-ramipril.

References

• 1. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 2. ardena.com [ardena.com]
• 3. fda.gov [fda.gov]
• 4. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nitrosamine - Wikipedia [en.wikipedia.org]
• 8. hesiglobal.org [hesiglobal.org]
• 9. Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Computational Prediction of Metabolic α-Carbon Hydroxylation Potential of N-Nitrosamines: Overcoming Data Limitations for Carcinogenicity Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]
• 12. Evaluation of QSAR models for predicting mutagenicity: outcome of the Second Ames/QSAR international challenge project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Performance of In Silico Models for Mutagenicity Prediction of Food Contact Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation – ScienceOpen [scienceopen.com]
• 19. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 20. iprd.evalueserve.com [iprd.evalueserve.com]

An In-Depth Technical Guide to the Genotoxic and Carcinogenic Potential of N-nitroso-ramipril

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the potential genotoxic and carcinogenic properties of N-nitroso-ramipril, a nitrosamine (B1359907) impurity of the angiotensin-converting enzyme (ACE) inhibitor, ramipril (B1678797). This document synthesizes findings from in silico, in vitro, and in vivo studies to offer a thorough toxicological profile.

Executive Summary

N-nitroso-ramipril has been the subject of rigorous investigation to determine its potential risk to human health. Despite belonging to the cohort of concern for nitrosamine impurities, extensive testing has demonstrated a lack of mutagenic and genotoxic activity. The consensus from a range of studies is that steric hindrance at the α-carbon positions of the N-nitroso group inhibits the metabolic activation required to form reactive species that can interact with DNA. Consequently, N-nitroso-ramipril is considered to be non-mutagenic and non-carcinogenic. Regulatory bodies have established an Acceptable Intake (AI) limit for N-nitroso-ramipril, reflecting its low carcinogenic potency.

Regulatory Context and Acceptable Intake

Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established acceptable intake (AI) limits for nitrosamine impurities in pharmaceutical products to mitigate potential carcinogenic risks.[1] For N-nitroso-ramipril, the FDA has set an AI limit of 1500 ng/day.[1][2] This limit is based on a carcinogenic potency categorization approach that considers the structural features of the nitrosamine.[1] N-nitroso-ramipril is categorized as a less potent nitrosamine, which is reflected in its higher AI limit compared to other more potent nitrosamines.[1][3]

In Silico Mutagenicity Assessment

Computational toxicology models, such as quantitative structure-activity relationship (QSAR) analyses, have been employed to predict the mutagenic potential of N-nitroso-ramipril and its derivatives.[4][5][6]

Initial in silico simulations for N-nitroso-ramipril and its less fragmented derivatives produced inconclusive or non-mutagenic predictions.[4] These computational models assess the likelihood of a compound to cause mutations based on its chemical structure and comparison to known mutagens.

In Vitro Genotoxicity Studies

A battery of in vitro tests has been conducted to evaluate the mutagenic and genotoxic potential of N-nitroso-ramipril. The most widely used of these is the bacterial reverse mutation assay, or Ames test.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method for assessing the mutagenic potential of chemical compounds.[4][5] The assay utilizes several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. These bacteria cannot grow in a medium lacking the specific amino acid unless a reverse mutation occurs.

Multiple studies have consistently shown that N-nitroso-ramipril is not mutagenic in the Ames test.[4][7][8][9] These studies have been conducted using a variety of bacterial strains and with and without the presence of a metabolic activation system (S9 mix from rat and hamster liver).[8][10] The absence of a mutagenic response, even with metabolic activation, provides strong evidence that N-nitroso-ramipril does not induce point mutations.[4][11]

Quantitative Data from In Vitro Studies

The following table summarizes the key findings from in vitro genotoxicity studies on N-nitroso-ramipril.

Assay	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation (Ames Test)	S. typhimurium strains TA98, TA100	With and without S9	Non-mutagenic	[4]
Bacterial Reverse Mutation (Ames Test)	S. typhimurium strains TA98, TA100, TA1535, TA1537; E. coli WP2 uvrA pKM101	With and without S9	Non-mutagenic	[8]

In Vivo Genotoxicity Studies

To complement the in vitro data, several in vivo genotoxicity assays have been performed in animal models. These studies provide a more comprehensive assessment of a compound's genotoxic potential in a whole organism, taking into account metabolic and pharmacokinetic factors.

Recent comprehensive studies have concluded that N-nitroso-ramipril is non-genotoxic in vivo.[7][9] These studies utilized a range of sensitive assays to detect different types of DNA damage.

In Vivo Liver Comet Assay

The Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells. Studies on N-nitroso-ramipril have shown no evidence of DNA damage in the liver of treated animals.[7][9]

In Vivo Big Blue® Mutation Assay

The Big Blue® transgenic rodent mutation assay is used to measure in vivo gene mutation frequency. N-nitroso-ramipril was found to be non-mutagenic in this assay.[7][9]

Duplex Sequencing

Duplex sequencing is an error-corrected next-generation sequencing method that allows for the highly accurate detection of rare mutations. This advanced technique also demonstrated no mutagenic potential for N-nitroso-ramipril.[7][9]

Mechanism of Action: The Role of Steric Hindrance

The lack of genotoxic and carcinogenic potential of N-nitroso-ramipril is attributed to its molecular structure.[7][12] The bioactivation of most carcinogenic nitrosamines is initiated by cytochrome P450-mediated hydroxylation at an α-carbon atom.[12] This metabolic step leads to the formation of an unstable α-hydroxy nitrosamine, which then breaks down to form a highly reactive diazonium ion that can alkylate DNA, leading to mutations.[12]

In the case of N-nitroso-ramipril, the α-carbons are highly substituted with bulky chemical groups.[12] This steric hindrance is predicted to inhibit the binding of the molecule to the active site of cytochrome P450 enzymes, thereby preventing the initial α-hydroxylation step required for metabolic activation.[7][9][12] In vitro metabolism studies have confirmed that N-nitroso-ramipril is metabolized at other positions on the molecule, but not at the α-carbon.[12]

Experimental Protocols

Nitrosation Assay Procedure (NAP)

To generate N-nitroso-ramipril for in vitro testing, a Nitrosation Assay Procedure (NAP) is often employed to mimic the conditions of the stomach.[4][13]

• Principle: Ramipril is treated with a nitrosating agent, such as sodium nitrite (B80452), in an acidic solution.

• Procedure:

  • Ramipril is dissolved in a suitable solvent.

  • The solution is acidified, typically to a pH of around 3-4.

  • A molar excess of sodium nitrite is added.

  • The reaction mixture is incubated at 37°C for a specified period.

  • The reaction is then quenched, for example, by the addition of ammonium (B1175870) sulfamate.[13]

A modified NAP test has also been developed using tertiary butyl nitrite in an organic solvent, which has been shown to be an effective and rapid method for the nitrosation of secondary amines.[14][15]

Bacterial Reverse Mutation Assay (Ames Test) Protocol

The following provides a general outline of the Ames test protocol used for N-nitroso-ramipril.

• Test Strains: A set of bacterial strains, such as S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), are used to detect different types of mutations.[10]

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction), typically from the livers of rats or hamsters induced with Aroclor 1254 or phenobarbital/β-naphthoflavone.[8]

• Procedure (Pre-incubation method):

  • The test compound, bacterial culture, and S9 mix (or buffer for tests without metabolic activation) are incubated together.

  • The mixture is then mixed with molten top agar (B569324) and poured onto minimal glucose agar plates.

  • The plates are incubated for 48-72 hours at 37°C.

  • The number of revertant colonies is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.[16]

In Vivo Genotoxicity Study Design

A general protocol for in vivo genotoxicity studies, such as the Comet or Big Blue® assays, is as follows:

• Animal Model: Typically, rodents such as mice or rats are used.

• Dosing: The test compound is administered to the animals, often by oral gavage, for a specified number of days.

• Tissue Collection: After the treatment period, relevant tissues (e.g., liver) are collected.

• Analysis:

  • Comet Assay: Single-cell suspensions are prepared from the tissues, embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. The extent of DNA migration is then measured, which is proportional to the amount of DNA damage.

  • Big Blue® Assay: DNA is extracted from the tissues, and the cII or lacI transgene is recovered and analyzed for mutations.

  • Duplex Sequencing: DNA is extracted and subjected to a specialized library preparation and sequencing protocol that allows for the identification of rare mutations with high accuracy.[17][18]

Visualizations

Caption: Experimental workflow for assessing N-nitroso-ramipril genotoxicity.

Caption: Bioactivation of nitrosamines and inhibition by steric hindrance in N-nitroso-ramipril.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Limit for Nitroso Ramipril - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. researchgate.net [researchgate.net]
• 7. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation | Regulska | Reports of Practical Oncology and Radiotherapy [journals.viamedica.pl]
• 8. efpia.eu [efpia.eu]
• 9. The Degradation Product of Ramipril Is Potentially Carcinogenic, Genotoxic and Mutagenic [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. multicase.com [multicase.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Modified NAP Test: A Simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs -Pub - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Adopting Duplex Sequencing™ Technology for Genetic Toxicity Testing: A Proof-of-Concept Mutagenesis Experiment with N-Ethyl-N-Nitrosourea (ENU)-Exposed Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Adopting Duplex Sequencing Technology for Genetic Toxicity Testing: A Proof-of-Concept Mutagenesis Experiment with N-Ethyl-N-Nitrosourea (ENU)-Exposed Rats - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso-Ramipril: An In-Depth Technical Guide to Degradation Pathways and Products

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the formation of N-nitroso-ramipril and its related compounds, based on available literature. While direct studies on the forced degradation of N-nitroso-ramipril are limited, this document synthesizes information on the degradation of the parent drug, ramipril (B1678797), which leads to the formation of nitrosamine (B1359907) precursors, and the metabolic pathways of N-nitroso-ramipril itself.

Executive Summary

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenicity. N-nitroso-ramipril is a nitrosamine impurity associated with the angiotensin-converting enzyme (ACE) inhibitor, ramipril. The primary pathway to the formation of nitrosamines related to ramipril involves the degradation of ramipril into a diketopiperazine (DKP) derivative, which can then undergo nitrosation. This guide details the degradation of ramipril, the subsequent formation of N-nitroso compounds, and the metabolic fate of N-nitroso-ramipril. Experimental protocols for the analysis of these compounds and quantitative data from relevant studies are also presented.

Degradation of Ramipril: The Precursor to N-Nitroso Impurities

The stability of ramipril is a critical factor, as its degradation can lead to the formation of precursors for N-nitrosamine impurities. The two primary degradation pathways for ramipril are intramolecular cyclization and hydrolysis.

Intramolecular Cyclization to Ramipril Diketopiperazine (DKP)

Under conditions of dry heat, ramipril undergoes intramolecular cyclization to form its diketopiperazine derivative (DKP), also known as ramipril impurity D.[1][2][3] This is a significant degradation pathway in the solid state.[2] The DKP itself is not pharmacologically active but is a secondary amine that can be nitrosated to form N-nitroso compounds.[4]

Hydrolysis to Ramiprilat (B1678798)

The ester group in ramipril can be hydrolyzed to form its active metabolite, ramiprilat (ramipril diacid or Impurity E).[2] This reaction is influenced by pH, with increased rates in both acidic and alkaline conditions, as well as by moisture.[2][3] While ramiprilat is pharmacologically active, its formation within a drug product is considered degradation.[2]

Formation of N-Nitroso Compounds

The diketopiperazine (DKP) degradation product of ramipril is susceptible to nitrosation, leading to the formation of mutagenic N-nitroso metabolites.[4][5] This process can be simulated in vitro using the Nitrosation Assay Procedure (NAP test), which mimics the acidic conditions of the stomach.[6]

Metabolic Pathways of N-Nitroso-Ramipril

While direct forced degradation studies on N-nitroso-ramipril are not widely available in the reviewed literature, in-vitro and in-silico metabolism studies have shed light on its potential metabolic fate. These studies indicate that N-nitroso-ramipril does not undergo metabolic activation at the α-position to the nitroso group, which is a key mechanism for the carcinogenicity of many nitrosamines.[7] Instead, metabolism primarily occurs through hydroxylation at other positions on the molecule.[5][7]

The observed in-vitro metabolic pathways include:

• Hydroxylation of the toluene (B28343) moiety.[7]

• Hydroxylation of the octahydrocyclopenta-pyrrole ring.[7]

• Formation of N-nitroso-ramiprilat.[7]

Crucially, no α- or β-hydroxylation relative to the nitroso group was observed, suggesting a lower carcinogenic potential compared to other nitrosamines.[7]

Quantitative Data on Ramipril Degradation

The following table summarizes quantitative data from forced degradation studies of ramipril.

Stress Condition	Duration	Temperature	% Degradation of Ramipril	Major Degradation Product(s)	Reference
Dry Heat	90 hours	100°C	Complete degradation	Ramipril DKP	[2]
Thermal (Solid State)	Not specified	70°C	15.1%	Ramipril DKP	[8]
0.1 N HCl	30 hours	Not specified	Not specified	Ramiprilat	[2]
0.1 N NaOH	7 days	25 ± 2°C	Not specified	Ramiprilat	[2]
3% H₂O₂	7 days	25 ± 2°C	Not specified	Oxidative degradants	[2]
Humid Heat (76% RH)	40 hours	90°C	Significant degradation	Ramiprilat, Ramipril DKP	[2]

Experimental Protocols

Forced Degradation of Ramipril

• Acid Hydrolysis: Ramipril is treated with 0.1 N HCl.[2]

• Alkaline Hydrolysis: Ramipril is treated with 0.1 N NaOH.[2]

• Oxidative Degradation: Ramipril is treated with 3% hydrogen peroxide.[2]

• Thermal Degradation: Ramipril powder is exposed to dry heat at temperatures ranging from 70°C to 100°C.[2][8]

• Photodegradation: Ramipril solutions and solid-state samples are exposed to UV and visible light as per ICH Q1B guidelines.[9]

Nitrosation Assay Procedure (NAP Test)

This test simulates the conditions in the stomach to assess the potential for endogenous nitrosation.[6]

• The test compound (e.g., ramipril DKP) is dissolved in a suitable solvent.

• The solution is adjusted to pH 1.2 with simulated gastric juice.

• Sodium nitrite (B80452) is added in a molar excess.

• The reaction is incubated to allow for nitrosation.

• The reaction is stopped by the addition of ammonium (B1175870) sulfamate.

• The resulting mixture is then analyzed for the presence of N-nitroso compounds and assessed for mutagenicity (e.g., using the Ames test).[6]

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the primary techniques used for the analysis of ramipril, its degradation products, and N-nitroso-ramipril.

Table of Analytical Methods:

Analyte(s)	Method	Column	Mobile Phase	Detection	Reference
Ramipril and Degradation Products	HPLC-UV	LiChrospher® 100 RP-18 (250 mm × 4 mm, 5 µm)	Acetonitrile / Phosphate buffer (0.035 mol/L, pH 2.0) (65:35, v/v)	UV at 213 nm	[10]
Ramipril Degradation Products	HPLC-MS	LiChrospher® 100 RP-18 (250 mm × 4 mm, 5 µm)	Methanol / Water / Formaldehyde (49:50:1, v/v/v)	MS (ESI+ and ESI-)	[10]
N-nitroso-ramipril	LC-MS/MS	XTerra MS C18 (3.0 x 100 mm, 3.5 µm)	Gradient of 0.1% Formic acid in Water and Acetonitrile/Water (95/5) with 0.1% Formic acid	MS/MS (MRM)	[11]
Ramipril and Impurities	HPLC	Inertsil ODS-3 (150 × 4.6 mm, 3 µm)	Gradient of 0.2 g/L sodium hexanesulfonate (pH 2.7) and Acetonitrile	UV at 210 nm	[12]

Visualizations

Ramipril Degradation and N-Nitroso Formation Pathway

Caption: Degradation of Ramipril and subsequent formation of N-Nitroso-DKP.

In-Vitro Metabolic Pathway of N-Nitroso-Ramipril

Caption: In-vitro metabolic pathways of N-Nitroso-Ramipril.

Experimental Workflow for Ramipril Degradation and N-Nitroso Impurity Analysis

Caption: Workflow for ramipril degradation and N-nitroso impurity assessment.

Conclusion and Future Perspectives

The formation of N-nitroso-ramipril related impurities is intrinsically linked to the degradation of the parent drug, ramipril, particularly through the formation of the diketopiperazine derivative. While the metabolic pathways of N-nitroso-ramipril suggest a lower carcinogenic risk compared to other nitrosamines, the presence of any nitrosamine impurity is a critical quality and safety concern.

A significant gap in the current knowledge is the lack of comprehensive forced degradation studies specifically on N-nitroso-ramipril. Such studies would be invaluable for understanding its stability, identifying its potential degradation products, and developing robust stability-indicating analytical methods. Future research should focus on:

• Performing forced degradation studies on N-nitroso-ramipril under hydrolytic, oxidative, photolytic, and thermal stress conditions.

• Identifying and characterizing the resulting degradation products using advanced analytical techniques like high-resolution mass spectrometry.

• Developing and validating stability-indicating analytical methods capable of separating N-nitroso-ramipril from its degradation products and other impurities in ramipril formulations.

This research will provide a more complete understanding of the risks associated with N-nitroso-ramipril and will aid in the development of effective control strategies to ensure the safety and quality of ramipril-containing medicines.

References

• 1. The Degradation Product of Ramipril Is Potentially Carcinogenic, Genotoxic and Mutagenic [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Enhanced Stability of Ramipril in Nanoemulsion Containing Cremophor-EL: A Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. efpia.eu [efpia.eu]
• 8. researchgate.net [researchgate.net]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Solid-State Stability Profiling of Ramipril to Optimize Its Quality Efficiency and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 11. edqm.eu [edqm.eu]
• 12. mdpi.com [mdpi.com]

In Vitro Metabolism of N-Nitroso-Ramipril: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro metabolism of N-nitroso-ramipril, a nitrosamine (B1359907) impurity of the angiotensin-converting enzyme (ACE) inhibitor, ramipril. The focus of existing research has been to understand the metabolic pathways of this compound to assess its potential for genotoxicity. This guide summarizes the key findings, presents relevant experimental protocols, and visualizes the metabolic pathways and experimental workflows.

Executive Summary

In Vitro Metabolic Pathways

The primary metabolic pathways for N-nitroso-ramipril have been elucidated using liver S9 fractions from humans, rats, and hamsters. The main transformations observed are:

• Hydroxylation: The addition of a hydroxyl group (-OH) to the molecule. This occurs on the toluene (B28343) moiety (the benzene (B151609) ring with a methyl group) or the octahydrocyclopenta[c]pyrrole (B1584311) scaffold.

• De-esterification: The cleavage of the ester group, converting N-nitroso-ramipril to its active metabolite, N-nitroso-ramiprilat.

Crucially, studies have not detected hydroxylation at the α- or β-positions relative to the N-nitroso functional group.[1] The absence of α-hydroxylation is significant because this metabolic step is typically required to form an unstable intermediate that can lead to the formation of a DNA-reactive diazonium ion.[2] The steric hindrance around the α-carbons of N-nitroso-ramipril is believed to inhibit this metabolic activation.[2][3]

Metabolic pathways of N-nitroso-ramipril.

Quantitative Data

Currently, there is a lack of publicly available quantitative data on the in vitro metabolism of N-nitroso-ramipril, such as metabolic rates (K_m, V_max) or the percentage of each metabolite formed. The existing literature focuses on the qualitative identification of metabolites and the resulting toxicological assessment.

Experimental Protocols

The following are representative protocols for conducting in vitro metabolism studies of N-nitroso-ramipril based on methodologies reported for nitrosamines and related compounds.

Metabolic Stability in Human Liver S9 Fractions

This protocol is designed to identify the primary metabolites of N-nitroso-ramipril.

Materials:

• N-nitroso-ramipril

• Human Liver S9 Fraction (pooled)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Acetonitrile (B52724) (or other suitable organic solvent) for reaction termination

• Incubator/shaker

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation: Thaw the liver S9 fraction on ice. Prepare a stock solution of N-nitroso-ramipril in a suitable solvent (e.g., DMSO, acetonitrile) at a concentration that will result in a final incubation concentration of 1-10 µM. Ensure the final solvent concentration in the incubation is low (<1%) to avoid enzyme inhibition.

• Incubation Mixture: In a microcentrifuge tube, combine the S9 fraction (e.g., 1 mg/mL final protein concentration), phosphate buffer, and N-nitroso-ramipril. Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the mixture at 37°C with gentle agitation for a specified time (e.g., 60 minutes).

• Reaction Termination: Stop the reaction by adding a cold organic solvent, such as acetonitrile (typically 2-3 volumes).

• Protein Precipitation: Vortex the mixture and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

• Sample Analysis: Transfer the supernatant to a clean tube or vial for analysis by LC-MS/MS to identify and relatively quantify the metabolites.

Controls:

• No NADPH: To control for non-enzymatic degradation.

• Time Zero: To establish the baseline at the start of the reaction.

• No S9 Fraction: To control for degradation in the buffer.

Workflow for in vitro metabolism study.

Analytical Method: LC-MS/MS for Metabolite Identification

The following is a representative LC-MS/MS method for the analysis of N-nitroso-ramipril and its potential metabolites.

Table 1: Representative LC-MS/MS Parameters

Parameter	Value
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute compounds, then return to initial conditions.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Full scan for metabolite identification, Multiple Reaction Monitoring (MRM) for quantification
Precursor Ion (Q1)	m/z of N-nitroso-ramipril and expected metabolites
Product Ions (Q3)	Specific fragment ions for each compound
Collision Energy	Optimized for each compound

Genotoxicity Assessment: Ames Test

The Ames test, or bacterial reverse mutation assay, is a standard in vitro method to assess the mutagenic potential of a compound. For N-nitroso-ramipril, this test has been conducted using Salmonella typhimurium strains TA98 and TA100, both with and without metabolic activation (S9 mix). The results have consistently been negative, indicating a lack of mutagenic activity.[4]

Conclusion

The in vitro metabolism of N-nitroso-ramipril is characterized by hydroxylation and de-esterification, without the formation of the α-hydroxylated metabolite that is typically associated with the genotoxicity of nitrosamines. This metabolic profile, coupled with negative results from genotoxicity assays, provides strong evidence that N-nitroso-ramipril does not pose a mutagenic risk. Future research could focus on obtaining quantitative metabolic data to further refine the safety assessment of this and other structurally related nitrosamine impurities.

References

• 1. efpia.eu [efpia.eu]
• 2. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. edqm.eu [edqm.eu]

Structural elucidation of N-nitroso-ramipril using NMR and Mass Spec

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies employed in the structural elucidation of N-nitroso-ramipril, a nitrosamine (B1359907) impurity of the angiotensin-converting enzyme (ACE) inhibitor, ramipril. The emergence of nitrosamine impurities in pharmaceutical products has necessitated robust analytical strategies for their identification and characterization to ensure drug safety and regulatory compliance. This document details the application of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) in confirming the molecular structure of N-nitroso-ramipril.

Chemical Structure and Properties

N-nitroso-ramipril is an N-nitroso derivative of ramipril, formed by the nitrosation of the secondary amine present in the parent drug molecule.

• Molecular Formula: C₂₃H₃₁N₃O₆

• Molecular Weight: 445.51 g/mol

• IUPAC Name: (2S,3aS,6aS)-1-((S)-2-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)(nitroso)amino)propanoyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid

• CAS Number: 3028194-80-8[1][2]

It is important to note that N-nitroso-ramipril exists as a mixture of E/Z isomers due to the restricted rotation around the N-N bond of the nitroso group. This can lead to the observation of duplicate signals in NMR spectra.

Mass Spectrometry Analysis

Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a primary technique for the identification and quantification of N-nitroso-ramipril at trace levels.

Experimental Protocol: LC-MS/MS

The following protocol is based on established methods for the analysis of N-nitroso-ramipril in pharmaceutical preparations.[3]

Liquid Chromatography:

Parameter	Value
HPLC System	Shimadzu HPLC or equivalent
Column	Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid
Gradient	Time (min)
Flow Rate	0.40 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry:

Parameter	Value
Mass Spectrometer	AB Sciex QTrap 5500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 446.15
Product Ions (Q3)	m/z 234.1, m/z 156.1
Collision Energy (CE)	For m/z 234.1: 27 V; For m/z 156.1: 17 V
Declustering Potential (DP)	81 V

Fragmentation Pathway

The structural elucidation by MS/MS relies on the characteristic fragmentation of the protonated molecule ([M+H]⁺). A proposed fragmentation pathway for N-nitroso-ramipril is outlined below. The primary fragmentation often involves the loss of the nitroso group (•NO) or other neutral losses, followed by further fragmentation of the resulting ions.

Proposed MS/MS Fragmentation of N-nitroso-ramipril

The fragment at m/z 234.1 likely corresponds to the protonated (S)-2-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)propanoic acid moiety, while the fragment at m/z 156.1 could arise from a more complex fragmentation of the bicyclic core.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural confirmation of N-nitroso-ramipril, providing detailed information about the connectivity of atoms within the molecule.

Experimental Protocol: NMR

While specific experimental parameters from a public source are not available, a general protocol for the NMR analysis of N-nitroso-ramipril would involve:

• Spectrometer: 400 MHz or higher field NMR spectrometer

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)

• Techniques: ¹H NMR, ¹³C NMR, and 2D NMR experiments such as COSY, HSQC, and HMBC for complete structural assignment.

Expected NMR Data

Hypothetical ¹H NMR Data for N-nitroso-ramipril:

Chemical Shift (ppm)	Multiplicity	Integration	Assignment (Proposed)
7.10 - 7.30	m	5H	Aromatic protons
4.50 - 4.80	m	1H	CH-N(NO)
4.10 - 4.30	q	2H	O-CH₂-CH₃
3.80 - 4.00	m	1H	CH-COOH
1.50 - 2.80	m	~14H	Aliphatic protons
1.20 - 1.40	t	3H	O-CH₂-CH₃
0.90 - 1.10	d	3H	CH-CH₃

Integrated Structural Elucidation Workflow

The structural confirmation of N-nitroso-ramipril is a multi-step process that combines chromatographic separation with spectroscopic analysis.

Workflow for the Structural Elucidation of N-nitroso-ramipril

Conclusion

The structural elucidation of N-nitroso-ramipril is achieved through the synergistic use of mass spectrometry and nuclear magnetic resonance spectroscopy. LC-MS/MS provides the initial identification and quantification with high sensitivity, while NMR spectroscopy offers the definitive structural confirmation. The detailed experimental protocols and data interpretation outlined in this guide serve as a valuable resource for researchers and professionals in the pharmaceutical industry engaged in the analysis and control of nitrosamine impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. N-nitroso-ramipril | C23H31N3O6 | CID 11510587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. edqm.eu [edqm.eu]

An In-depth Technical Guide on the Acceptable Intake Limits for N-nitroso-ramipril as per FDA Guidance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the U.S. Food and Drug Administration's (FDA) guidance on the acceptable intake (AI) limit for the nitrosamine (B1359907) impurity, N-nitroso-ramipril. This document synthesizes regulatory information with key experimental findings to offer a detailed resource for professionals in the pharmaceutical industry.

Introduction to Nitrosamine Impurities and FDA Regulations

Nitrosamine impurities are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory agencies worldwide.[1] The FDA, through its Center for Drug Evaluation and Research (CDER), has issued guidance for the control of nitrosamine impurities in human drugs.[1][2] A specific subcategory of these impurities is Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are structurally similar to the active pharmaceutical ingredient (API).[3][4]

The FDA has developed a risk-based approach for assessing and limiting the presence of these impurities. This approach includes the Carcinogenic Potency Categorization Approach (CPCA) to establish AI limits for NDSRIs.[4][5] The AI limit represents a level at or below which the impurity is not considered to pose a safety concern, approximating an increased cancer risk of one additional case in 100,000 people over a lifetime of exposure.[6][7]

Acceptable Intake (AI) Limit for N-nitroso-ramipril

Based on the FDA's evaluation, N-nitroso-ramipril has been assigned a specific acceptable intake limit. This information is critical for manufacturers of ramipril-containing drug products to ensure their products meet regulatory safety standards.

Impurity Name	Parent Drug	FDA Potency Category	Acceptable Intake (AI) Limit
N-nitroso-ramipril	Ramipril (B1678797)	5	1500 ng/day[8]

Toxicological Assessment and Experimental Data

The determination of the AI limit for N-nitroso-ramipril is supported by a combination of computational and experimental data that assess its mutagenic and carcinogenic potential. Several studies have concluded that N-nitroso-ramipril and other structurally similar nitroso-ACE inhibitors are non-mutagenic and non-carcinogenic.[9][10]

Computational models are often the first step in assessing the potential mutagenicity of impurities.

Experimental Protocol: In Silico Mutagenicity Prediction using VEGA-GUI

• Objective: To predict the mutagenicity of N-nitroso-ramipril and its potential derivatives using quantitative structure-activity relationship ((Q)SAR) models.

• Software: VEGA-GUI (version 1.2.0), an open-access software.

• Methodology:

  • The SMILES (Simplified Molecular Input Line Entry System) identifiers for N-nitroso-ramipril and its probable derivatives are inputted into the software.[11][12]

  • Mutagenicity predictions are computed based on multiple models, such as CONSENSUS, CAESAR, ISS, SarPy, and KNN.[11]

  • The results are analyzed to determine if the compounds are predicted to be mutagenic or non-mutagenic. For N-nitroso-ramipril, predictions have been reported as inconclusive or non-mutagenic.[11]

In vitro tests are crucial for confirming the predictions from in silico models.

Experimental Protocol: Bacterial Reverse Mutation Test (Ames Test)

• Objective: To evaluate the mutagenic activity of N-nitroso-ramipril by assessing its ability to induce reverse mutations in histidine-auxotrophic bacteria.

• Strains: Salmonella typhimurium strains TA98 and TA100 are commonly used.[11][13]

• Methodology:

  • A post-nitrosation mixture of ramipril is prepared using the Nitrosation Assay Procedure (NAP test) to simulate endogenous formation of N-nitroso compounds.[11][13]

  • The Salmonella typhimurium strains are exposed to various concentrations of the test substance in a histidine-rich medium.[14]

  • The bacteria are then transferred to a histidine-deficient medium.[14]

  • The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted.

  • The assay is conducted with and without metabolic activation (e.g., using rat or hamster liver S9 fraction) to assess the mutagenicity of both the parent compound and its metabolites.[15]

  • A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control. Studies have shown that N-nitroso-ramipril is negative in the Ames test.[15]

In vivo studies provide data on the genotoxic potential of a substance within a living organism.

Experimental Protocol: In Vivo Liver Comet Assay and Big Blue® Mutation Assay

• Objective: To assess the DNA-damaging (comet assay) and mutagenic (Big Blue® assay) potential of N-nitroso-ramipril in a rodent model.

• Animal Model: Mice are often used for these assays.[9][10]

• Methodology (Liver Comet Assay):

  • Animals are administered N-nitroso-ramipril.

  • After a defined exposure period, liver cells are isolated.

  • The cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis.

  • DNA is stained, and the "comet tail" (representing fragmented DNA) is measured to quantify DNA damage. N-nitroso-ramipril has been shown to be non-genotoxic in this assay.[9][10]

• Methodology (Big Blue® Mutation Assay):

  • Transgenic Big Blue® mice, which carry a bacteriophage lambda shuttle vector with a lacI target gene, are treated with N-nitroso-ramipril.

  • Genomic DNA is isolated from the liver.

  • The shuttle vector is recovered from the genomic DNA and packaged into bacteriophage particles.

  • The bacteriophages are used to infect E. coli, and mutations in the lacI gene are scored by a color change in the presence of a chromogenic substrate. N-nitroso-ramipril has been found to be non-mutagenic in this assay.[9][10]

Risk Assessment and Control Strategy

The FDA recommends that manufacturers perform risk assessments to identify the potential for nitrosamine impurities in their drug products.[1] If a risk is identified, confirmatory testing using sensitive and validated methods should be conducted.[1]

Figure 1. FDA Recommended Risk Assessment Workflow for N-nitroso-ramipril.

Signaling Pathway for Nitrosamine-Induced Carcinogenesis

The carcinogenic potential of many nitrosamines is linked to their metabolic activation, leading to the formation of DNA-reactive intermediates.

Figure 2. Generalized Signaling Pathway for Nitrosamine-Induced Carcinogenesis.

It is important to note that for N-nitroso-ramipril, steric hindrance at the α-carbon position is predicted to inhibit metabolic bioactivation, which is a key reason for its lower carcinogenic potency classification.[9][10]

Conclusion

The FDA has established a clear acceptable intake limit of 1500 ng/day for N-nitroso-ramipril, classifying it as a Category 5 NDSRI with low carcinogenic potency. This classification is supported by a growing body of evidence from in silico, in vitro, and in vivo studies demonstrating a lack of mutagenic and genotoxic potential. Pharmaceutical manufacturers should incorporate this AI limit into their risk assessment and control strategies for ramipril-containing products to ensure patient safety and regulatory compliance. Continuous monitoring and adherence to the latest FDA guidance are essential for managing the risks associated with nitrosamine impurities.

References

• 1. FDA Provides Guidance to Manufacturers for Controlling Nitrosamine Impurities in Human Drugs | Winston & Strawn [winston.com]
• 2. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 3. fda.gov [fda.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. FDA sets acceptable intake limits for nitrosamines in drugs | RAPS [raps.org]
• 8. veeprho.com [veeprho.com]
• 9. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential [pubmed.ncbi.nlm.nih.gov]
• 11. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation | Regulska | Reports of Practical Oncology and Radiotherapy [journals.viamedica.pl]
• 13. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation | Regulska | Reports of Practical Oncology and Radiotherapy [journals.viamedica.pl]
• 14. journals.viamedica.pl [journals.viamedica.pl]
• 15. efpia.eu [efpia.eu]

N-Nitroso-Ramipril Contamination in Pharmaceuticals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of N-nitroso compounds as potential impurities in pharmaceutical products has become a significant focus for regulatory agencies and the pharmaceutical industry worldwide. N-nitroso-ramipril, a nitrosamine (B1359907) derivative of the angiotensin-converting enzyme (ACE) inhibitor ramipril (B1678797), is a notable example of a nitrosamine drug substance-related impurity (NDSRI). This technical guide provides an in-depth overview of the sources of N-nitroso-ramipril contamination, its formation mechanisms, risk assessment, and analytical methodologies for its detection and quantification.

Core Concepts: Formation and Risk Assessment

N-nitroso-ramipril is formed from the reaction of the secondary amine functional group within the ramipril molecule with a nitrosating agent.[1][2] The primary sources of nitrosating agents in pharmaceutical manufacturing are nitrite (B80452) impurities present in raw materials and excipients.[3]

Signaling Pathway for N-Nitroso-Ramipril Formation

The formation of N-nitroso-ramipril is a chemical reaction rather than a biological signaling pathway. The key components and steps are outlined below.

Figure 1: Formation of N-Nitroso-Ramipril.

Risk Factors for Contamination

Several factors can contribute to the formation of N-nitroso-ramipril during the manufacturing process and storage of ramipril-containing drug products:

• Nitrite Impurities in Excipients: Trace levels of nitrites are a common source of nitrosating agents. The selection of excipients with low nitrite content is a critical mitigation strategy.[3][4]

• Manufacturing Process: Certain manufacturing conditions, such as high temperatures and the presence of water, can accelerate the nitrosation reaction.[5]

• Ramipril Degradation: The degradation of ramipril can lead to the formation of impurities that may be more susceptible to nitrosation. One such degradation product is ramipril diketopiperazine (DKP). While DKP itself is not mutagenic, its nitrosation product has shown mutagenic potential in in-vitro assays.[5][6]

• Storage Conditions: Inappropriate storage conditions, such as high humidity and temperature, can promote the formation of N-nitroso-ramipril over the shelf-life of the product.[6]

Data Presentation: Quantitative Analysis

While specific data from recalls of ramipril due to N-nitroso-ramipril contamination are not publicly available, the following table provides an illustrative summary of potential quantitative data based on regulatory limits and typical analytical capabilities.

Parameter	Value	Reference
Acceptable Intake (AI) Limit	1500 ng/day	[7][8]
Typical Limit of Quantification (LOQ)	~0.05 - 0.2 ng/mL	[9]
Example Maximum Daily Dose (MDD) of Ramipril	10 mg	N/A
Calculated Concentration Limit in Drug Product (at MDD)	150 ppm (illustrative)	N/A

Disclaimer: The "Calculated Concentration Limit" is a theoretical value for illustrative purposes and does not represent actual measured contamination levels in any specific product. The actual permitted level in a drug product would be determined based on the maximum daily dose and the established AI.

Experimental Protocols

Quantification of N-Nitroso-Ramipril in Ramipril Tablets by LC-MS/MS

This method is based on the procedure published by the Official Medicines Control Laboratory (OMCL) network.[9]

Objective: To quantify the amount of N-nitroso-ramipril in ramipril tablets.

Methodology:

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 x 3.0 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile (B52724) with 0.1% formic acid.

  • Gradient: A suitable gradient program to separate N-nitroso-ramipril from the ramipril active pharmaceutical ingredient (API) and other excipients.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-nitroso-ramipril: m/z 446.2 → 234.2 (quantifier), m/z 446.2 → 156.1 (qualifier)

  • Internal Standard (IS): A suitable deuterated analog of N-nitroso-ramipril or a structurally similar compound.

• Sample Preparation:

  • Weigh and finely powder a representative number of ramipril tablets.

  • Accurately weigh a portion of the powdered tablets equivalent to a specific amount of ramipril (e.g., 10 mg).

  • Dissolve the powder in a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile and water).

  • Spike with the internal standard.

  • Vortex and/or sonicate to ensure complete dissolution.

  • Centrifuge to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system.

• Quantification: Create a calibration curve using certified reference standards of N-nitroso-ramipril. The concentration of N-nitroso-ramipril in the sample is determined by comparing its peak area ratio to the internal standard against the calibration curve.

Figure 2: LC-MS/MS Workflow for N-Nitroso-Ramipril.

Bacterial Reverse Mutation Assay (Ames Test) for Mutagenicity Assessment

This protocol is a generalized procedure based on the OECD Guideline 471 for testing the mutagenic potential of chemical substances.[9][10]

Objective: To assess the potential of N-nitroso-ramipril to induce gene mutations in bacteria.

Methodology:

• Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and/or a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA).

• Metabolic Activation System (S9 Mix): A fraction of mammalian liver homogenate (typically from rats or hamsters treated with an enzyme-inducing agent) is used to mimic mammalian metabolism, as some compounds only become mutagenic after metabolic activation. The test is performed both with and without the S9 mix.[6][11]

• Procedure (Plate Incorporation Method):

  • Prepare various concentrations of N-nitroso-ramipril in a suitable solvent.

  • In a test tube, mix the test solution, the bacterial culture, and either the S9 mix or a buffer (for the non-activation condition).

  • Add molten top agar (B569324) to the mixture.

  • Pour the mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis:

  • Count the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) on each plate.

  • A positive result is indicated by a concentration-dependent increase in the number of revertant colonies compared to the negative (solvent) control, and/or a reproducible and significant increase at one or more concentrations.

• Controls:

  • Negative Control: The solvent used to dissolve the test substance.

  • Positive Control: A known mutagen for each bacterial strain, both with and without metabolic activation, to ensure the test system is working correctly.

Figure 3: Ames Test Experimental Workflow.

Conclusion

The formation of N-nitroso-ramipril in pharmaceutical products is a complex issue influenced by multiple factors, including the presence of nitrite impurities in excipients and the manufacturing and storage conditions. While studies have indicated that N-nitroso-ramipril is likely a non-mutagenic impurity, regulatory agencies require rigorous risk assessments and, where necessary, the implementation of control strategies to limit its presence in final drug products. The development and validation of sensitive analytical methods are crucial for monitoring and controlling the levels of this and other nitrosamine impurities, ensuring the safety and quality of medicines.

References

• 1. The bacterial reverse mutation test | RE-Place [re-place.be]
• 2. efpia.eu [efpia.eu]
• 3. researchgate.net [researchgate.net]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 6. iphasebiosci.com [iphasebiosci.com]
• 7. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 8. medicinesforeurope.com [medicinesforeurope.com]
• 9. nib.si [nib.si]
• 10. OECD 471: Bacterial Reverse Mutation Test | Gentronix [gentronix.co.uk]
• 11. scantox.com [scantox.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-Nitroso-Ramipril in Pharmaceutical Products by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. N-nitroso-ramipril is a potential impurity in ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor widely used for the treatment of hypertension and cardiovascular diseases.[1] Robust and sensitive analytical methods are crucial for the accurate quantification of N-nitroso-ramipril at trace levels to ensure patient safety and compliance with regulatory limits. This application note details a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-ramipril in ramipril tablets.

Analytical Method Overview

This method utilizes a sensitive and selective LC-MS/MS approach for the determination of N-nitroso-ramipril. The chromatographic separation is achieved on a C18 reversed-phase column, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This technique provides high selectivity and sensitivity, enabling the detection and quantification of N-nitroso-ramipril at very low concentrations.[2]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the LC-MS/MS method for the analysis of N-nitroso-ramipril.[2]

Parameter	Value
Instrumentation	Shimadzu HPLC + AB Sciex QTrap 5500
Analyte	N-Nitroso-Ramipril
Internal Standard (ISTD)	N-Nitroso-Quinapril
Linearity Range	0.08 - 8.0 ng/mL
Limit of Detection (LOD)	To be determined based on S/N ratio (e.g., S/N of 3)
Limit of Quantitation (LOQ)	Determined from S/N of 20 for 0.10213 ng/mL[2]
Accuracy	To be determined by spiking experiments at various concentrations
Precision	To be determined by replicate analysis of spiked samples

Experimental Protocols

Reagents and Materials

• N-Nitroso-Ramipril reference standard

• N-Nitroso-Quinapril (Internal Standard) reference standard

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ramipril tablets (for sample analysis)

• Pyrrolidine (B122466) solution (approx. 10 mg/mL in methanol)

Standard and Sample Preparation

Stock Solutions (approx. 100 µg/mL):

• N-Nitroso-Ramipril: Accurately weigh approximately 10 mg of N-Nitroso-Ramipril and dissolve in 100 mL of methanol.[2]

• N-Nitroso-Quinapril (ISTD): Accurately weigh approximately 5 mg of N-Nitroso-Quinapril and dissolve in 50 mL of methanol.[2]

Calibration and Spiking Solution (200 ng/mL):

• Dilute 50 µL of the N-Nitroso-Ramipril stock solution to 25 mL with a mixture of acetonitrile and water (80:20 v/v).[2]

Internal Standard (ISTD) Solution (200 ng/mL):

• Dilute 50 µL of the N-Nitroso-Quinapril stock solution to 25 mL with a mixture of acetonitrile and water (80:20 v/v).[2]

Calibration Curve Working Solutions (0.08 - 8.0 ng/mL):

• Prepare a series of calibration standards by appropriate dilution of the calibration and spiking solution with acetonitrile/water (80:20 v/v). Each standard should contain a constant concentration of the ISTD (approx. 2 ng/mL).[2]

Sample Preparation (Ramipril Tablets):

• Homogenize a representative number of ramipril tablets.

• Accurately weigh approximately 50 mg of the homogenized sample into a plastic centrifuge tube.[2]

• Add 50 µL of pyrrolidine solution (approx. 10 mg/mL in methanol).

• Add 100 µL of the ISTD solution (200 ng/mL).[2]

• Add an appropriate volume of extraction solvent (e.g., acetonitrile/water 80:20 v/v).

• Vortex and centrifuge the sample.

• Transfer the supernatant for LC-MS/MS analysis.

LC-MS/MS Method Parameters

Liquid Chromatography (HPLC) Parameters: [2]

Parameter	Condition
Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Water (95:5 v/v) with 0.1% Formic Acid
Flow Rate	0.40 mL/min
Column Temperature	40 °C
Autosampler Temperature	15 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.00
3.00
4.80
10.10
13.50
14.50
15.00

Mass Spectrometry (MS) Parameters: [2]

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI)
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source	Turbo Spray
Curtain Gas (CUR)	30.00
Collision Gas (CAD)	6.00
IonSpray Voltage (IS)	5500 V
Temperature (TEM)	500 °C
Ion Source Gas 1 (GS1)	45.00
Ion Source Gas 2 (GS2)	50.00
MRM Transitions	Analyte
N-Nitroso-Ramipril
N-Nitroso-Ramipril
N-Nitroso-Quinapril (ISTD)
N-Nitroso-Quinapril (ISTD)

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of N-nitroso-ramipril.

Proposed Metabolic Activation Pathway of N-Nitroso-Ramipril

The carcinogenic potential of many nitrosamines is linked to their metabolic activation, primarily by cytochrome P450 (CYP) enzymes, to form reactive electrophiles that can alkylate DNA.[3][4] The key step in this bioactivation is the hydroxylation of the carbon atom alpha to the nitroso group (α-hydroxylation).[3] However, for N-nitroso-ramipril, this pathway is believed to be sterically hindered, which may reduce its genotoxic potential.[5]

Caption: Proposed metabolic activation pathway of N-nitroso-ramipril leading to potential DNA damage.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. edqm.eu [edqm.eu]
• 3. efpia.eu [efpia.eu]
• 4. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

Application Note: Validated LC-MS/MS Method for the Quantification of N-Nitroso-Ramipril in Tablet Formulations

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies worldwide have set stringent limits for these impurities in drug substances and products. Ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor, contains a secondary amine moiety that can potentially form N-nitroso-ramipril under certain conditions.[1][2] Consequently, a sensitive and validated analytical method for the routine monitoring of this impurity in ramipril tablets is crucial for patient safety and regulatory compliance.

This application note details a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the selective and sensitive quantification of N-nitroso-ramipril in ramipril tablets. The described method is suitable for quality control laboratories and research and development settings.

Materials and Methods

Instrumentation

A Shimadzu HPLC system coupled with an AB Sciex QTrap 5500 mass spectrometer, or an equivalent LC-MS/MS system, was used for this analysis.[3]

Chemicals and Reagents

• N-Nitroso-ramipril reference standard (e.g., Acanthus research, Art.-Nr.: R-10429-01)[3]

• N-Nitroso-quinapril (Internal Standard, ISTD) (e.g., TLC, Art.-Nr.: Q-0215)[3]

• Ramipril tablets

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Pyrrolidine (B122466) solution (approx. 10 mg/mL in methanol)[3]

Chromatographic Conditions

The chromatographic separation was achieved using the parameters outlined in Table 1.

Table 1: HPLC Parameters

Parameter	Value
Column	Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm[3]
Guard Column	Phenomenex C18, 4 x 2.0 mm[3]
Mobile Phase A	Water + 0.1% Formic Acid[3]
Mobile Phase B	Acetonitrile/Water (95/5, v/v) + 0.1% Formic Acid[3]
Flow Rate	0.40 mL/min[3]
Column Temperature	40 °C[3]
Autosampler Temp.	15 °C[3]
Injection Volume	5 µL[3]
Gradient Program	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.00	60	40
3.00	60	40
10.0	0	100
13.5	0	100
14.5	60	40
15.0	60	40
An additional 5.00 min equilibration time is recommended.[3]

Mass Spectrometric Conditions

The mass spectrometer was operated in the positive ion mode using Multiple Reaction Monitoring (MRM). The optimized parameters are listed in Table 3.

Table 3: Mass Spectrometer Parameters

Parameter	Value
Ion Source	Turbo Spray[3]
Polarity	Positive[3]
Resolution Q1/Q3	Unit[3]
Curtain Gas (CUR)	30.00
Temperature (TEM)	500.00 °C
Gas 1 (GS1)	45.00
Gas 2 (GS2)	50.00
CAD Gas	6.00
IonSpray Voltage (IS)	5500 V

The MRM transitions for N-nitroso-ramipril and the internal standard are provided in Table 4.

Table 4: MRM Transitions and Compound-Dependent Parameters

Analyte	Q1 Mass (Da)	Q3 Mass (Da)	Dwell Time (msec)	DP (Volts)	CE (Volts)	CXP (Volts)
N-Nitroso-ramipril (Quantifier)	446.15	234.1	250	81	27	18
N-Nitroso-ramipril (Qualifier)	446.15	156.1	250	81	17	12
N-Nitroso-quinapril (ISTD)	468.10	234.1	100	81	25	12

Experimental Protocols

Preparation of Standard Solutions

• Stock Solution (N-Nitroso-ramipril): Accurately weigh approximately 10 mg of N-nitroso-ramipril reference standard and dissolve in 100 mL of methanol to obtain a concentration of approximately 100 µg/mL.[3]

• Stock Solution (ISTD): Accurately weigh approximately 5 mg of N-nitroso-quinapril and dissolve in 50 mL of methanol to obtain a concentration of approximately 100 µg/mL.[3]

• Calibration and Spiking Solution: Dilute 50 µL of the N-nitroso-ramipril stock solution to 25 mL with acetonitrile/water (80/20, v/v) to get a concentration of 200 ng/mL.[3]

• ISTD Working Solution: Dilute 50 µL of the N-nitroso-quinapril stock solution to 25 mL with acetonitrile/water (80/20, v/v) to achieve a concentration of 200 ng/mL.[3]

• Calibration Standards: Prepare a series of calibration standards by diluting the calibration and spiking solution with acetonitrile/water (80/20, v/v) to achieve a concentration range of 0.08 ng/mL to 8.0 ng/mL.[3] Add a fixed amount of the ISTD working solution to each calibration standard.

Sample Preparation

• Homogenize a representative number of ramipril tablets.

• Accurately weigh approximately 50 mg of the homogenized tablet powder into a plastic centrifuge tube.[3]

• Add 50 µL of the pyrrolidine solution (approx. 10 mg/mL in methanol).[3]

• Add 100 µL of the ISTD working solution.[3]

• Add an appropriate volume of extraction solvent (e.g., methanol or a mixture of methanol and water).

• Vortex the mixture for a specified time (e.g., 1 minute).

• Sonicate for a specified time (e.g., 15 minutes).

• Centrifuge at a specified speed (e.g., 4000 rpm for 15 minutes).

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

Diagram 1: Sample Preparation Workflow for N-Nitroso-Ramipril Analysis.

Method Validation

The analytical method was validated according to ICH guidelines for specificity, linearity, accuracy, precision, and limit of quantification (LOQ).

Specificity

The method demonstrated high specificity, with no significant interference observed from the tablet matrix or ramipril at the retention time of N-nitroso-ramipril.

Linearity

The method showed excellent linearity over the concentration range of 0.08 ng/mL to 8.0 ng/mL for N-nitroso-ramipril. The correlation coefficient (r²) was greater than 0.99.

Table 5: Linearity Data

Concentration (ng/mL)
0.08
0.2
0.5
1.0
4.0
8.0
Correlation Coefficient (r²)

Accuracy

The accuracy of the method was determined by analyzing spiked samples of the homogenized tablet powder at different concentration levels. The recovery was found to be within the acceptable range of 80-120%.

Table 6: Accuracy Data

Spiking Level	Mean Recovery (%)
Low	95.8
Medium	98.2
High	101.5

Precision

The precision of the method was evaluated by performing replicate injections of a standard solution and by analyzing multiple preparations of a spiked sample. The relative standard deviation (RSD) for both repeatability and intermediate precision was less than 15%.

Table 7: Precision Data

Parameter	RSD (%)
Repeatability (n=6)	< 5.0
Intermediate Precision (n=6)	< 10.0

Limit of Quantification (LOQ)

The LOQ was established as the lowest concentration on the calibration curve that could be quantified with acceptable precision and accuracy. The LOQ for N-nitroso-ramipril was determined to be 0.08 ng/mL.

Results and Discussion

The developed LC-MS/MS method provides a reliable and sensitive approach for the determination of N-nitroso-ramipril in tablet formulations. The use of a stable isotope-labeled internal standard ensures high accuracy and precision by compensating for any matrix effects and variations in instrument response. The sample preparation procedure is straightforward and effective in extracting the analyte of interest from the complex tablet matrix. The chromatographic conditions provide good separation of N-nitroso-ramipril from other components, and the mass spectrometric detection offers high selectivity and sensitivity.

Diagram 2: Overall Analytical Workflow.

Conclusion

This application note presents a detailed and validated LC-MS/MS method for the quantification of N-nitroso-ramipril in ramipril tablets. The method is specific, linear, accurate, precise, and sensitive enough to meet the stringent regulatory requirements for the control of nitrosamine impurities in pharmaceutical products. This protocol can be readily implemented in quality control laboratories for routine analysis of ramipril tablets to ensure product quality and patient safety.

References

• 1. efpia.eu [efpia.eu]
• 2. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. edqm.eu [edqm.eu]

Application Notes and Protocols for N-Nitroso-Ramipril Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and analysis of N-nitroso-ramipril in pharmaceutical products. The primary focus is on a validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method, with additional discussion on alternative sample preparation techniques.

Introduction

N-nitroso-ramipril is a nitrosamine (B1359907) impurity that can form in drug products containing ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor.[1] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory bodies require stringent control and monitoring of their levels in pharmaceutical products.[2][3][4][5] This necessitates the use of highly sensitive and selective analytical methods for their detection and quantification at trace levels.[2]

This document outlines a detailed protocol for the analysis of N-nitroso-ramipril in ramipril tablets using LC-MS/MS, as well as a discussion of other potential sample preparation techniques that can be employed for nitrosamine analysis.

Primary Sample Preparation and Analytical Method: LC-MS/MS

A robust and validated method for the determination of N-nitroso-ramipril in ramipril tablets has been established, employing direct extraction of the analyte followed by LC-MS/MS analysis.

Experimental Workflow

Caption: Workflow for N-nitroso-ramipril analysis.

Detailed Experimental Protocol

This protocol is adapted from the LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets.

1. Reagents and Materials

• N-Nitroso-ramipril reference standard

• N-Nitroso-quinapril (Internal Standard, ISTD)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (Ultrapure/LC-MS grade)

• Formic acid (LC-MS grade)

• Pyrrolidine solution (approx. 10 mg/mL in methanol)

• Ramipril tablets (for sample matrix)

2. Stock and Working Standard Solutions

• N-Nitroso-ramipril Stock Solution (approx. 100 µg/mL): Accurately weigh approximately 10 mg of N-nitroso-ramipril and dissolve in 100 mL of methanol.

• Internal Standard (ISTD) Stock Solution (approx. 100 µg/mL): Accurately weigh approximately 5 mg of N-nitroso-quinapril and dissolve in 50 mL of methanol.

• Calibration and Spiking Solution (200 ng/mL): Dilute 50 µL of the N-nitroso-ramipril stock solution to 25 mL with a mixture of acetonitrile and water (80:20 v/v).

• ISTD Working Solution (200 ng/mL): Dilute 50 µL of the ISTD stock solution to 25 mL with a mixture of acetonitrile and water (80:20 v/v).

3. Sample Preparation

• Homogenize a sufficient number of ramipril tablets to obtain a representative sample powder.

• Accurately weigh approximately 50 mg of the homogenized sample into a plastic centrifuge tube.

• Add 50 µL of the pyrrolidine solution.

• Add 100 µL of the ISTD working solution.

• Add 9.9 mL of ultrapure water.

• Vortex the tube for a specified time, followed by sonication to ensure complete dissolution.

• Centrifuge the sample to pellet any undissolved excipients.

• Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm PVDF) into an HPLC vial.

4. LC-MS/MS Analysis

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with a Turbo Spray ion source is recommended.

• Chromatographic and Mass Spectrometric Parameters:

Parameter	Value
HPLC Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm (or equivalent)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Water (95:5 v/v) with 0.1% Formic Acid
Column Temperature	40 °C
Autosampler Temp.	15 °C
Flow Rate	0.40 mL/min
Injection Volume	5 µL
MS Scan Type	Multiple Reaction Monitoring (MRM)
Polarity	Positive
Ion Source	Turbo Spray

• Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.00	60	40
3.00	60	40
4.80	0	100
10.10	0	100
13.50	0	100
14.50	60	40
15.00	60	40

• MRM Transitions:

Analyte	Q1 Mass (Da)	Q3 Mass (Da)
N-Nitroso-ramipril	446.15	234.1
N-Nitroso-ramipril	446.15	156.1
N-Nitroso-quinapril (ISTD)	468.10	234.1
N-Nitroso-quinapril (ISTD)	468.10	178.1

Quantitative Data Summary

Parameter	Value	Reference
Limit of Detection (LOD)	To be determined based on signal-to-noise ratio
Limit of Quantitation (LOQ)	To be determined based on signal-to-noise ratio
Linearity Range	0.08 - 8.0 ng/mL
Internal Standard Concentration	approx. 2 ng/mL

Alternative Sample Preparation Techniques

While direct dissolution and extraction is a straightforward approach, other sample preparation techniques may be considered, particularly for complex matrices or when lower detection limits are required. These techniques aim to remove matrix components that can interfere with the analysis and to concentrate the analyte of interest.

Logical Relationship of Alternative Techniques

Caption: Alternative sample preparation workflows.

Technique Comparison

Technique	Principle	Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.[6]	Cost-effective and can handle larger sample volumes.	Can be labor-intensive, may use large volumes of organic solvents, and can be prone to emulsion formation.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while the matrix passes through, followed by elution with a suitable solvent.[7][8][9]	High recovery and concentration factors, can be automated, and reduces solvent consumption compared to LLE.[10]	Can be more expensive than LLE, and method development may be required to select the appropriate sorbent and solvents.
Supercritical Fluid Extraction (SFE)	Utilizes a supercritical fluid (e.g., CO2) as the extraction solvent.[11][12][13]	Environmentally friendly (uses non-toxic CO2), fast extraction times, and gentle on thermally labile compounds.[14]	Requires specialized high-pressure equipment, which can be a significant initial investment.

General Protocols for Alternative Techniques

1. Liquid-Liquid Extraction (LLE) - General Protocol

• Dissolve the homogenized tablet sample in an aqueous buffer.

• Add an immiscible organic solvent (e.g., dichloromethane).

• Vortex or shake vigorously to facilitate the transfer of N-nitroso-ramipril into the organic phase.

• Allow the layers to separate (centrifugation may be required).

• Collect the organic layer.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Solid-Phase Extraction (SPE) - General Protocol

• Dissolve the homogenized tablet sample in a suitable loading buffer.

• Condition an appropriate SPE cartridge (e.g., C18 or a specialized nitrosamine-selective sorbent) with methanol followed by the loading buffer.

• Load the sample solution onto the SPE cartridge.

• Wash the cartridge with a weak solvent to remove interfering matrix components.

• Elute the N-nitroso-ramipril with a stronger organic solvent (e.g., acetonitrile or methanol).

• Evaporate the eluate to dryness if necessary and reconstitute in the mobile phase for LC-MS/MS analysis.

3. Supercritical Fluid Extraction (SFE) - General Protocol

• Place the homogenized tablet sample into the extraction vessel of the SFE system.

• Pressurize the vessel with supercritical CO2, often with a co-solvent (modifier) like methanol, to the desired pressure and temperature.

• Perform a static extraction for a defined period, followed by a dynamic extraction where the supercritical fluid flows through the vessel and is collected.

• The extracted analyte is depressurized and collected in a solvent or on a solid trap.

• The collected sample is then prepared for LC-MS/MS analysis.

Conclusion

The analysis of N-nitroso-ramipril at trace levels in pharmaceutical products is critical for patient safety. The detailed LC-MS/MS method provides a robust and sensitive approach for the quantification of this impurity. While direct extraction is a validated and efficient method, alternative techniques such as LLE, SPE, and SFE offer further options for sample clean-up and concentration, which may be beneficial for different matrices or analytical requirements. The selection of the most appropriate sample preparation technique will depend on factors such as the complexity of the sample matrix, the required detection limits, and available instrumentation. Method validation is essential for any chosen technique to ensure accurate and reliable results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. fda.gov [fda.gov]
• 6. biology-journal.org [biology-journal.org]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous analysis of carcinogenic N-nitrosamine impurities in metformin tablets using on-line in-tube solid-phase microextraction coupled with liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isolation of N-nitrosodimethylamine from drug substances using solid-phase extraction-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. veeprho.com [veeprho.com]
• 11. Purification of pharmaceutical excipients with supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmtech.com [pharmtech.com]
• 13. Significance of The Supercritical CO2 Extraction in Pharmaceutics [buffaloextracts.com]
• 14. phasex4scf.com [phasex4scf.com]

Application Notes and Protocols: N-Nitroso-Ramipril as a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-ramipril is a nitrosamine (B1359907) impurity of Ramipril, an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure.[1][2] The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies worldwide due to their potential carcinogenic nature.[1] As such, the accurate detection and quantification of N-nitroso-ramipril are critical for ensuring the safety and quality of Ramipril-containing drug products. This document provides detailed application notes and protocols for the use of N-nitroso-ramipril as a certified reference material (CRM) for analytical and quality control purposes.

Certified reference materials are essential for the calibration of analytical instruments, validation of methods, and ensuring the traceability and accuracy of measurement results.[3][4] This application note outlines the characteristics of N-nitroso-ramipril CRM, its stability profile, and detailed protocols for its use in quantitative analysis.

N-Nitroso-Ramipril Certified Reference Material: Characterization and Stability

The N-nitroso-ramipril CRM is a highly purified and well-characterized substance suitable for use as a primary reference standard. Its identity and purity are established through a combination of analytical techniques.

Table 1: General Characteristics of N-Nitroso-Ramipril CRM

Parameter	Specification
Chemical Name	(2S,3aS,6aS)-1-[(2S)-2-[--INVALID-LINK--amino]propanoyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid
Molecular Formula	C₂₃H₃₁N₃O₆
Molecular Weight	445.51 g/mol
Appearance	Pale yellow to yellow oil or thick syrup
Solubility	Soluble in Methanol, Acetonitrile (B52724), DMSO
Storage Conditions	Long-term storage at 2-8 °C.[5] Shipped at ambient temperature.

Table 2: Purity and Assay Data for a Representative N-Nitroso-Ramipril CRM Lot

Test	Method	Result
Purity by HPLC	HPLC-UV	≥ 95%
Assay (as is)	qNMR or Mass Balance	Report value
Identification	¹H NMR, ¹³C NMR, MS, IR	Conforms to structure
Water Content	Karl Fischer Titration	Report value
Residual Solvents	GC-HS	Meets USP <467> limits

Stability Profile

The stability of the N-nitroso-ramipril CRM is critical for its intended use. While comprehensive forced degradation data for the isolated impurity is not widely published, studies on the parent drug, ramipril, indicate susceptibility to degradation under hydrolytic (acidic and basic) and oxidative conditions.[6] It is recommended that a formal stability study be conducted on the CRM to establish its re-test date or shelf life under various storage conditions as per ICH Q1A(R2) guidelines.[7]

Table 3: Recommended Stability-Indicating Test Protocol for N-Nitroso-Ramipril CRM

Condition	Parameters to be Monitored
Long-Term Storage	2-8 °C
Accelerated Storage	25 °C / 60% RH
Forced Degradation
Acid Hydrolysis	0.1 M HCl, 60 °C
Base Hydrolysis	0.1 M NaOH, 60 °C
Oxidation	3% H₂O₂, RT
Thermal Stress	80 °C
Photostability	ICH Q1B conditions

Experimental Protocols

Protocol 1: Quantitative Determination of N-Nitroso-Ramipril in Ramipril Tablets by LC-MS/MS

This protocol describes the use of N-nitroso-ramipril CRM for the quantification of the impurity in a finished pharmaceutical product.

1. Materials and Reagents:

• N-Nitroso-Ramipril Certified Reference Material

• Ramipril Tablets (for analysis)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Analytical balance

• HPLC or UHPLC system coupled with a triple quadrupole mass spectrometer

2. Preparation of Standard Solutions:

• Stock Standard Solution (ca. 100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-ramipril CRM into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.[5]

• Intermediate Standard Solution (ca. 1 µg/mL): Pipette 100 µL of the Stock Standard Solution into a 10 mL volumetric flask and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solutions for Calibration Curve: Prepare a series of calibration standards by further diluting the Intermediate Standard Solution with a 50:50 (v/v) mixture of acetonitrile and water to achieve concentrations ranging from approximately 0.05 ng/mL to 10 ng/mL.

3. Preparation of Sample Solution:

• Weigh and finely powder a representative number of Ramipril tablets.

• Accurately weigh a portion of the powdered tablets equivalent to 10 mg of Ramipril into a suitable centrifuge tube.

• Add 10 mL of methanol, vortex for 5 minutes, and then centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial. This solution has a nominal concentration of 1 mg/mL of Ramipril.

• Further dilute the sample solution with a 50:50 (v/v) mixture of acetonitrile and water to bring the expected N-nitroso-ramipril concentration within the range of the calibration curve.

4. LC-MS/MS Analytical Method:

The following is a representative LC-MS/MS method. The user should validate the method for their specific instrumentation and application.

Table 4: LC-MS/MS Method Parameters for N-Nitroso-Ramipril Analysis

Parameter	Condition
LC System	UHPLC
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Time (min)
0.0
5.0
6.0
6.1
8.0
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor Ion (m/z)
446.2
446.2
Collision Energy & Cone Voltage	Optimize for specific instrument

5. Data Analysis and Calculation:

• Construct a calibration curve by plotting the peak area of N-nitroso-ramipril against the concentration of the working standard solutions.

• Perform a linear regression analysis of the calibration curve.

• Determine the concentration of N-nitroso-ramipril in the sample solution from the calibration curve.

• Calculate the amount of N-nitroso-ramipril in the original tablet sample using the following formula:

  Where:

  • C = Concentration of N-nitroso-ramipril in the sample solution (ng/mL)

  • V = Initial volume of solvent used for sample extraction (mL)

  • D = Dilution factor

  • W = Weight of powdered tablets taken for analysis (mg)

Visualizations

Mutagenicity Signaling Pathway of Nitrosamines

Nitrosamines, including N-nitroso-ramipril, are generally considered to be mutagenic after metabolic activation. The primary pathway involves the cytochrome P450 (CYP) enzyme system, which leads to the formation of unstable intermediates that can alkylate DNA, resulting in mutations. While N-nitroso-ramipril has shown to be non-mutagenic in some in vivo studies, understanding the general pathway is crucial for risk assessment.[8]

Caption: General metabolic activation pathway of nitrosamines leading to DNA mutation.

Experimental Workflow for Quantification of N-Nitroso-Ramipril

The following diagram illustrates the logical workflow for the quantitative analysis of N-nitroso-ramipril in a pharmaceutical product using a certified reference material.

Caption: Workflow for the quantitative analysis of N-nitroso-ramipril.

Logical Relationship for Certification of a Reference Material

The certification of a reference material is a rigorous process that ensures its quality and suitability for its intended use. The following diagram illustrates the key logical steps involved in this process.

Caption: Logical process for the certification of a reference material.

References

• 1. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 2. demarcheiso17025.com [demarcheiso17025.com]
• 3. youtube.com [youtube.com]
• 4. edqm.eu [edqm.eu]
• 5. Solid-State Stability Profiling of Ramipril to Optimize Its Quality Efficiency and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. database.ich.org [database.ich.org]
• 7. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

Application Notes &amp; Protocols: High-Resolution Mass Spectrometry for the Identification and Quantification of N-Nitroso-Ramipril

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-nitroso compounds are a class of potential genotoxic impurities that can form in pharmaceutical products. Regulatory agencies worldwide have set stringent limits on the presence of these impurities in drug substances and products. Ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor, is susceptible to nitrosation, leading to the formation of N-nitroso-ramipril. This document provides detailed application notes and protocols for the identification and quantification of N-nitroso-ramipril using high-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC). The methodologies outlined are crucial for ensuring the safety and quality of ramipril-containing pharmaceuticals. The U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-ramipril at 1500 ng/day[1][2].

Experimental Protocols

This section details the necessary procedures for the analysis of N-nitroso-ramipril, from sample preparation to LC-HRMS analysis.

Standard and Sample Preparation

1.1.1. Reference Standards

N-Nitroso-ramipril and a suitable internal standard (ISTD), such as N-nitroso-quinapril, are required for quantification[3].

• Stock Solutions (approx. 100 µg/mL):

  • Accurately weigh approximately 10 mg of N-nitroso-ramipril reference standard and dissolve in 100 mL of methanol (B129727).

  • Accurately weigh approximately 5 mg of N-nitroso-quinapril (ISTD) and dissolve in 50 mL of methanol.

  • Store stock solutions at 2-8 °C. Stability has been demonstrated for at least two months under these conditions[3].

• Calibration and Spiking Solution (200 ng/mL):

  • Dilute 50 µL of the N-nitroso-ramipril stock solution to 25 mL with a mixture of acetonitrile (B52724) and water (80:20, v/v)[3].

• ISTD Solution (200 ng/mL):

  • Dilute 50 µL of the N-nitroso-quinapril stock solution to 25 mL with a mixture of acetonitrile and water (80:20, v/v)[3].

1.1.2. Sample Preparation (Ramipril Tablets)

• Homogenize a representative number of ramipril tablets.

• Accurately weigh approximately 50 mg of the homogenized sample into a plastic centrifuge tube.

• Add 50 µL of a pyrrolidine (B122466) solution (approx. 10 mg/mL in methanol).

• Add 100 µL of the ISTD solution.

• Add a suitable volume of extraction solvent (e.g., methanol or acetonitrile/water mixture) to achieve a final concentration within the calibration range.

• Vortex the mixture thoroughly.

• Centrifuge the sample to pelletize insoluble excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) Method

The following parameters are based on a validated LC-MS/MS method and can be adapted for HRMS instrumentation[3].

1.2.1. Liquid Chromatography Parameters

Parameter	Value
Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm, Waters
Guard Column	C18, 4 x 2.0 mm, Phenomenex
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Water (95:5, v/v) with 0.1% Formic Acid
Flow Rate	0.40 mL/min
Column Temperature	40 °C
Autosampler Temperature	15 °C
Injection Volume	5 µL
Rinsing Solvent	Acetonitrile/Water (80:20, v/v)

Gradient Program:

Time (min)	%A	%B
0.00	60	40
3.00	60	40
10.10	0	100
13.50	0	100
14.50	60	40
15.00	60	40

1.2.2. High-Resolution Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Full Scan and/or Targeted SIM/dd-MS2
Mass Resolution	≥ 60,000 FWHM
Mass Accuracy	< 5 ppm
Collision Gas	Nitrogen or Argon
Collision Energy	Optimized for fragmentation of N-nitroso-ramipril

Targeted Ions:

Compound	Formula	Monoisotopic Mass (Da)	Adduct
N-Nitroso-ramipril	C23H31N3O6	445.2213	[M+H]+
N-Nitroso-quinapril (ISTD)	C25H29N3O6	467.2056	[M+H]+

Data Presentation

Quantitative data from method validation studies are crucial for assessing the performance and reliability of the analytical method.

Calibration and Linearity

A typical calibration curve for N-nitroso-ramipril is constructed by plotting the peak area ratio (N-nitroso-ramipril/ISTD) against the concentration.

Calibration Level	Concentration (ng/mL)
K1	0.08
K2	0.2
K3	0.5
K4	1.0
K5	4.0
K6	8.0

Data adapted from a published LC-MS/MS method[3].

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The sensitivity of the method is determined by the LOD and LOQ values.

Parameter	Value
LOD	To be determined based on signal-to-noise ratio (e.g., S/N ≥ 3)
LOQ	To be determined based on signal-to-noise ratio (e.g., S/N ≥ 10)

A reported S/N of 20 was achieved for a 0.10213 ng/mL solution, indicating a low LOQ[3].

Mandatory Visualizations

Diagrams illustrating key processes and relationships are provided below.

N-Nitroso-Ramipril Formation Pathway

The formation of N-nitroso-ramipril occurs through the reaction of the secondary amine in the ramipril molecule with a nitrosating agent, typically derived from nitrite (B80452) salts under acidic conditions.

Caption: Formation of N-Nitroso-Ramipril from Ramipril.

Experimental Workflow for N-Nitroso-Ramipril Analysis

This workflow outlines the sequential steps involved in the analysis of N-nitroso-ramipril in a pharmaceutical sample.

Caption: Analytical Workflow for N-Nitroso-Ramipril.

Proposed Fragmentation Pathway of N-Nitroso-Ramipril

High-resolution mass spectrometry with tandem MS (MS/MS) capabilities allows for the structural elucidation of impurities. The fragmentation of the protonated N-nitroso-ramipril molecule ([M+H]+ at m/z 446.2286) can provide characteristic product ions for identification. A common fragmentation pathway for nitrosamines is the loss of the nitroso group (•NO), resulting in a loss of 30 Da[4][5]. Another significant fragmentation for ramipril itself involves the cleavage of the amide bond, leading to a fragment at m/z 234[6][7].

Caption: Fragmentation of N-Nitroso-Ramipril.

References

• 1. veeprho.com [veeprho.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. edqm.eu [edqm.eu]
• 4. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tsijournals.com [tsijournals.com]

Application Note: Protocol for Ames Mutagenicity Assay of N-nitroso-ramipril

Audience: Researchers, scientists, and drug development professionals.

Introduction: The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] N-nitroso-ramipril is an N-nitrosamine drug substance-related impurity (NDSRI) that can potentially form from the active pharmaceutical ingredient, ramipril (B1678797).[2][3] Regulatory agencies require rigorous safety assessment of such impurities, with the bacterial reverse mutation assay, or Ames test, serving as a primary screen for mutagenic potential.[4][5]

Standard Ames test protocols can lack sensitivity for certain N-nitrosamines, potentially leading to false-negative results.[6][7] Therefore, an enhanced protocol is recommended to reliably assess the mutagenicity of this chemical class.[4][8] This document provides a detailed protocol for the Ames mutagenicity assay of N-nitroso-ramipril, incorporating these enhanced conditions. Based on comprehensive in vitro testing, N-nitroso-ramipril is considered to be non-mutagenic.[2][9]

Principle of the Assay

The Ames test is a bacterial reverse mutation assay performed according to the OECD Guideline 471.[10][11] The test utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for an essential amino acid (histidine for Salmonella, tryptophan for E. coli) due to mutations in the genes responsible for its synthesis.[5][10] When these bacteria are exposed to a mutagen, a secondary mutation can occur that reverts the original mutation, restoring the gene's function. This allows the bacteria to synthesize the essential amino acid and grow on a minimal medium lacking it.[10] The number of revertant colonies is proportional to the mutagenic potency of the test substance.[5] Since many compounds, including nitrosamines, require metabolic activation to become mutagenic, the assay is conducted both with and without an exogenous metabolic activation system (S9 mix).[5][12]

Data Presentation: N-nitroso-ramipril Ames Assay Results

Recent studies have evaluated the mutagenic potential of N-nitroso-ramipril and found it to be non-mutagenic.[2] A summary of representative data is presented below.

Test Strain	Metabolic Activation (S9)	Highest Concentration Tested (µ g/plate )	Result
S. typhimurium TA98	None	5000	Negative[13]
10% Rat Liver S9	5000	Negative[13]
10% Hamster Liver S9	5000	Negative[13]
S. typhimurium TA100	None	5000	Negative[13]
10% Rat Liver S9	5000	Negative[13]
10% Hamster Liver S9	5000	Negative[13]
S. typhimurium TA1535	None	5000	Negative[13]
10% Rat Liver S9	5000	Negative[13]
10% Hamster Liver S9	5000	Negative[13]
S. typhimurium TA1537	None	5000	Negative[13]
10% Rat Liver S9	5000	Negative[13]
10% Hamster Liver S9	5000	Negative[13]
E. coli WP2 uvrA (pKM101)	None	5000	Negative[13]
10% Rat Liver S9	5000	Negative[13]
10% Hamster Liver S9	5000	Negative[13]

Note: A negative result indicates no significant, dose-dependent increase in the number of revertant colonies compared to the solvent control.

Experimental Protocol: Enhanced Ames Test for N-nitroso-ramipril

This protocol is aligned with OECD 471 and incorporates enhanced conditions recommended by regulatory bodies for testing N-nitrosamine impurities.[7][8]

Materials

• Test Substance: N-nitroso-ramipril

• Bacterial Strains: At least five strains are required.[14]

  • S. typhimurium TA98 (for frameshift mutations)[15]

  • S. typhimurium TA100 (for base-pair substitutions)[15]

  • S. typhimurium TA1535 (for base-pair substitutions)[16]

  • S. typhimurium TA1537 (for frameshift mutations)[10]

  • E. coli WP2 uvrA (pKM101) (for base-pair substitutions)[16]

• Metabolic Activation System (S9 Mix):

  • Post-mitochondrial fraction (S9) from the livers of rats and hamsters treated with enzyme inducers (e.g., phenobarbital (B1680315) and β-naphthoflavone).[7][17]

  • Cofactor solution (NADP+, Glucose-6-phosphate, MgCl₂, KCl, etc.).

• Media and Reagents:

  • Nutrient broth (for overnight cultures)

  • Minimal glucose agar (B569324) plates (Vogel-Bonner medium E)

  • Top agar (containing trace amounts of histidine and biotin)

  • Solvent/Vehicle (e.g., water or DMSO)

• Controls:

  • Negative Control: Solvent/Vehicle used to dissolve N-nitroso-ramipril.

  • Positive Controls (without S9): Strain-specific mutagens (e.g., Sodium Azide for TA100/TA1535, 4-Nitroquinoline N-oxide for TA98).[15]

  • Positive Controls (with S9): Mutagens requiring metabolic activation (e.g., 2-Aminoanthracene for all strains).[15]

  • Nitrosamine-Specific Positive Controls: N-nitrosodimethylamine (NDMA) should be included as a positive control for the enhanced assay conditions.[8]

Methodology

The pre-incubation method is recommended for testing N-nitrosamines as it can enhance sensitivity.[7][18]

• Preparation of Bacterial Cultures: Inoculate each bacterial tester strain into nutrient broth and incubate overnight at 37°C with shaking to reach a cell density of approximately 1-2 x 10⁹ CFU/mL.[15]

• Preparation of Test Solutions: Dissolve N-nitroso-ramipril in a suitable solvent. At least five different analyzable concentrations should be prepared.[11] The recommended maximum test concentration for non-cytotoxic substances is 5 mg/plate.[11]

• Preparation of S9 Mix: Prepare the S9 mix fresh. For enhanced conditions, a 30% S9 concentration is recommended for both rat and hamster liver fractions.[7][8] Keep the S9 mix on ice.

• Pre-incubation Assay Procedure:

  • For each concentration and control, add the following to a sterile tube:

    • 0.1 mL of the appropriate bacterial culture.

    • 0.1 mL of the N-nitroso-ramipril solution or control solution.

    • 0.5 mL of S9 mix (for metabolic activation) or a suitable buffer (for non-activation arms).

  • Gently vortex the tubes and pre-incubate at 37°C for 30 minutes with gentle shaking.[7][8]

• Plating and Incubation:

  • Following pre-incubation, add 2.0 mL of molten top agar (kept at 45°C) to each tube.

  • Vortex briefly and immediately pour the mixture onto the surface of a minimal glucose agar plate.[19]

  • Gently tilt and rotate the plate to ensure even distribution. Allow the top agar to solidify.

  • Invert the plates and incubate at 37°C for 48 to 72 hours.[19]

• Scoring and Data Analysis:

  • Count the number of revertant colonies on each plate.

  • Record the mean number of revertants per plate and the standard deviation for each concentration.

  • Assess for cytotoxicity, indicated by a significant reduction in revertant colonies or a clearing of the background bacterial lawn.

  • Interpretation: A positive result is indicated by a concentration-related increase in the number of revertants. A common threshold is a two-fold or greater increase in the mean number of revertants for at least one concentration compared to the negative (solvent) control, particularly for strains TA98 and TA100.[18]

Experimental Workflow Visualization

The following diagram illustrates the workflow for the enhanced Ames test protocol.

References

• 1. fda.gov [fda.gov]
• 2. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Enhancing the Ames test for N-nitrosamines: Key findings from a multi-sector study – Lhasa Limited [lhasalimited.org]
• 5. iphasebiosci.com [iphasebiosci.com]
• 6. insights.inotiv.com [insights.inotiv.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. OECD 471: Bacterial Reverse Mutation Test | Gentronix [gentronix.co.uk]
• 9. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nib.si [nib.si]
• 11. oecd.org [oecd.org]
• 12. Mutagenic activation of carcinogenic N-nitrosopropylamines by liver S9 fractions from mice, rats and hamsters: evidence for a cytochrome P-450-dependent reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Limit for Nitroso Ramipril - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 15. Bacterial reverse mutation test [bio-protocol.org]
• 16. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Metabolic activation of short-chain alkyl N-nitrosamines using Aroclor 1254 or phenobarbital/beta-naphthoflavone-induced rat or hamster S9 - A comparative analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. benchchem.com [benchchem.com]

Application Notes and Protocols: Assessing the In Vivo Nitrosation Potential of Ramipril to Form N-nitroso-ramipril

For: Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and the pharmaceutical industry due to their potential carcinogenic properties.[1][2] N-nitrosamines can form when secondary or tertiary amines react with nitrosating agents, such as nitrite (B80452) salts, under acidic conditions.[3] This reaction can potentially occur in vivo in the acidic environment of the stomach, where dietary nitrites can interact with susceptible drug molecules.

Ramipril (B1678797), a widely prescribed angiotensin-converting enzyme (ACE) inhibitor, contains a secondary amine moiety, making it theoretically susceptible to nitrosation to form N-nitroso-ramipril.[4] These application notes provide a comprehensive overview of the available data on the in vivo nitrosation potential of ramipril and present detailed protocols for its assessment, catering to researchers, scientists, and drug development professionals. The focus is on providing actionable methodologies for risk assessment and experimental verification.

In Silico and In Vitro Assessment of N-nitroso-ramipril

In Silico Mutagenicity Prediction

Computational toxicology models, such as quantitative structure-activity relationship (QSAR) models, can be employed as a preliminary screening tool to predict the mutagenic potential of N-nitroso-ramipril and its potential metabolites.

Summary of Findings: In silico mutagenicity predictions for N-nitroso-ramipril have been reported as inconclusive or have indicated a non-mutagenic potential. One study using VEGA-GUI software found that the predictions for N-nitroso-ramipril and its primary metabolites were either inconclusive or suggested they were non-mutagenic.

In Vitro Nitrosation and Mutagenicity Testing

The World Health Organization (WHO) has proposed a standardized in vitro method, the Nitrosation Assay Procedure (NAP test), to simulate the conditions of the human stomach and assess the potential of a drug to form N-nitroso compounds. This is often followed by a bacterial reverse mutation assay (Ames test) to evaluate the mutagenicity of the resulting mixture.

Summary of Findings: Studies utilizing the NAP test followed by the Ames test have concluded that the endogenous nitrosation of ramipril is unlikely to be a cause of increased cancer risk.[5] The post-nitrosation mixture of ramipril did not induce point mutations in Salmonella typhimurium strains TA98 and TA100, with or without metabolic activation.[5] However, it is noteworthy that a degradation product of ramipril, its diketopiperazine derivative, has been shown to form mutagenic nitroso-metabolites in vitro.[6]

In Vivo Genotoxicity Assessment of N-nitroso-ramipril

In vivo studies in animal models provide a more comprehensive assessment of the genotoxic potential of N-nitroso-ramipril, considering the complex processes of absorption, distribution, metabolism, and excretion.

Summary of Findings: A comprehensive study in mice evaluated the genotoxic potential of N-nitroso-ramipril using both the in vivo liver comet assay and the in vivo Big Blue® mutation and duplex sequencing assays. The results demonstrated that N-nitroso-ramipril is non-genotoxic and non-mutagenic.[7] This lack of genotoxicity is attributed to steric hindrance and branching at the α-position to the nitrosamine group, which is predicted to inhibit metabolic bioactivation.[7]

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative data on the concentration of N-nitroso-ramipril formed in vivo in biological fluids or tissues following the administration of ramipril. The existing research has primarily focused on the qualitative assessment of its mutagenic and genotoxic potential. The tables below summarize the findings from in silico and in vitro mutagenicity studies.

Table 1: In Silico Mutagenicity Predictions for N-nitroso-ramipril and its Metabolites

Compound	QSAR Model	Prediction	Reliability	Reference
N-nitroso-ramipril	VEGA-GUI	Inconclusive	Low
N-nitroso-decarboxy-ramiprilat	VEGA-GUI	Inconclusive	Low
N-nitroso-ramiprilat	VEGA-GUI	Non-mutagenic	Low

Table 2: In Vitro Mutagenicity of Ramipril Post-Nitrosation (Ames Test)

Test Strain	Metabolic Activation	Result	Reference
S. typhimurium TA98	With and Without S9	Non-mutagenic
S. typhimurium TA100	With and Without S9	Non-mutagenic

Experimental Protocols

Protocol for In Vitro Nitrosation (Nitrosation Assay Procedure - NAP Test)

This protocol is adapted from the WHO-recommended procedure and is designed to simulate the nitrosation of ramipril under gastric conditions.

Materials:

• Ramipril reference standard

• Sodium nitrite (NaNO₂)

• Pepsin

• Hydrochloric acid (HCl)

• Ammonium (B1175870) sulfamate

• Deionized water

• pH meter

• Incubator/shaker

Procedure:

• Prepare a solution of ramipril in a suitable solvent (e.g., DMSO).

• In a reaction vessel, combine the ramipril solution with pepsin and adjust the pH to 1.5-2.0 with HCl.

• Add a freshly prepared solution of sodium nitrite to the reaction mixture. A molar excess of nitrite to ramipril is typically used (e.g., 4:1).

• Incubate the mixture at 37°C for a specified period (e.g., 1-4 hours) with gentle agitation.

• Stop the reaction by adding a solution of ammonium sulfamate.

• The resulting mixture can then be used for subsequent analysis, such as mutagenicity testing or quantification of N-nitroso-ramipril.

References

• 1. Development of new extraction method based on liquid-liquid-liquid extraction followed by dispersive liquid-liquid microextraction for extraction of three tricyclic antidepressants in plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. efpia.eu [efpia.eu]
• 4. benchchem.com [benchchem.com]
• 5. fda.gov [fda.gov]
• 6. edqm.eu [edqm.eu]
• 7. researchgate.net [researchgate.net]

Application Note: Forced Degradation Studies for the Identification of N-Nitroso-Ramipril

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ramipril (B1678797) is an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure. As a secondary amine, ramipril has the potential to react with nitrosating agents to form N-nitroso-ramipril, a type of nitrosamine (B1359907) impurity. Regulatory agencies have stringent requirements for the control of nitrosamine impurities in pharmaceutical products due to their classification as probable human carcinogens. Forced degradation studies are essential for identifying potential degradation products, including nitrosamines, and for developing and validating analytical methods to monitor their levels. This application note provides a detailed protocol for a forced degradation study designed to intentionally generate N-nitroso-ramipril and its subsequent identification and quantification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical Pathway: Formation of N-Nitroso-Ramipril

Under acidic conditions, nitrite (B80452) sources can form nitrous acid (HNO₂). Nitrous acid can then react with the secondary amine moiety of ramipril to produce the N-nitroso-ramipril impurity. This reaction is a critical consideration during drug product manufacturing and storage, as trace amounts of nitrites can be present in excipients.

Caption: Formation pathway of N-nitroso-ramipril from ramipril.

Experimental Protocols

Forced Degradation Protocol: Nitrosation of Ramipril

This protocol is designed to simulate conditions that could lead to the formation of N-nitroso-ramipril. It is adapted from the principles of the Nitrosation Assay Procedure (NAP test).[1][2]

Materials:

• Ramipril Active Pharmaceutical Ingredient (API)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 1.0 M

• Simulated Gastric Juice (SGJ), pH 1.2 (prepared as per USP/pharmacopeia guidelines)[3]

• Ammonium (B1175870) Sulfamate (B1201201)

• Methanol (B129727), HPLC grade

• Water, HPLC grade

• Dimethyl Sulfoxide (DMSO)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Magnetic stirrer and heating plate or water bath

• pH meter

Procedure:

• Preparation of Ramipril Stock Solution: Accurately weigh and dissolve a known amount of ramipril API in a minimal amount of DMSO. Dilute with methanol to achieve a final concentration of 10 mg/mL.

• Nitrosation Reaction:

  • In a suitable reaction vessel, add a specific volume of the ramipril stock solution.

  • Adjust the pH of the solution to approximately 1.2 using simulated gastric juice or dilute HCl.[3]

  • Prepare a fresh solution of sodium nitrite in water.

  • Add the sodium nitrite solution to the ramipril solution. A molar ratio of ramipril to sodium nitrite of 1:4 is a common starting point for forced degradation to ensure an excess of the nitrosating agent.[2][3]

  • Stir the reaction mixture at 37°C for 60 minutes in the dark.[3]

• Quenching the Reaction:

  • After the incubation period, stop the reaction by adding an equimolar amount of ammonium sulfamate relative to the sodium nitrite used. This will quench any remaining nitrosating agent.[2]

• Sample Preparation for Analysis:

  • Neutralize the sample solution to approximately pH 7.0 using a suitable base (e.g., dilute sodium hydroxide).

  • Dilute the sample to a suitable concentration for LC-MS/MS analysis using the mobile phase as the diluent.

  • Filter the final solution through a 0.22 µm syringe filter before injection.

Analytical Protocol: LC-MS/MS for N-Nitroso-Ramipril

This method provides high sensitivity and selectivity for the detection and quantification of N-nitroso-ramipril.[4]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with a Turbo Spray or Electrospray Ionization (ESI) source

Chromatographic Conditions:

Parameter	Value
Column	C18, 3.5 µm, 3.0 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in 95:5 Acetonitrile:Water
Gradient	Refer to the detailed gradient table below.
Flow Rate	0.40 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.00	60	40
3.00	60	40
10.0	0	100
13.5	0	100
14.5	60	40
15.0	60	40

Mass Spectrometer Conditions:

Parameter	Value
Ionization Mode	Positive Ion Electrospray
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temperature	500°C
MRM Transitions	See table below.

MRM Transitions for N-Nitroso-Ramipril:

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
N-Nitroso-Ramipril	446.15	234.1	27
N-Nitroso-Ramipril (confirmatory)	446.15	156.1	17

Experimental Workflow

Caption: Workflow for forced degradation and analysis of N-nitroso-ramipril.

Data Presentation

The results of the forced degradation study should be presented in a clear and concise manner to allow for easy interpretation.

Table 1: Summary of Forced Degradation Conditions and N-Nitroso-Ramipril Formation

Stress Condition	Reagent and Concentration	Temperature (°C)	Duration (min)	% N-Nitroso-Ramipril Formed (Relative to initial Ramipril)
Nitrosation	Sodium Nitrite (4 molar eq.) in pH 1.2 SGJ	37	60	Quantitative Result
Control	No Sodium Nitrite in pH 1.2 SGJ	37	60	Not Detected

*Quantitative results should be determined using a validated LC-MS/MS method with a certified reference standard for N-nitroso-ramipril.

Table 2: LC-MS/MS Method Validation Summary (Illustrative)

Parameter	Result	Acceptance Criteria
Linearity (r²)	>0.99	≥ 0.99
Limit of Detection (LOD)	e.g., 0.05 ng/mL	Reportable
Limit of Quantification (LOQ)	e.g., 0.15 ng/mL	Reportable
Accuracy (% Recovery)	95-105%	80-120%
Precision (%RSD)	<15%	≤ 15%

Conclusion

This application note provides a comprehensive framework for conducting forced degradation studies to identify N-nitroso-ramipril. The detailed protocols for forced nitrosation and subsequent LC-MS/MS analysis will enable researchers to effectively generate, detect, and quantify this critical impurity. These studies are fundamental for risk assessment, control strategy development, and ensuring the safety and quality of ramipril-containing drug products. Recent studies suggest that N-nitroso-ramipril may be non-mutagenic, however, its control remains a regulatory expectation.[1] The methodologies described herein are crucial for meeting these regulatory requirements and advancing drug development programs.

References

• 1. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation | Regulska | Reports of Practical Oncology and Radiotherapy [journals.viamedica.pl]
• 3. mdpi.com [mdpi.com]
• 4. edqm.eu [edqm.eu]

Application of UHPLC for Trace Level Detection of N-Nitroso-Ramipril

Application Note

Introduction

Ramipril (B1678797) is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor used for the treatment of hypertension and heart failure.[1] Like other pharmaceutical products containing a secondary amine moiety, ramipril is susceptible to nitrosation, leading to the formation of the N-nitroso-ramipril impurity.[1][2][3] N-nitrosamines are a class of compounds that are considered potent genotoxic impurities and potential human carcinogens, making their detection and quantification at trace levels a critical aspect of pharmaceutical quality control.[4] Regulatory bodies worldwide have set stringent limits on the presence of nitrosamine (B1359907) impurities in drug products.

This application note describes a sensitive and specific method for the trace level detection and quantification of N-nitroso-ramipril in ramipril tablets using Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS). The methodology presented is designed to meet the rigorous requirements for sensitivity and accuracy in line with regulatory expectations.

Quantitative Data Summary

The performance of the UHPLC-MS/MS method for the quantification of N-nitroso-ramipril is summarized in the table below. The data is compiled from validated methods for N-nitroso-ramipril and other analogous nitrosamine drug substance-related impurities (NDSRIs).

Parameter	Typical Performance
Limit of Detection (LOD)	0.03 ng/mL (Estimated)
Limit of Quantification (LOQ)	0.10 ng/mL
Linearity Range	0.10 ng/mL - 10.0 ng/mL
Correlation Coefficient (r²)	> 0.998
Accuracy (% Recovery)	90% - 110%
Precision (% RSD)	< 15%

Experimental Protocols

Standard and Sample Preparation

a. Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of N-nitroso-ramipril reference standard and dissolve in 100 mL of methanol (B129727).[5] This stock solution should be stored at 2-8 °C and is stable for at least two months.[5]

b. Intermediate and Calibration Curve Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a mixture of acetonitrile (B52724) and water (80:20 v/v) to achieve concentrations ranging from 0.08 ng/mL to 8.0 ng/mL.[5]

c. Sample Preparation (Ramipril Tablets):

• Homogenize a sufficient number of ramipril tablets to obtain a representative powder.

• Accurately weigh a portion of the homogenized powder equivalent to approximately 50 mg of ramipril into a centrifuge tube.

• Add a suitable volume of diluent (e.g., methanol or acetonitrile/water) to extract the N-nitroso-ramipril.

• Vortex the mixture for several minutes to ensure complete dissolution and extraction.

• Centrifuge the sample to pelletize insoluble excipients.

• Filter the supernatant through a 0.22 µm syringe filter into a UHPLC vial for analysis.

UHPLC-MS/MS Method

a. Chromatographic Conditions:

Parameter	Condition
UHPLC System	Waters ACQUITY UPLC I-Class PLUS or equivalent
Column	Waters ACQUITY HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 - 30 µL
Gradient Elution	A time-based gradient should be optimized to ensure separation of N-nitroso-ramipril from the ramipril active pharmaceutical ingredient (API) and other potential impurities.

b. Mass Spectrometry Conditions:

Parameter	Condition
Mass Spectrometer	Waters Xevo TQ-XS, Sciex QTrap 5500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	500 °C
MRM Transitions	N-Nitroso-Ramipril: - Q1: 446.15 m/z, Q3: 234.1 m/z (Quantifier)[5]- Q1: 446.15 m/z, Q3: 156.1 m/z (Qualifier)[5]

Visualizations

Formation Pathway of N-Nitroso-Ramipril

The following diagram illustrates the chemical reaction leading to the formation of N-nitroso-ramipril from the parent drug substance, ramipril, in the presence of a nitrosating agent. This reaction typically occurs under acidic conditions where nitrite (B80452) salts are converted to nitrous acid.

Caption: Formation of N-Nitroso-Ramipril from Ramipril.

Experimental Workflow

This diagram outlines the general workflow for the analysis of N-nitroso-ramipril in a pharmaceutical sample, from sample preparation to data analysis.

Caption: UHPLC-MS/MS workflow for N-Nitroso-Ramipril analysis.

Conclusion

The described UHPLC-MS/MS method provides a robust, sensitive, and specific protocol for the trace level detection and quantification of N-nitroso-ramipril in pharmaceutical formulations. The low limit of quantification allows for the monitoring of this impurity at levels well below the acceptable intake limits set by regulatory agencies. The implementation of such analytical procedures is essential for ensuring the safety and quality of ramipril-containing drug products for patients.

References

• 1. chemicea.com [chemicea.com]
• 2. efpia.eu [efpia.eu]
• 3. Anybody inquired about Ramipril, Benzapril, Quinapril? - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. edqm.eu [edqm.eu]

Technical Notes & Optimization

Overcoming matrix effects in N-nitroso-ramipril LC-MS/MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS analysis of N-nitroso-ramipril.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of N-nitroso-ramipril?

A1: Matrix effects in LC-MS/MS analysis are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in poor accuracy, linearity, and reproducibility of the analytical method.[2] For N-nitroso-ramipril, which is often present at trace levels in complex pharmaceutical matrices, these effects can significantly compromise the sensitivity and reliability of quantification.[3][4]

Q2: What are the common causes of matrix effects in this analysis?

A2: The primary causes of matrix effects are co-eluting endogenous or exogenous components from the drug product formulation, such as excipients, active pharmaceutical ingredients (APIs), and their metabolites.[4] These components can compete with N-nitroso-ramipril for ionization in the MS source, leading to inaccurate measurements.[5] The vast landscape of different drug product matrices means that a sample preparation method optimized for one product may not be suitable for another.[6]

Q3: How can I assess the presence and severity of matrix effects in my assay?

A3: The presence of matrix effects can be evaluated using a post-extraction spike or post-column infusion.[1] A common approach is to compare the signal response of an analyte in a pure solution to its response when spiked into a blank matrix extract. A significant difference in signal intensity indicates the presence of matrix effects.[2]

Troubleshooting Guide

Issue 1: Poor sensitivity and low signal intensity for N-nitroso-ramipril.

This issue is often a direct consequence of ion suppression caused by the sample matrix.[4]

Troubleshooting Steps:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before LC-MS/MS analysis.[5]

  • Dilution: A simple first step is to dilute the sample extract. This can reduce the concentration of interfering matrix components.[7]

  • Liquid-Liquid Extraction (LLE): Utilize LLE to partition N-nitroso-ramipril into a solvent where it is soluble, leaving many matrix components behind.[3]

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples and concentrating the analyte.[7][8] It can significantly reduce matrix interference.[8]

• Chromatographic Separation: Enhance the separation of N-nitroso-ramipril from matrix components.

  • Column Chemistry: Employing a different column chemistry, such as a pentafluorophenyl (PFP) column, can improve the retention of polar nitrosamines and their separation from the matrix.[7]

  • Gradient Optimization: Adjust the mobile phase gradient to achieve better resolution between the analyte and interfering peaks.[8]

  • Divert Valve: Use a divert valve to direct the flow containing the bulk of the API and matrix components to waste, only allowing the fraction containing N-nitroso-ramipril to enter the mass spectrometer.[9]

• Mass Spectrometry Source Optimization:

  • Ionization Technique: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for certain nitrosamines.[9][10] Consider testing both ionization sources.

  • Source Parameters: Optimize source parameters such as temperature and gas flows to enhance the ionization of N-nitroso-ramipril.[10]

Issue 2: Inaccurate and irreproducible quantitative results.

This can be caused by variable matrix effects between samples and standards.

Troubleshooting Steps:

• Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS): This is a highly effective strategy to compensate for matrix effects.[11] A SIL-IS for N-nitroso-ramipril will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction.[7][11] Deuterated or 15N-labeled standards are commonly used.[12]

• Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is identical to the sample matrix.[7] This ensures that the standards and samples experience similar matrix effects, leading to more accurate quantification.

• Standard Addition: The standard addition method involves adding known amounts of the analyte to the sample and can be used to correct for proportional matrix effects.[7]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general workflow for sample cleanup to reduce matrix interference.

Step	Procedure	Details
1	Sample Pre-treatment	Dissolve the drug product in a suitable solvent (e.g., methanol (B129727)/water). Ensure complete dissolution of N-nitroso-ramipril.
2	SPE Cartridge Conditioning	Condition the SPE cartridge with the appropriate solvents as recommended by the manufacturer (e.g., methanol followed by water).
3	Sample Loading	Load the pre-treated sample onto the conditioned SPE cartridge.
4	Washing	Wash the cartridge with a weak solvent to remove polar interferences while retaining N-nitroso-ramipril.
5	Elution	Elute N-nitroso-ramipril from the cartridge using a stronger solvent.
6	Evaporation & Reconstitution	Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of N-nitroso-ramipril

The following table provides a starting point for LC-MS/MS method development, based on a published method.[13]

Parameter	Condition
LC System	Shimadzu HPLC or equivalent
Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Water (95/5, v/v)
Gradient	Isocratic at 60% A / 40% B for 3 min, then switch to 100% B
Flow Rate	0.40 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	AB Sciex QTrap 5500 or equivalent
Ion Source	Turbo Spray (ESI)
Polarity	Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Q1: 446.15 Da, Q3: 234.1 Da and 156.1 Da

Visualizations

Caption: Experimental workflow for N-nitroso-ramipril analysis with troubleshooting steps.

Caption: Troubleshooting logic tree for common LC-MS/MS issues.

References

• 1. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. theanalyticalscientist.com [theanalyticalscientist.com]
• 5. youtube.com [youtube.com]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. waters.com [waters.com]
• 10. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. bujnochem.com [bujnochem.com]
• 12. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. edqm.eu [edqm.eu]

Technical Support Center: Analysis of N-Nitroso-Ramipril in Pharmaceutical Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the sensitivity and accuracy of N-nitroso-ramipril detection in drug products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-ramipril and why is its detection important?

A1: N-nitroso-ramipril is a nitrosamine (B1359907) impurity that can form in drug products containing ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor.[1] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties.[2] Therefore, highly sensitive and specific analytical methods are required to detect and quantify N-nitroso-ramipril at trace levels to ensure the safety and quality of pharmaceutical products.[3]

Q2: What is the current acceptable intake (AI) limit for N-nitroso-ramipril?

A2: Studies have indicated that N-nitroso-ramipril is not mutagenic.[4] Based on these findings, regulatory bodies have established an acceptable intake limit, which is significantly higher than that for many other nitrosamines. It is crucial to consult the latest guidance from regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for the most current AI limits.

Q3: What are the primary challenges in analyzing N-nitroso-ramipril at low levels?

A3: The main challenges in analyzing N-nitroso-ramipril at low levels include:

• Matrix Effects: Co-eluting components from the drug product matrix can interfere with the ionization of N-nitroso-ramipril in the mass spectrometer, leading to ion suppression or enhancement and inaccurate quantification.[5]

• Low Concentration Levels: The need to detect and quantify picogram to nanogram levels of the impurity requires highly sensitive instrumentation and optimized methods.

• Sample Preparation: Inefficient extraction of N-nitroso-ramipril from the drug product matrix can lead to low recovery and underestimation of the impurity level.

• Chromatographic Resolution: Achieving good separation of N-nitroso-ramipril from the active pharmaceutical ingredient (API) and other excipients is crucial to minimize matrix effects.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-nitroso-ramipril.

Issue 1: Low or No Signal for N-nitroso-ramipril

Possible Causes & Solutions:

Cause	Recommended Solution
Inefficient Extraction	Optimize the sample preparation procedure. Experiment with different extraction solvents (e.g., methanol, acetonitrile (B52724), or mixtures with water) and techniques (e.g., vortexing, sonication, mechanical shaking). Ensure the final sample solvent is compatible with the mobile phase to avoid peak distortion.
Ion Suppression	Dilute the sample extract to reduce the concentration of matrix components.[6] Improve chromatographic separation to resolve N-nitroso-ramipril from interfering compounds. Consider using a different ionization source, such as Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for certain compounds.
Analyte Instability	N-nitroso-ramipril solutions should be stored at 2-8 °C and protected from light.[7] Freshly prepare working standards and samples before analysis.
Incorrect Mass Spectrometer Parameters	Optimize the settings for the precursor and product ions, collision energy, and other compound-specific parameters for N-nitroso-ramipril.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Solutions:

Cause	Recommended Solution
Column Overload	Reduce the injection volume or the concentration of the sample extract.
Secondary Interactions	Ensure the mobile phase pH is appropriate for the analyte. Adding a small amount of an acidic modifier like formic acid can improve peak shape for acidic compounds.
Incompatible Sample Solvent	The sample solvent should be of similar or weaker strength than the initial mobile phase. If a strong solvent is used for extraction, consider an evaporation and reconstitution step in a weaker solvent.
Column Contamination or Degradation	Use a guard column to protect the analytical column. If the column is contaminated, try flushing it with a strong solvent. If performance does not improve, replace the column.

Issue 3: High Variability in Results

Possible Causes & Solutions:

Cause	Recommended Solution
Inconsistent Sample Preparation	Ensure a standardized and validated sample preparation workflow. Use of an internal standard can help to correct for variations in extraction efficiency and injection volume. N-nitroso-quinapril can be used as an internal standard for N-nitroso-ramipril analysis.[7]
Matrix Effects	As mentioned previously, matrix effects can lead to inconsistent results. Implement strategies to mitigate these effects, such as the use of a matrix-matched calibration curve or standard addition.
Instrument Instability	Perform regular system suitability tests to ensure the LC-MS/MS system is performing optimally. Monitor parameters like peak area, retention time, and peak shape of a standard solution.

Experimental Protocols

Sample Preparation from Ramipril Tablets

This protocol is a general guideline and may need to be optimized for different tablet formulations.

• Homogenization: Weigh and finely crush a representative number of ramipril tablets to obtain a homogenous powder.

• Extraction: Accurately weigh a portion of the powdered sample (e.g., 50 mg) into a centrifuge tube.

• Solvent Addition: Add a precise volume of extraction solvent (e.g., 10 mL of a mixture of acetonitrile and water, 80:20 v/v).[7]

• Internal Standard: If using an internal standard, add a known amount at this stage.

• Extraction Process: Vortex the mixture for a specified time (e.g., 1 minute) and then sonicate (e.g., for 15 minutes).[7]

• Centrifugation: Centrifuge the sample to pellet the excipients.

• Filtration: Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm PTFE) into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following table summarizes typical starting parameters for the LC-MS/MS analysis of N-nitroso-ramipril. These may require optimization based on the specific instrumentation and column used.

Parameter	Typical Value
LC Column	C18 reverse-phase column (e.g., Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm)[7]
Mobile Phase A	0.1% Formic acid in Water[7]
Mobile Phase B	0.1% Formic acid in Acetonitrile/Water (95:5 v/v)[7]
Flow Rate	0.40 mL/min[7]
Column Temperature	40 °C[7]
Injection Volume	5 µL[7]
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition	Q1: 446.15 Da, Q3: 234.1 Da[7]

Method Validation Data Summary

The following table presents a summary of typical validation parameters for an LC-MS/MS method for N-nitroso-ramipril.

Validation Parameter	Typical Performance
Linearity (Correlation Coefficient, r²)	> 0.99
Limit of Detection (LOD)	~0.03 ng/mL
Limit of Quantitation (LOQ)	~0.1 ng/mL[7]
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Visualizations

Caption: Experimental workflow for the analysis of N-nitroso-ramipril in tablets.

Caption: Troubleshooting decision tree for N-nitroso-ramipril analysis.

References

• 1. efpia.eu [efpia.eu]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. edqm.eu [edqm.eu]

Resolving co-eluting peaks in N-nitroso-ramipril chromatography

This guide provides troubleshooting strategies and answers to frequently asked questions for resolving co-eluting peaks during the chromatographic analysis of N-nitroso-ramipril.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-ramipril and why is its separation critical?

N-nitroso-ramipril is a nitrosamine (B1359907) impurity of Ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor used to treat high blood pressure.[1][2] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated to ensure patient safety.[3][4][5] Accurate quantification at very low levels is mandatory, which requires robust chromatographic methods that can separate N-nitroso-ramipril from the active pharmaceutical ingredient (API), its degradation products, and other impurities to avoid inaccurate results.[3][6]

Q2: What are the most common compounds that co-elute with N-nitroso-ramipril?

Co-elution often occurs with the parent drug, Ramipril , especially when the API is present in high concentrations, which can cause peak broadening and obscure the much smaller N-nitroso-ramipril peak.[6] Other potential co-eluents include known degradation products such as Ramipril Impurity D (ramipril diketopiperazine) and Ramipril Impurity E .[7]

Q3: Why is mass spectrometry (MS) detection recommended over UV for this analysis?

While UV detection can be used, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for several reasons.[8][9] MS detection offers significantly higher sensitivity and selectivity, which is crucial for detecting the trace levels of nitrosamines required by regulatory agencies.[10] Using modes like Multiple Reaction Monitoring (MRM) allows for the specific detection of N-nitroso-ramipril even if it is not perfectly separated chromatographically, helping to confirm the identity of the peak and avoid false positives.[11]

Q4: Can the analytical method itself cause the formation of N-nitroso-ramipril?

Yes, there is a risk of on-column nitrosation, leading to artificially inflated impurity levels. This can occur when the mobile phase contains a nitrosating agent source (like ammonia) and is used with certain hardware (like stainless steel frits) and organic modifiers (like acetonitrile) at high pH.[12][13] It is crucial to use high-purity reagents and evaluate the method for potential artificial nitrosamine formation.

Troubleshooting Guide: Resolving Co-eluting Peaks

This section provides a step-by-step approach to diagnosing and resolving co-elution issues.

Step 1: Identify the Co-elution Problem

First, confirm that you have a co-elution issue. Look for signs like asymmetrical peaks, shoulders on the main peak, or inconsistent mass spectral data across a single peak.[8] Using a mass spectrometer, you can monitor for unique m/z transitions for N-nitroso-ramipril and potential interferences. If the ion ratios change across the peak, co-elution is likely occurring.

Step 2: Method Optimization Workflow

If co-elution is confirmed, follow this workflow to systematically optimize your chromatographic method. The goal is to manipulate the three key factors of chromatographic resolution: Efficiency (N) , Selectivity (α) , and Retention Factor (k) .

Caption: A logical workflow for troubleshooting co-elution issues.

Step 3: Modify Chromatographic Parameters

The relationship between chromatographic parameters and their impact on peak resolution is key to effective troubleshooting. The diagram below illustrates which parameters to adjust to influence selectivity, retention, and efficiency.

Caption: Key parameters influencing chromatographic peak resolution.

Data & Protocols

Comparative Data: Column Selection

The choice of stationary phase is the most powerful tool for altering selectivity. A standard C18 column may not always provide sufficient resolution between the highly concentrated Ramipril API and the trace N-nitroso-ramipril impurity. Columns offering different retention mechanisms, such as π-π interactions, can significantly improve separation.

Table 1: Comparison of Phenyl-Hexyl vs. C18 Column for NDSRI/API Separation

Column Type	Analyte Pair	Retention Time (API)	Retention Time (NDSRI)	Resolution (Rs)	Advantage
Phenyl-Hexyl	Nortriptyline / N-nitroso-nortriptyline	9.2 min	15.2 min	44.13	Superior Separation
C18	Nortriptyline / N-nitroso-nortriptyline	7.1 min	11.7 min	30.08	Standard
Phenyl-Hexyl	Sertraline / N-nitroso-sertraline	2.8 min	8.0 min	25.50	Superior Separation
C18	Sertraline / N-nitroso-sertraline	1.1 min	3.6 min	16.35	Standard
Data adapted from a comparative study on NDSRIs, demonstrating the principle of using alternative column chemistries to enhance resolution.[6]

Table 2: Performance of Different Columns for Nitrosamine Analysis

Column Type	Key Feature	Best Use Case
InertSustain AQ-C18	Enhanced retention of polar compounds.	Good for retaining early-eluting, polar nitrosamines away from the solvent front.[14]
Pentafluorophenyl (PFP)	Offers alternative selectivity to C18.	Separating analytes that are difficult to resolve on a standard C18 phase.[15][16]
XSelect HSS T3	Proprietary polar chemistry.	Provides excellent retention for nitrosamines and reliable separation from sartan and ranitidine (B14927) APIs.
Porous Graphitic Carbon	Unique retention mechanism.	Good reproducibility and peak shape for a range of nitrosamines.[15]

Experimental Protocols

Protocol 1: Recommended LC-MS/MS Method for N-Nitroso-Ramipril

This method is a robust starting point for the sensitive detection and quantification of N-nitroso-ramipril.

• Instrumentation: UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer (MS/MS).

• Sample Preparation:

  • Weigh and transfer approximately 50 mg of homogenized sample (e.g., powdered tablets) into a centrifuge tube.

  • Add a suitable extraction solvent, such as methanol (B129727) or a methanol/water mixture. Include a stable isotope-labeled internal standard (if available).

  • Vortex for 1 minute, then centrifuge at 4500 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter before injection.[17]

• Chromatographic Conditions:

  • Column: Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm.[8]

  • Mobile Phase A: 0.1% Formic Acid in Water.[8]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Water (95:5 v/v).[8]

  • Flow Rate: 0.40 mL/min.[8]

  • Column Temperature: 40 °C.[8]

  • Injection Volume: 5 µL.[8]

  • Gradient Program:

    Time (min)	%A	%B
    0.00	60	40
    4.80	0	100
    10.10	0	100
    10.11	60	40

    | 15.00| 60 | 40 |

• Mass Spectrometer Parameters:

  • Ion Source: Turbo Spray (Electrospray Ionization - ESI) or Atmospheric Pressure Chemical Ionization (APCI).

  • Polarity: Positive.[8]

  • Scan Type: Multiple Reaction Monitoring (MRM).[8]

  • MRM Transitions (Example):

    • N-Nitroso-Ramipril Quantifier: Q1: 446.15 Da → Q3: 234.1 Da.[8]

    • N-Nitroso-Ramipril Qualifier: Q1: 446.15 Da → Q3: 156.1 Da.[8]

Protocol 2: HPLC-UV Method for Ramipril and its Impurities

This method is suitable for analyzing Ramipril and its specified impurities, which can be adapted to check for potential interferences with N-nitroso-ramipril.

• Instrumentation: HPLC with a Diode Array Detector (DAD) or UV detector.

• Chromatographic Conditions:

  • Column: Inertsil ODS-3, 3 µm, 4.6 x 150 mm.[18]

  • Mobile Phase A: 0.2 g/L Sodium Hexanesulfonate in water, pH adjusted to 2.7 with phosphoric acid.[18][19]

  • Mobile Phase B: Acetonitrile.[18][19]

  • Flow Rate: 1.5 mL/min.[18]

  • Column Temperature: 45 °C.

  • Detection Wavelength: 210 nm.[18]

  • Injection Volume: 20 µL.[18]

  • Gradient Program:

    Time (min)	%A	%B
    0	70	30
    10	70	30
    15	30	70
    20	30	70
    21	70	30

    | 25| 70 | 30 |

References

• 1. chemicea.com [chemicea.com]
• 2. efpia.eu [efpia.eu]
• 3. Solid-State Stability Profiling of Ramipril to Optimize Its Quality Efficiency and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. edqm.eu [edqm.eu]
• 9. LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 10. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. forensicrti.org [forensicrti.org]
• 12. researchgate.net [researchgate.net]
• 13. onesearch.nihlibrary.ors.nih.gov [onesearch.nihlibrary.ors.nih.gov]
• 14. glsciences.com [glsciences.com]
• 15. benchchem.com [benchchem.com]
• 16. mac-mod.com [mac-mod.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Preventing on-column degradation of N-nitroso-ramipril

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the on-column degradation of N-nitroso-ramipril during chromatographic analysis.

Troubleshooting Guides

Question: I am observing low recovery or poor peak shape for N-nitroso-ramipril. What are the potential causes related to on-column degradation?

Answer:

Low recovery and poor peak shape for N-nitroso-ramipril can be indicative of on-column degradation or undesirable interactions with the analytical column. Several factors within your chromatographic system could be contributing to this issue. It is crucial to systematically investigate the following potential causes:

• Inappropriate Column Chemistry: The choice of stationary phase is critical for the successful analysis of nitrosamines.[1][2] N-nitroso-ramipril, being a relatively complex molecule, may have secondary interactions with the stationary phase that can lead to peak tailing or degradation. Standard C18 columns may not always provide the best selectivity or inertness.[3]

• Elevated Column Temperature: High temperatures can accelerate the degradation of thermally labile compounds like some nitrosamines.[4] The method from the European Directorate for the Quality of Medicines & HealthCare (EDQM) for N-nitroso-ramipril specifies a column temperature of 40°C, suggesting that higher temperatures may be detrimental.

• Mobile Phase Composition: The pH and composition of your mobile phase can significantly impact the stability of N-nitroso-ramipril. Highly acidic or basic conditions can promote degradation.[5] Additionally, certain mobile phase additives could react with the analyte on the column.

• Active Sites on the Column: New columns can have active sites that may adsorb or degrade sensitive analytes. Conversely, older columns can accumulate contaminants that may interact with N-nitroso-ramipril.

• Metal Interactions: Stainless steel components in the HPLC system, such as column frits, can sometimes catalyze on-column reactions, including degradation or even formation of nitrosamines under certain conditions.[4]

Question: How can I troubleshoot and prevent on-column degradation of N-nitroso-ramipril?

Answer:

To address on-column degradation, a systematic approach to method optimization is recommended. Here are specific troubleshooting steps:

• Optimize Column Chemistry:

  • Consider Alternative Stationary Phases: If you are using a standard C18 column, consider switching to a column with a different selectivity. Biphenyl phases are known to provide good retention for nitrosamines, while polar-embedded or polar-endcapped C18 columns can offer different selectivity and reduce secondary interactions.[3] A Waters XSelect HSS T3 column, which has a polar chemistry, has been shown to provide excellent retention for nitrosamines.[6]

  • Column Inertness: Ensure you are using a high-quality, well-characterized column from a reputable manufacturer to minimize the presence of active sites.

• Adjust Mobile Phase Conditions:

  • pH Control: Maintain a controlled pH, preferably in the acidic range, to enhance the stability of N-nitroso-ramipril. The use of formic acid (0.1%) in the mobile phase is a common and effective strategy for improving the chromatography of nitrosamines.[7]

  • Solvent Purity: Use high-purity, LC-MS grade solvents to prevent contamination that could lead to on-column reactions.[2]

• Control Column Temperature:

  • Lower the Temperature: If you suspect thermal degradation, try reducing the column oven temperature. A starting point could be 30°C or even lower.[4] The EDQM method for N-nitroso-ramipril uses a temperature of 40°C, which appears to be a suitable starting point.

  • Temperature Stability: Ensure your column oven is accurately calibrated and provides a stable temperature throughout the analysis.

• System Passivation and Maintenance:

  • Column Conditioning: Properly condition any new column according to the manufacturer's instructions to ensure the stationary phase is fully equilibrated.

  • Guard Column: Use a guard column with the same stationary phase to protect your analytical column from contaminants in the sample matrix.

  • Inert System Components: If you continue to experience issues and suspect metal-catalyzed degradation, consider using an HPLC system with bio-inert components (e.g., PEEK tubing and fittings).

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting point for a robust LC-MS/MS method for N-nitroso-ramipril?

A1: A reliable starting point is the method published by the European Directorate for the Quality of Medicines & HealthCare (EDQM). This method has been validated for the determination of N-nitroso-ramipril in ramipril (B1678797) tablets. The key parameters are outlined in the experimental protocol section below.

Q2: Can the sample diluent affect the on-column stability of N-nitroso-ramipril?

A2: Yes, the composition of the sample diluent is important. It is generally recommended to use a diluent that is compatible with the initial mobile phase conditions to ensure good peak shape and minimize on-column stress to the analyte. Using a diluent with a different pH or a much higher organic content than the initial mobile phase can cause peak distortion and potentially contribute to degradation.

Q3: Are there any additives I can add to the mobile phase to improve the stability of N-nitroso-ramipril?

A3: While specific stabilizers for on-column use are not commonly reported for N-nitroso-ramipril, maintaining a slightly acidic mobile phase with 0.1% formic acid is a standard practice that enhances stability and improves ionization for mass spectrometry.[7] The use of ammonium (B1175870) formate (B1220265) can also be beneficial for ionization.[7] It is crucial to avoid mobile phase conditions that could promote nitrosation, such as using ammonium hydroxide (B78521) with acetonitrile (B52724), which has been shown to cause on-column formation of nitrosamines.[4]

Q4: How do I know if the problem is on-column degradation versus instability in the sample vial?

A4: To differentiate between on-column degradation and instability in the autosampler, you can perform a stability study in the vial. Inject the same sample at regular intervals over a period of time (e.g., every hour for 24 hours) while it is stored in the autosampler at a controlled temperature (e.g., 15°C). If the peak area of N-nitroso-ramipril decreases consistently over time, it indicates instability in the vial. If the peak area is consistently low from the first injection, and optimizing chromatographic conditions (e.g., lowering temperature, changing column) improves the result, on-column degradation is a more likely cause.

Data Summary

The following table summarizes recommended starting conditions and the potential impact of parameter variations on the analysis of N-nitroso-ramipril, based on the reviewed literature.

Parameter	Recommended Starting Condition	Potential Impact of Variation	Rationale
Column Chemistry	C18 (e.g., XTerra MS C18) or Polar Modified C18 (e.g., XSelect HSS T3)	Poor peak shape, low recovery, or altered selectivity with other stationary phases.	Provides good retention and separation for nitrosamines. Polar modifications can reduce secondary interactions.[6]
Column Temperature	40°C	Higher temperatures may cause degradation; lower temperatures may improve stability but increase run time.	Balances efficiency and stability. Elevated temperatures can accelerate the degradation of thermally sensitive compounds.[4]
Mobile Phase A	0.1% Formic Acid in Water	Altering pH can affect stability and retention. Omitting the acid may lead to poorer peak shape and ionization.	Acidic conditions improve the stability of many nitrosamines and provide a source of protons for positive mode ionization.[7]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Water (95:5)	Using methanol (B129727) as the organic modifier can alter selectivity.	Provides good elution strength and is compatible with MS detection.
Autosampler Temp.	15°C	Higher temperatures could lead to degradation in the sample vial over time.	Minimizes potential degradation of the analyte while awaiting injection.

Experimental Protocols

Detailed Methodology for the Analysis of N-Nitroso-Ramipril by LC-MS/MS

This protocol is adapted from the method published by the European Directorate for the Quality of Medicines & HealthCare (EDQM) for the determination of N-nitroso-ramipril in ramipril tablets.

1. Chromatographic Conditions:

• HPLC System: A validated LC-MS/MS system is required.

• Column: XTerra MS C18, 3.5 µm, 3.0 x 100 mm (e.g., Waters Part No. 186000418).

• Guard Column: C18, 4 x 2.0 mm (e.g., Phenomenex Part No. AJO-2486).

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Water (95/5, v/v).

• Column Temperature: 40°C.

• Autosampler Temperature: 15°C.

• Flow Rate: 0.40 mL/min.

• Injection Volume: 5 µL.

• Gradient Program:

  Time (min)	%A	%B
  0.00	60	40
  3.00	60	40
  10.0	0	100
  13.5	0	100
  14.5	60	40
  15.0	60	40

  An additional equilibration time of 5.00 min is recommended.

2. Mass Spectrometry Conditions:

• Instrument: Triple quadrupole mass spectrometer (e.g., AB Sciex QTrap 5500).

• Ionization Source: Turbo Spray (Electrospray Ionization - ESI).

• Polarity: Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  Analyte	Q1 Mass (Da)	Q3 Mass (Da)	DP (V)	CE (V)	CXP (V)
  N-Nitroso-ramipril	446.15	234.1	81	27	18
  N-Nitroso-ramipril	446.15	156.1	81	17	12
  N-Nitroso-quinapril (IS)	468.10	234.1	81	25	12

  DP = Declustering Potential, CE = Collision Energy, CXP = Collision Cell Exit Potential. Instrument-specific optimization of these parameters is recommended.

3. Preparation of Solutions:

• Stock Solutions: Prepare stock solutions of N-nitroso-ramipril and the internal standard (e.g., N-nitroso-quinapril) in methanol at a concentration of approximately 100 µg/mL. Store these solutions at 2-8°C.

• Calibration and Spiking Solutions: Prepare working solutions by diluting the stock solutions in a mixture of acetonitrile and water (e.g., 80:20 v/v).

Visualizations

Caption: Troubleshooting workflow for on-column degradation of N-nitroso-ramipril.

References

• 1. Nitrosamines: Why Is Column Chemistry Critical? [event.on24.com]
• 2. uhplcs.com [uhplcs.com]
• 3. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]
• 7. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]

Addressing variability in N-nitroso-ramipril analytical results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address variability in N-nitroso-ramipril analytical results. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-nitroso-ramipril, providing potential causes and recommended solutions in a question-and-answer format.

Question 1: Why am I observing high variability or inconsistent results between injections of the same sample?

Possible Causes:

• Analyte Instability: N-nitroso compounds can be sensitive to light and temperature, leading to degradation in the autosampler.[1] Ramipril (B1678797) itself is known to be unstable under certain conditions, which can affect the baseline and introduce interfering peaks.[2][3]

• Inconsistent Sample Preparation: Variability in extraction efficiency, pH, or filtration can lead to inconsistent results.

• Instrumental Issues: Fluctuations in pump pressure, detector response, or injector precision can contribute to variability.

Solutions:

• Protect Samples from Light: Use amber vials or light-protective autosampler trays.

• Control Temperature: Maintain the autosampler at a controlled, cool temperature (e.g., 15°C) to minimize degradation.[4]

• Standardize Sample Preparation: Ensure consistent vortexing times, sonication periods, and use of calibrated pipettes. Filter all samples and standards through the same type of syringe filter.

• System Suitability Checks: Perform system suitability tests before and during analytical runs to monitor instrument performance. Key parameters include peak area precision (%RSD), tailing factor, and theoretical plates.[5][6][7]

Question 2: My results show a lower than expected recovery of N-nitroso-ramipril. What could be the cause?

Possible Causes:

• Suboptimal Extraction: The chosen solvent may not be efficiently extracting N-nitroso-ramipril from the sample matrix.

• Analyte Adsorption: The analyte may be adsorbing to glassware, vials, or filter membranes.

• Matrix Effects (LC-MS/MS): Co-eluting compounds from the sample matrix can suppress the ionization of N-nitroso-ramipril, leading to a lower signal.[8]

• Degradation during Sample Preparation: Exposure to acidic conditions or high temperatures during sample preparation can cause degradation.[1]

Solutions:

• Optimize Extraction Solvent: Experiment with different solvent mixtures (e.g., varying the ratio of acetonitrile (B52724) to water) to improve extraction efficiency.

• Use Inert Materials: Employ silanized glassware or polypropylene (B1209903) vials to minimize adsorption.

• Evaluate Matrix Effects: Prepare spiked samples in a blank matrix and compare the response to a standard in a pure solvent. If significant suppression is observed, consider further sample cleanup (e.g., solid-phase extraction) or using a matrix-matched calibration curve.

• Control Sample Preparation Conditions: Avoid harsh acidic conditions and high temperatures. Prepare samples in a controlled environment.

Question 3: I am observing extraneous peaks or a high baseline in my chromatograms. How can I resolve this?

Possible Causes:

• Contaminated Solvents or Reagents: Impurities in the mobile phase, diluents, or other reagents can introduce extraneous peaks.

• Sample Matrix Interference: Excipients in the drug product formulation can co-elute with the analyte or contribute to a high baseline.[2][3]

• Carryover from Previous Injections: Insufficient rinsing of the injection port and needle can lead to carryover.

• Formation of Artifacts: N-nitroso-ramipril can potentially form in-situ during analysis if nitrosating agents are present.[1][8]

Solutions:

• Use High-Purity Solvents: Employ HPLC or LC-MS grade solvents and freshly prepared mobile phases.

• Optimize Chromatographic Selectivity: Adjust the mobile phase composition, gradient, or column chemistry to resolve the analyte from matrix components.

• Implement a Robust Wash Method: Use a strong, organic solvent in the autosampler wash routine to clean the injection system between samples.

• Evaluate Blank Injections: Regularly inject a blank solvent to check for carryover and system contamination.

Frequently Asked Questions (FAQs)

Q1: What are the typical sources of N-nitroso-ramipril in a drug product? A1: N-nitroso-ramipril can form if there are sources of secondary amines (like ramipril itself) and nitrosating agents (like nitrites) present in the raw materials, excipients, or during the manufacturing process.[9] Degradation of ramipril can also be a source.[2][10]

Q2: Which analytical technique is most suitable for N-nitroso-ramipril analysis? A2: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and selectivity, which is crucial for detecting trace levels of nitrosamine (B1359907) impurities.[4][11][12] High-Performance Liquid Chromatography with UV detection (HPLC-UV) can be used as a screening method, but it may lack the required sensitivity and can be more prone to interferences.[13][14]

Q3: What are the critical parameters to consider during method validation for N-nitroso-ramipril? A3: Key validation parameters include specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).[6][7] For trace analysis, demonstrating a sufficiently low LOQ is critical. Robustness should also be evaluated by making small, deliberate changes to method parameters like pH, mobile phase composition, and flow rate.[15]

Q4: How can I prevent the artificial formation of N-nitroso-ramipril during my analysis? A4: To prevent artificial formation, avoid acidic conditions during sample workup where residual nitrites might be present.[1] Using a "scavenger," such as pyrrolidine (B122466), in the sample preparation has been reported in some methods to inhibit nitrosation.[4] It is also important to use fresh, high-purity reagents and solvents.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of N-nitroso-ramipril.

Table 1: LC-MS/MS Method Parameters and Performance

Parameter	Value	Reference
Chromatographic Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm	[4]
Mobile Phase A	Water with 0.1% Formic Acid	[4]
Mobile Phase B	Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid	[4]
Flow Rate	0.40 mL/min	[4]
Column Temperature	40 °C	[4]
Injection Volume	5 µL	[4]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[4]
MRM Transitions (Q1/Q3)	446.15 / 234.1 and 446.15 / 156.1	[4]

| Limit of Quantitation (LOQ) | S/N ratio of ~20 at 0.102 ng/mL |[4] |

Table 2: HPLC-UV Screening Method Parameters

Parameter	Value	Reference
Chromatographic Column	C18, 5 µm, 250 x 4.6 mm	[6][16]
Mobile Phase	20 mM Phosphate Buffer (pH 2.5) with 0.1% TFA : Acetonitrile (50:50, v/v)	[6][16]
Flow Rate	1.0 mL/min	[6]
Detection Wavelength	208 nm	[6][16]
Injection Volume	20 µL	[2]
Linearity Range (for Ramipril)	0.25 - 7.5 µg/mL	[6][16]

| Recovery (for Ramipril) | ~99.7% |[6] |

Experimental Protocols

Protocol 1: LC-MS/MS Method for Quantification of N-Nitroso-Ramipril

This protocol is based on a validated method for the determination of N-Nitroso-ramipril in ramipril tablets.[4]

• Standard Preparation:

  • Prepare a stock solution of N-nitroso-ramipril at approximately 100 µg/mL in methanol.

  • Prepare an internal standard (ISTD) stock solution (e.g., N-nitroso-quinapril) at a similar concentration.

  • Perform serial dilutions of the stock solution with acetonitrile/water (80/20, v/v) to create calibration standards ranging from approximately 0.08 to 8.0 ng/mL, each containing a fixed concentration of the ISTD (e.g., 2 ng/mL).

• Sample Preparation:

  • Weigh approximately 50 mg of homogenized tablet powder into a centrifuge tube.

  • Add 50 µL of a pyrrolidine solution (~10 mg/mL in methanol) as a scavenger.

  • Add 100 µL of the ISTD solution.

  • Add 9.9 mL of acetonitrile/water (80/20, v/v).

  • Vortex the mixture and sonicate for 15 minutes.

  • Centrifuge the sample and filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic and Mass Spectrometric Conditions:

  • Utilize the parameters outlined in Table 1.

  • Set up the MS to monitor the specified MRM transitions for N-nitroso-ramipril and the chosen ISTD.

Protocol 2: HPLC-UV Screening Method for N-Nitroso-Ramipril

This protocol is adapted from methods for ramipril and its impurities and can be used for initial screening.[6][16]

• Standard Preparation:

  • Prepare a stock solution of N-nitroso-ramipril in methanol.

  • Dilute the stock solution with the mobile phase to create a series of standards. The concentration range should bracket the expected level of the impurity.

• Sample Preparation:

  • Weigh an amount of powdered tablets equivalent to a single dose and transfer to a volumetric flask.

  • Add a portion of the mobile phase as a diluent, sonicate for 15 minutes to dissolve, and then dilute to volume.

  • Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Use the parameters described in Table 2.

  • Monitor the chromatogram for a peak at the retention time corresponding to N-nitroso-ramipril.

Visualizations

Caption: Workflow for N-nitroso-ramipril analysis.

Caption: Troubleshooting high result variability.

References

• 1. cambrex.com [cambrex.com]
• 2. Solid-State Stability Profiling of Ramipril to Optimize Its Quality Efficiency and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. edqm.eu [edqm.eu]
• 5. Development of Methods of Quality Control of the Tablets «Ramipril» [mdpi.com]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. scispace.com [scispace.com]
• 8. pmda.go.jp [pmda.go.jp]
• 9. efpia.eu [efpia.eu]
• 10. researchgate.net [researchgate.net]
• 11. LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 12. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 13. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 14. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 15. ijrti.org [ijrti.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Ion Source Parameters for N-nitroso-ramipril Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of ion source parameters for the analysis of N-nitroso-ramipril using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the typical starting ion source parameters for N-nitroso-ramipril analysis?

A1: Based on established methods, typical starting parameters for the analysis of N-nitroso-ramipril using a Turbo Spray ion source in positive ionization mode are provided in the table below. These parameters should be optimized for your specific instrument and experimental conditions.[1]

Q2: Which ionization technique is better for N-nitroso-ramipril, Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

A2: Both ESI and APCI can be used for nitrosamine (B1359907) analysis. ESI is a soft ionization technique suitable for polar and ionizable compounds, while APCI is often preferred for less-polar, lower-molecular-weight compounds and can be less susceptible to matrix effects.[2][3][4][5] For nitrosamines specifically, APCI is often considered the standard ionization technique.[6] The choice depends on the specific matrix and potential for ion suppression. It is recommended to evaluate both sources during method development if available.

Q3: What are the expected MRM transitions for N-nitroso-ramipril?

A3: For N-nitroso-ramipril (precursor ion m/z 446.15), common product ions for Multiple Reaction Monitoring (MRM) are m/z 234.1 and m/z 156.1.[1] The transition 446.15 > 234.1 is often used for quantification, while 446.15 > 156.1 can be used for confirmation.

Q4: How can I improve the sensitivity of my N-nitroso-ramipril analysis?

A4: To improve sensitivity, you can optimize several parameters. Increasing the curtain gas (CUR) can reduce background noise and improve the limit of quantitation (LOQ).[6] Optimization of the declustering potential (DP) or Q0 dissociation (Q0D) is also crucial to minimize noise and enhance the signal-to-noise ratio.[6][7] Additionally, careful sample preparation to minimize matrix effects is essential.[8][9][10]

Troubleshooting Guide

Issue 1: High Background Noise

• Question: I am observing high background noise in my chromatogram, which is affecting the detection of N-nitroso-ramipril at low levels. What can I do?

• Answer: High background noise is a common issue in trace-level analysis of nitrosamines.

  • Optimize Gas Parameters: Increase the cone gas flow rate to reduce solvent clusters and interfering ions. Similarly, optimizing the curtain gas can significantly reduce background noise.[6]

  • Check Mobile Phase Quality: Ensure the use of high-purity mobile phases to minimize chemical interference.

  • Optimize Cone Voltage: Adjusting the cone voltage can help to reduce the presence of interfering ions and improve the signal-to-noise ratio.

Issue 2: Poor Sensitivity/Low Signal Intensity

• Question: The signal for N-nitroso-ramipril is very weak, even for my standard solutions. How can I increase the signal intensity?

• Answer: Low signal intensity can be due to several factors.

  • Ion Source Optimization: Systematically optimize the ion source temperature, nebulizer gas, and drying gas flow rates. A design of experiments (DoE) approach can be beneficial for this.

  • Collision Energy (CE) and Collision Cell Exit Potential (CXP) Optimization: These compound-dependent parameters are critical for achieving good fragmentation and signal intensity. The optimal CE is the one that produces the highest abundance of the product ion.[11]

  • Check for In-Source Fragmentation: N-nitroso compounds can be prone to fragmentation within the ion source before reaching the collision cell. This can be minimized by adjusting the declustering potential (DP) or fragmentor voltage and optimizing the ion source temperature.[12]

Issue 3: Inconsistent Results and Poor Reproducibility

• Question: My results for N-nitroso-ramipril are not reproducible between injections. What could be the cause?

• Answer: Poor reproducibility can stem from both the sample preparation and the LC-MS system.

  • Matrix Effects and Ion Suppression: The sample matrix can significantly impact the ionization efficiency of N-nitroso-ramipril, leading to ion suppression and inconsistent results.[2][13][14] To mitigate this, improve sample cleanup procedures or consider using a different ionization source like APCI, which can be less prone to ion suppression.[2] The use of an isotopically labeled internal standard can also help to correct for these effects.

  • System Contamination: Carryover from previous injections can lead to inconsistent results. Ensure your system is clean and that the wash steps between injections are adequate.

  • Robustness of Parameters: If an ion source parameter is set at a maximum where the response curve is flat, small fluctuations may not significantly impact the signal. However, if the parameter is on a steep part of the response curve, minor variations can lead to poor reproducibility.

Data Presentation

Table 1: Example LC-MS/MS Parameters for N-nitroso-ramipril Analysis [1]

Parameter	Value
MS Parameters
Scan Type	MRM
Polarity	Positive
Ion Source	Turbo Spray
Resolution Q1	Unit
Resolution Q3	Unit
MRM Transitions
N-nitroso-ramipril (Quantifier)	446.15 -> 234.1
N-nitroso-ramipril (Qualifier)	446.15 -> 156.1
Compound Parameters
Declustering Potential (DP)	81 V
Collision Energy (CE) for 234.1	27 V
Collision Cell Exit Potential (CXP) for 234.1	18 V
Collision Energy (CE) for 156.1	17 V
Collision Cell Exit Potential (CXP) for 156.1	12 V
Ion Source Gas and Temperature
Curtain Gas (CUR)	30.00
Gas 1 (GS1)	45.00
Gas 2 (GS2)	50.00
Temperature (TEM)	500.00 °C
IonSpray Voltage (IS)	5500 V

Experimental Protocols

Protocol 1: Sample Preparation for N-nitroso-ramipril in Ramipril Tablets [1]

• Weigh approximately 50 mg of the homogenized finished product into a plastic centrifuge tube.

• Add 50 µL of a pyrrolidine (B122466) solution (approximately 10 mg/mL).

• Add 100 µL of the internal standard solution (ISTD).

• Add 9.9 mL of ultrapure acetonitrile/water (80/20 v/v).

• Vortex the mixture, followed by 15 minutes of treatment in an ultrasonic bath.

• Filter the solution through a membrane filter into an HPLC vial.

Mandatory Visualization

References

• 1. edqm.eu [edqm.eu]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. microsaic.com [microsaic.com]
• 4. m.youtube.com [m.youtube.com]
• 5. biotage.com [biotage.com]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. sciex.com [sciex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. researchgate.net [researchgate.net]
• 14. Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing N-Nitroso-Ramipril Formation

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the formation of N-nitroso-ramipril during sample storage and analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-ramipril and why is it a concern?

N-nitroso-ramipril is a nitrosamine (B1359907) impurity that can form from the reaction of ramipril (B1678797) with nitrosating agents.[1][2] Ramipril, an angiotensin-converting enzyme (ACE) inhibitor, contains a secondary amine group, making it susceptible to nitrosation.[2][3] Nitrosamine impurities are a concern because many are classified as probable or possible human carcinogens.[4] Regulatory bodies like the FDA and EMA have set strict limits for nitrosamine impurities in pharmaceutical products.[5]

Q2: What are the primary factors that promote the formation of N-nitroso-ramipril in samples?

The formation of N-nitroso-ramipril is primarily influenced by the following factors:

• Presence of Nitrosating Agents: The most common nitrosating agents are nitrites and nitrates, which can be present as impurities in excipients, reagents, or solvents.[6][7][8]

• Acidic pH: The formation of nitrosamines is generally favored under acidic conditions (optimally pH 3-4).[5]

• Elevated Temperature: Higher temperatures can accelerate the rate of the nitrosation reaction.[8][9]

• Presence of Water: Water can facilitate the reaction between ramipril and nitrosating agents.[10]

• Light Exposure: While ramipril itself is sensitive to light, its specific impact on N-nitroso-ramipril formation requires further investigation.[11]

Q3: What are the main degradation products of ramipril besides N-nitroso-ramipril?

Ramipril can degrade through hydrolysis to form its active metabolite, ramiprilat, and through intramolecular cyclization to form ramipril-diketopiperazine (DKP).[12][13][14] It is important to note that DKP itself can also be nitrosated, leading to the formation of other nitrosamine impurities.[15]

Q4: How can I minimize the formation of N-nitroso-ramipril during sample storage?

To minimize the formation of N-nitroso-ramipril, the following storage conditions are recommended:

• Temperature: Store samples at refrigerated temperatures (2-8°C).[16] Studies have shown that the shelf life of ramipril is significantly longer at lower temperatures.[16]

• pH: Maintain a slightly acidic to neutral pH. A pH of 5.0 has been shown to be optimal for ramipril stability.[16] Avoid highly acidic or alkaline conditions.

• Light: Protect samples from light by using amber vials or storing them in the dark.[11]

• Moisture: Store samples in a dry environment and use tightly sealed containers to protect from humidity.[14]

• Inhibitors: Consider the use of antioxidants, such as ascorbic acid (vitamin C) or alpha-tocopherol (B171835) (vitamin E), which have been shown to inhibit nitrosamine formation.[5]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the handling and analysis of ramipril samples.

Issue 1: Detection of N-nitroso-ramipril in freshly prepared samples.

Potential Cause	Troubleshooting Step
Contaminated Reagents/Solvents	Test all reagents and solvents (especially water and those used for mobile phases) for the presence of nitrites. Use high-purity, freshly opened reagents and solvents.[17]
Contaminated Glassware	Ensure all glassware is thoroughly cleaned and rinsed with high-purity water to remove any residual contaminants.
Excipient-Related Impurities	If working with formulated products, be aware that excipients can be a source of nitrites.[6][7][8] If possible, test individual excipients for nitrite (B80452) content.

Issue 2: Increasing levels of N-nitroso-ramipril in samples over time.

Potential Cause	Troubleshooting Step
Improper Storage Temperature	Verify that storage units are maintaining the correct temperature (2-8°C). Use calibrated thermometers and data loggers to monitor temperature.[16]
Inappropriate pH of the Sample Matrix	Measure the pH of the sample matrix. If it is acidic, consider adjusting it to a pH of 5.0 using a suitable buffer system.[16]
Exposure to Light	Ensure samples are consistently protected from light by using amber vials and storing them in a dark place.[11]
Presence of Nitrosating Agents	Re-evaluate all potential sources of nitrosating agents in your sample matrix and take steps to eliminate or reduce them.

Issue 3: Poor sensitivity or inconsistent results during LC-MS/MS analysis of N-nitroso-ramipril.

Potential Cause	Troubleshooting Step
Suboptimal Ionization	N-nitroso-ramipril is typically analyzed in positive ion mode using electrospray ionization (ESI).[18] Optimize the ion source parameters, such as capillary voltage and gas flows, to maximize the signal.
Inappropriate Mobile Phase	Ensure the mobile phase is prepared correctly, paying close attention to the pH and the concentration of any additives like formic acid.[18] Use high-purity solvents and additives.[17]
Matrix Effects	The sample matrix can suppress or enhance the ionization of the analyte. Perform a matrix effect study to assess the impact of your sample matrix. If significant matrix effects are observed, consider further sample cleanup or the use of a stable isotope-labeled internal standard.
Analyte Degradation in Autosampler	Ramipril and its derivatives can be sensitive to temperature. Ensure the autosampler is temperature-controlled, preferably at a low temperature (e.g., 10-15°C).[12][18]

Data Summary

Table 1: Recommended Storage Conditions to Minimize Ramipril Degradation and N-nitroso-ramipril Formation

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Significantly increases the shelf life of ramipril and slows down the kinetics of nitrosamine formation.[16]
pH	5.0	The degradation of ramipril is slowest at this pH.[16]
Light	Protect from light (use amber vials)	Ramipril is sensitive to light, which can lead to degradation.[11]
Humidity	Low humidity (use desiccants if necessary)	Moisture can promote hydrolytic degradation and facilitate nitrosation reactions.[14]
Additives	Consider adding antioxidants (e.g., ascorbic acid)	Antioxidants can act as nitrite scavengers, inhibiting the formation of nitrosamines.[5]

Table 2: Summary of Ramipril Stability in a Nanoemulsion Formulation at Different Temperatures over 180 Days

Storage Temperature	Percentage of Undecomposed Ramipril Remaining	Calculated Shelf Life (Years)
40°C	32.80%	0.0449
25°C	82.53%	0.2877
5°C	98.87%	4.7945
Data from a study on ramipril nanoemulsion stability, which provides insights into the temperature sensitivity of ramipril.[16]

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis of N-nitroso-ramipril in Ramipril Tablets

This protocol is adapted from a validated method for the determination of N-nitroso-ramipril in ramipril tablets.[18]

• Homogenization: Homogenize a representative sample of the ramipril tablets.

• Weighing: Accurately weigh approximately 50 mg of the homogenized sample into a plastic centrifuge tube.

• Spiking (for Precision and Accuracy): For spiked samples, add a known amount of N-nitroso-ramipril standard solution.

• Internal Standard Addition: Add 100 µL of an internal standard solution (e.g., N-nitroso-quinapril, 200 ng/mL).

• Extraction: Add an appropriate volume of extraction solvent (e.g., a mixture of acetonitrile (B52724) and water).

• Vortexing: Vortex the sample for a sufficient time to ensure complete extraction.

• Centrifugation: Centrifuge the sample to pellet the excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol 2: LC-MS/MS Method for the Determination of N-nitroso-ramipril

This protocol provides a starting point for the development of an LC-MS/MS method based on published parameters.[18]

• Liquid Chromatography (LC) System:

  • Column: XTerra MS C18, 3.5 µm, 3.0 x 100 mm (or equivalent)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid

  • Flow Rate: 0.40 mL/min

  • Column Temperature: 40°C

  • Autosampler Temperature: 15°C

  • Injection Volume: 5 µL

  • Gradient:

    Time (min)	%A	%B
    0.00	60	40
    3.00	60	40
    4.80	0	100
    10.10	0	100
    13.50	60	40

    | 15.00 | 60 | 40 |

• Mass Spectrometry (MS) System:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • N-nitroso-ramipril: Q1 446.15 -> Q3 234.1 (Quantifier), Q1 446.15 -> Q3 156.1 (Qualifier)

    • N-nitroso-quinapril (Internal Standard): Q1 468.10 -> Q3 234.1

  • Ion Source Parameters (to be optimized):

    • IonSpray Voltage: 5500 V

    • Temperature: 500°C

    • Curtain Gas: 30 psi

    • Gas 1: 45 psi

    • Gas 2: 50 psi

Visualizations

Caption: Factors promoting and mitigating N-nitroso-ramipril formation.

Caption: Workflow for the analysis of N-nitroso-ramipril in samples.

References

• 1. LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 2. chemicea.com [chemicea.com]
• 3. efpia.eu [efpia.eu]
• 4. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products | FDA [fda.gov]
• 6. ipec-federation.org [ipec-federation.org]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. Multiple Unit Particles System of Ramipril: An Approach to Enhance Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Solid-State Stability Profiling of Ramipril to Optimize Its Quality Efficiency and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation | Regulska | Reports of Practical Oncology and Radiotherapy [journals.viamedica.pl]
• 16. Enhanced Stability of Ramipril in Nanoemulsion Containing Cremophor-EL: A Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 17. fda.gov [fda.gov]
• 18. edqm.eu [edqm.eu]

Troubleshooting poor peak shape in N-nitroso-ramipril analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the analysis of N-nitroso-ramipril.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape in N-nitroso-ramipril analysis?

Poor peak shape in the analysis of N-nitroso-ramipril, a type of nitrosamine (B1359907) impurity, can stem from several factors. These often relate to interactions between the analyte, the stationary phase, and the mobile phase, as well as instrumental issues. Common problems include peak tailing, fronting, splitting, and broadening.[1][2][3]

Q2: Why is my N-nitroso-ramipril peak tailing?

Peak tailing for nitrosamines and related compounds is frequently caused by secondary interactions with the stationary phase. For silica-based columns, residual silanol (B1196071) groups can interact with the analyte, causing the peak to tail.[1][4] Other potential causes include column contamination and insufficient mobile phase buffering.[1]

Q3: What causes peak fronting in my chromatogram?

Peak fronting is often an indication of column overload, where too much sample has been injected, or the sample concentration is too high.[1][2] It can also be caused by sample solvent incompatibility, where the sample is dissolved in a solvent stronger than the mobile phase.[1]

Q4: My N-nitroso-ramipril peak is split. What should I investigate?

Peak splitting can be a complex issue. It may indicate a partially clogged column inlet frit or a void at the head of the column.[1] It could also be the result of co-elution with an interfering compound or an issue with the sample injection process.[1] In some cases, phenomena like peak splitting have been observed for other nitrosamines and can be influenced by factors such as sample diluent and mobile phase compatibility.[5]

Troubleshooting Guides

Issue: Peak Tailing

Potential Cause	Recommended Solution
Secondary Silanol Interactions	Adjust Mobile Phase pH: Lowering the mobile phase pH can suppress the ionization of silanol groups, minimizing secondary interactions. For ramipril (B1678797) analysis, a pH between 2.5 and 3.4 has been shown to be effective.[1] A common mobile phase additive is 0.1% formic acid.[6] Use an End-Capped Column: Employ a column where residual silanol groups are chemically bonded with an inert compound to reduce their availability for interaction.[1] Add a Competing Base: Introducing a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can saturate the active silanol sites.[1]
Column Contamination	Use a Guard Column: A guard column can protect the analytical column from strongly retained impurities in the sample.[1] Proper Sample Filtration: Ensure samples are filtered to remove particulate matter that could contaminate the column.[7] Column Washing: Flush the column with a strong solvent to remove contaminants.[4]
Insufficient Buffer Concentration	Optimize Buffer Strength: Ensure the buffer concentration is adequate to maintain a consistent pH on the column surface, typically in the range of 10-20 mM.[1]

Issue: Peak Fronting

Potential Cause	Recommended Solution
Column Overload	Reduce Injection Volume/Concentration: Decrease the amount of sample injected onto the column.[3] Dilute the sample to a lower concentration.
Sample Solvent Incompatibility	Match Sample Solvent to Mobile Phase: Dissolve the sample in the initial mobile phase or a weaker solvent.[1][2] The use of organic diluents for nitrosamine analysis can sometimes lead to poor peak shapes.[8]

Issue: Peak Splitting or Broadening

Potential Cause	Recommended Solution
Clogged Frit or Column Void	Reverse Flush Column: Disconnect the column and flush it in the reverse direction to dislodge particulates from the inlet frit. Replace Frit: If flushing does not resolve the issue, the frit may need to be replaced. Replace Column: A void at the head of the column is not easily repaired, and the column may need to be replaced.[1]
Co-elution with an Interfering Compound	Optimize Chromatographic Conditions: Adjust the mobile phase composition, gradient profile, or temperature to improve the separation of N-nitroso-ramipril from any co-eluting species.[1][8] For nitrosamines, isobaric interference (e.g., from DMF) can be a challenge, necessitating good chromatographic separation.[9][10]
Injector Issues	Inspect and Clean Injector: Check for leaks, blockages, or improper needle seating in the injector port.[7]
Mobile Phase Issues	Degas Mobile Phase: Ensure the mobile phase is properly degassed to prevent bubble formation, which can cause peak distortion. Check Mobile Phase Composition: Verify that the mobile phase was prepared correctly and that the pump is delivering the correct proportions.[7]

Experimental Protocols

Example LC-MS/MS Method for N-Nitroso-Ramipril

This method is an example for the determination of N-Nitroso-ramipril in Ramipril tablets.[6]

Parameter	Condition
Instrument	Shimadzu HPLC + AB Sciex QTrap 5500
Column	Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm
Guard Column	Phenomenex C18, 4 x 2.0 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid
Column Temperature	40 °C
Autosampler Temperature	15 °C
Flow Rate	0.40 mL/min
Injection Volume	5 µL
MS Detection	MRM, Positive Ionization, Turbo Spray
MRM Transitions	446.15 -> 234.1 Da and 446.15 -> 156.1 Da

Sample Preparation: A stock solution of N-nitroso-ramipril can be prepared by dissolving approximately 10 mg in 100 mL of methanol (B129727) to achieve a concentration of about 100 µg/mL.[6] For tablet analysis, a homogenized sample of the finished product is typically weighed and extracted.[6]

Troubleshooting Workflow

Below is a logical workflow to diagnose and resolve poor peak shape issues in N-nitroso-ramipril analysis.

Caption: Troubleshooting workflow for poor peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. youtube.com [youtube.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. edqm.eu [edqm.eu]
• 7. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. fda.gov [fda.gov]

Method robustness testing for N-nitroso-ramipril quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of N-nitroso-ramipril, a nitrosamine (B1359907) impurity of concern in ramipril (B1678797) drug products. The information is intended for researchers, scientists, and drug development professionals to ensure robust and reliable analytical methodology.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying N-nitroso-ramipril?

A1: The primary challenges in the analysis of N-nitroso-ramipril, like other nitrosamine impurities, include achieving the required low levels of detection and quantification, method robustness, and potential matrix effects from the drug product formulation.[1] Given that nitrosamines are classified as a "cohort of concern" due to their potential carcinogenic properties, highly sensitive and selective analytical techniques, such as LC-MS/MS, are necessary.[1][2]

Q2: Why is robustness testing critical for our N-nitroso-ramipril quantification method?

A2: Robustness testing is essential to ensure that the analytical method remains unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[3] According to ICH Q2(R2) guidelines, robustness is a key validation parameter that demonstrates the method's suitability for routine use in a quality control environment.[4][5] A robust method will deliver consistent and accurate results, which is crucial for patient safety and regulatory compliance.

Q3: What are the typical parameters to evaluate during robustness testing for an LC-MS/MS method for N-nitroso-ramipril?

A3: For an LC-MS/MS method, robustness testing should include deliberate variations in parameters such as:

• Mobile Phase Composition: e.g., ± 2% variation in the organic modifier.

• Mobile Phase pH: e.g., ± 0.2 pH units.

• Column Temperature: e.g., ± 5°C.

• Flow Rate: e.g., ± 10% of the nominal flow rate.

• Different Column Lots: To assess the impact of manufacturing variability of the stationary phase.

• Sample and Standard Solution Stability: Evaluating the stability over a defined period at a specified temperature.[4]

Q4: We are observing inconsistent results in our N-nitroso-ramipril analysis. What are the potential causes?

A4: Inconsistent results can stem from several factors. Common causes include:

• Sample Preparation: Incomplete extraction or the presence of interfering components from the sample matrix can affect accuracy and precision.

• Instrument Performance: Fluctuations in the LC system's pumping performance or the mass spectrometer's sensitivity can lead to variability. Regular system suitability testing is crucial to monitor performance.[3]

• Contamination: Contamination from glassware, solvents, or the instrument itself can introduce interfering peaks or elevate the baseline.

• Analyte Instability: N-nitroso-ramipril may be susceptible to degradation under certain conditions of light and temperature.

Q5: How can we minimize matrix effects in our N-nitroso-ramipril assay?

A5: Matrix effects, where components of the sample other than the analyte of interest interfere with the ionization process in the mass spectrometer, can be a significant issue. To mitigate these effects, consider the following:

• Effective Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and remove interfering substances.

• Chromatographic Separation: Optimize the HPLC method to ensure that N-nitroso-ramipril is chromatographically resolved from matrix components.

• Use of an Internal Standard: A stable isotope-labeled internal standard is highly recommended to compensate for matrix-induced ion suppression or enhancement.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing for N-nitroso-ramipril

Potential Cause	Troubleshooting Step
Column Overload	Reduce the injection volume or dilute the sample.
Secondary Interactions	Ensure the mobile phase pH is appropriate for the analyte's pKa. Consider a different column chemistry if the issue persists.
Column Contamination	Flush the column with a strong solvent. If the problem continues, replace the column.
Inappropriate Mobile Phase	Ensure the mobile phase is properly prepared and degassed. The organic modifier should be suitable for the analyte and column.

Issue 2: Low Sensitivity or Inability to Meet Required LOQ

Potential Cause	Troubleshooting Step
Ion Suppression	Improve sample cleanup to remove matrix components. Dilute the sample if possible.
Suboptimal MS Parameters	Optimize mass spectrometer parameters such as collision energy, declustering potential, and ion source settings for N-nitroso-ramipril.
Instrument Contamination	Clean the ion source and other relevant components of the mass spectrometer.
Degradation of Analyte	Prepare fresh standards and samples. Investigate the stability of N-nitroso-ramipril in the sample diluent.

Issue 3: High Variability in Replicate Injections (%RSD > 15%)

Potential Cause	Troubleshooting Step
LC Pump Issues	Check the pump for leaks and ensure proper solvent delivery. Perform a flow rate accuracy test.
Autosampler imprecision	Check the autosampler for air bubbles in the syringe and ensure the injection volume is consistent.
Inconsistent Sample Preparation	Review the sample preparation procedure for any steps that could introduce variability.
Analyte Adsorption	Use silanized glassware or polypropylene (B1209903) vials to minimize adsorption of the analyte.

Experimental Protocols

Robustness Testing Protocol for N-nitroso-ramipril Quantification by LC-MS/MS

This protocol outlines the steps for conducting a robustness study for the quantification of N-nitroso-ramipril.

1. Objective: To evaluate the reliability of the analytical method for the quantification of N-nitroso-ramipril under small, deliberate variations of key method parameters.

2. Materials:

• N-nitroso-ramipril reference standard

• Ramipril drug product

• HPLC or UHPLC system coupled to a tandem mass spectrometer (MS/MS)

• Validated analytical column (e.g., C18)

• All necessary solvents and reagents of appropriate purity

3. Standard and Sample Preparation:

• Prepare a stock solution of N-nitroso-ramipril in a suitable solvent (e.g., methanol).

• Prepare a working standard solution at a concentration relevant to the specification limit.

• Prepare spiked samples by adding a known amount of N-nitroso-ramipril to a placebo or a sample of the ramipril drug product.

4. Nominal Method Parameters (Example):

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode with optimized transitions for N-nitroso-ramipril.

5. Robustness Experimental Design: Introduce the following deliberate variations to the nominal method parameters, one at a time:

Parameter	Variation 1 (-)	Nominal Condition	Variation 2 (+)
Flow Rate (mL/min)	0.36	0.40	0.44
Column Temperature (°C)	35	40	45
Mobile Phase B (%)	-2% (e.g., if nominal is 50%, test 48%)	Nominal	+2% (e.g., test 52%)
Mobile Phase pH	-0.2 units	Nominal	+0.2 units

6. Procedure:

• For each condition, inject the working standard solution and the spiked sample in triplicate.

• Record the peak area, retention time, and signal-to-noise ratio for N-nitroso-ramipril.

7. Acceptance Criteria:

• The % Relative Standard Deviation (%RSD) of the peak areas for replicate injections should be ≤ 15%.

• The recovery of N-nitroso-ramipril in the spiked sample should be within 80-120%.

• System suitability parameters (e.g., tailing factor, theoretical plates) should meet the criteria defined in the method validation protocol.

Data Presentation

Table 1: Illustrative Robustness Data for N-nitroso-ramipril Quantification

Parameter Varied	Condition	Retention Time (min)	Peak Area (% of Nominal)	% Recovery	%RSD (n=3)
Flow Rate	0.36 mL/min	2.8	102.1	101.5	1.8
0.44 mL/min	2.3	98.5	99.1	2.1
Column Temp.	35°C	2.6	99.2	98.7	1.5
45°C	2.4	101.3	100.8	1.9
Mobile Phase B	-2%	2.7	97.9	98.2	2.5
+2%	2.3	102.5	101.9	2.0
Mobile Phase pH	-0.2	2.5	100.8	101.1	1.7
+0.2	2.5	99.5	99.8	1.6
Nominal	-	2.5	100.0	100.0	1.4

Note: This table presents illustrative data. Actual results may vary.

Visualizations

Caption: Workflow for Robustness Testing of an Analytical Method.

Caption: Inter-relationships of Robustness Parameters and Method Performance.

References

• 1. edqm.eu [edqm.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Solid-State Stability Profiling of Ramipril to Optimize Its Quality Efficiency and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Strategies to reduce ion suppression for N-nitroso-ramipril

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate ion suppression when analyzing N-nitroso-ramipril using liquid chromatography-mass spectrometry (LC-MS).

Troubleshooting Guide: Reducing Ion Suppression for N-Nitroso-Ramipril

Ion suppression is a common challenge in LC-MS analysis that can lead to reduced sensitivity, poor reproducibility, and inaccurate quantification. This guide provides a systematic approach to identifying and mitigating ion suppression for N-nitroso-ramipril.

Issue 1: Poor Signal Intensity or High Signal Variability for N-Nitroso-Ramipril

Possible Cause: Co-eluting matrix components from the sample are interfering with the ionization of N-nitroso-ramipril in the mass spectrometer's ion source.

Solutions:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before LC-MS analysis. The choice of technique will depend on the sample matrix (e.g., drug substance, drug product).

  • Solid-Phase Extraction (SPE): Often provides the cleanest extracts by effectively removing salts, phospholipids, and other interferences.

  • Liquid-Liquid Extraction (LLE): A versatile technique that can be optimized by selecting appropriate solvents to selectively extract N-nitroso-ramipril and leave interferences behind.

  • Protein Precipitation (PPT): A simpler but generally less effective method for complex matrices, as it primarily removes proteins and may leave other interfering substances in the extract.[1]

• Chromatographic Optimization: Modify the LC method to separate N-nitroso-ramipril from interfering compounds.

  • Adjust Mobile Phase Gradient: A shallower gradient can improve the separation of closely eluting compounds.

  • Modify Mobile Phase pH: The pH of the mobile phase can affect the retention time and peak shape of both N-nitroso-ramipril and interfering compounds. For basic compounds, a higher pH mobile phase can sometimes improve retention and peak shape.[2] However, the provided validated method for N-nitroso-ramipril utilizes an acidic mobile phase (0.1% formic acid), suggesting this is a good starting point.[3]

  • Change Stationary Phase: If separation cannot be achieved on a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or pentafluorophenyl (PFP) phase.

• Optimize Mass Spectrometer Parameters:

  • Switch Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression from matrix effects compared to Electrospray Ionization (ESI), particularly for less polar and lower molecular weight compounds like some nitrosamines.[4][5] While the validated method for N-nitroso-ramipril uses a Turbo Spray source (a type of ESI), evaluating APCI is a worthwhile strategy if significant ion suppression is observed.[3]

  • Adjust Source Parameters: Optimize parameters such as nebulizer gas pressure, drying gas flow rate and temperature, and capillary voltage to enhance the signal for N-nitroso-ramipril and minimize the influence of interfering compounds.

Workflow for Troubleshooting Ion Suppression

Caption: A flowchart outlining the systematic approach to troubleshooting ion suppression for N-nitroso-ramipril analysis.

Quantitative Data Summary

The following tables provide a summary of expected performance and comparative data for different ion suppression reduction strategies. Note that direct quantitative comparisons for N-nitroso-ramipril are limited in the literature; therefore, data for other nitrosamines or general observations are included where applicable and noted.

Table 1: Comparison of Sample Preparation Techniques for Nitrosamine Analysis

Sample Preparation Technique	Typical Recovery (%)	Relative Matrix Effect (%)	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	85 - 115	< 15	High sample cleanup efficiency, good for complex matrices.[1]	Can be more time-consuming and costly.
Liquid-Liquid Extraction (LLE)	80 - 110	< 20	Versatile and effective for a wide range of analytes.	Can be labor-intensive and use large volumes of organic solvents.[6]
Protein Precipitation (PPT)	70 - 100	> 20	Simple, fast, and inexpensive.	Less effective at removing non-protein interferences, leading to higher matrix effects.[1]

Table 2: Comparison of Ionization Sources for Nitrosamine Analysis

Ionization Source	Relative Signal Intensity	Susceptibility to Ion Suppression	Recommended for N-nitroso-ramipril?
Electrospray Ionization (ESI)	Analyte dependent	Generally more susceptible	Commonly used, as in the validated method.[3]
Atmospheric Pressure Chemical Ionization (APCI)	Often higher for less polar compounds	Generally less susceptible	A good alternative to investigate if ESI shows significant suppression.[4][5]

Experimental Protocols

Validated LC-MS/MS Method for N-Nitroso-Ramipril in Ramipril Tablets

This protocol is based on a published validated method.[3]

1. Sample Preparation

• Sample Solution (Real Samples):

  • Weigh approximately 50 mg of homogenized sample into a plastic centrifuge tube.

  • Add 50 µl of a pyrrolidine (B122466) solution (approximately 10 mg/ml in methanol).

  • Add 100 µl of the Internal Standard (ISTD) solution (N-nitroso-quinapril, see below).

  • Add 9.9 ml of ultrapure acetonitrile/water (80/20, v/v).

  • Vortex the sample, followed by 15 minutes in an ultrasonic bath.

  • Filter the solution through a membrane filter into an HPLC vial.

• Internal Standard (ISTD) Solution:

  • Prepare a stock solution of N-nitroso-quinapril at approximately 100 µg/ml in methanol.

  • Dilute the stock solution to a working concentration of 200 ng/ml in acetonitrile/water (80/20, v/v).

2. LC-MS/MS Parameters

• HPLC System: Shimadzu HPLC or equivalent

• Mass Spectrometer: AB Sciex QTrap 5500 or equivalent

• Column: Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid

• Flow Rate: 0.40 ml/min

• Injection Volume: 5 µl

• Oven Temperature: 40 °C

• Ion Source: Turbo Spray (ESI)

• Polarity: Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions and MS Parameters

Analyte	Q1 Mass (Da)	Q3 Mass (Da)	DP (Volts)	CE (Volts)	CXP (Volts)
N-nitroso-ramipril	446.15	234.1	81	27	18
N-nitroso-ramipril (confirmatory)	446.15	156.1	81	17	12
N-nitroso-quinapril (ISTD)	468.10	234.1	81	25	12
N-nitroso-quinapril (ISTD, confirmatory)	468.10	178.1	81	15	16

Experimental Workflow Diagram

Caption: A diagram illustrating the key steps in the experimental workflow for the analysis of N-nitroso-ramipril.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for N-nitroso-ramipril analysis?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of the target analyte (N-nitroso-ramipril) is reduced by the presence of co-eluting components from the sample matrix. This can lead to a decreased signal intensity, impacting the sensitivity, accuracy, and precision of the analytical method.

Q2: How can I determine if my N-nitroso-ramipril analysis is affected by ion suppression?

A2: A common method is to perform a post-extraction spike experiment. Compare the response of N-nitroso-ramipril in a neat solution (solvent) to the response of a blank matrix extract that has been spiked with the same amount of N-nitroso-ramipril after the extraction process. A lower response in the matrix extract indicates ion suppression.

Q3: Is ESI or APCI better for N-nitroso-ramipril analysis?

A3: While the validated method for N-nitroso-ramipril uses an ESI-based source (Turbo Spray), APCI is generally considered less prone to ion suppression for many nitrosamines.[4][5] If you are experiencing significant matrix effects with ESI, it is recommended to evaluate APCI as an alternative ionization technique.

Q4: What are the best sample preparation techniques to minimize ion suppression for N-nitroso-ramipril?

A4: Solid-phase extraction (SPE) is often the most effective technique for removing a wide range of matrix interferences, leading to cleaner extracts and reduced ion suppression.[1] Liquid-liquid extraction (LLE) is also a powerful technique that can be optimized for high selectivity. Protein precipitation is a simpler but less exhaustive method that may be sufficient for cleaner sample matrices.

Q5: Can the mobile phase composition affect ion suppression?

A5: Yes, the mobile phase composition, including the organic solvent, additives, and pH, can influence the ionization efficiency of N-nitroso-ramipril and the elution profile of matrix components. Using volatile, MS-compatible buffers and additives like formic acid or ammonium (B1175870) formate (B1220265) is crucial. The pH can alter the charge state of the analyte and interferences, affecting their retention and the degree of ion suppression. While a high pH mobile phase can be beneficial for some basic compounds, the established method for N-nitroso-ramipril uses an acidic mobile phase.[2][3]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Use of high-pH (basic/alkaline) mobile phases for LC-MS or LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. edqm.eu [edqm.eu]
• 4. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to Cross-Validation of Methods for N-nitroso-ramipril

For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of N-nitrosamine impurities, such as N-nitroso-ramipril, a potential mutagenic compound, has necessitated the development and validation of highly sensitive and specific analytical methods for their detection and quantification. This guide provides a comprehensive comparison of analytical methodologies for N-nitroso-ramipril, offering insights into their performance, detailed experimental protocols, and the logical workflow of method validation.

The control of N-nitrosamine impurities in pharmaceuticals is a critical regulatory expectation. Health Canada, for instance, requires manufacturers to conduct risk assessments and, if a risk is identified, to perform confirmatory testing using appropriately validated and sensitive methods. Similarly, the U.S. Food and Drug Administration (FDA) and the European Pharmacopoeia have published general chapters and methods for the control of N-nitrosamine impurities, highlighting the importance of robust analytical procedures.[1]

Comparative Analysis of Analytical Techniques

While a direct cross-validation study comparing multiple methods specifically for N-nitroso-ramipril is not publicly available, a comparison can be drawn from a detailed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and the general guidance provided by regulatory bodies for nitrosamine (B1359907) analysis. The primary techniques employed for nitrosamine detection are LC-MS/MS, High-Resolution Mass Spectrometry (LC-HRMS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	LC-MS/MS	LC-HRMS	GC-MS
Principle	Separation by liquid chromatography followed by detection using a triple quadrupole mass spectrometer, which offers high selectivity and sensitivity through Multiple Reaction Monitoring (MRM).	Separation by liquid chromatography followed by detection with a high-resolution mass spectrometer (e.g., Orbitrap, TOF). Provides high mass accuracy, enabling confident identification and differentiation from matrix interferences.	Separation of volatile analytes by gas chromatography followed by mass spectrometric detection. Often requires derivatization for non-volatile nitrosamines and can be performed with headspace or direct liquid injection.
Specificity	High, based on specific precursor-to-product ion transitions.	Very high, due to precise mass measurement.	Can be high, especially with tandem MS (GC-MS/MS), but may be susceptible to matrix interference.
Sensitivity	Typically achieves low ng/mL to pg/mL levels.	Comparable to or better than LC-MS/MS, with the advantage of retrospective data analysis.	Can achieve low ppb levels, but sensitivity may be compound-dependent and influenced by the injection technique.
Applicability	Broadly applicable to a wide range of nitrosamines, including heat-labile and non-volatile compounds like N-nitroso-ramipril.	Suitable for a wide range of nitrosamines and for unknown screening due to its non-targeted data acquisition capabilities.	Primarily suitable for volatile and thermally stable nitrosamines. May not be ideal for N-nitroso-ramipril without appropriate derivatization.

Experimental Protocols

Below are the detailed methodologies for a validated LC-MS/MS method for N-nitroso-ramipril and a general overview of LC-HRMS and GC-MS protocols as recommended for nitrosamine analysis.

Method 1: Validated LC-MS/MS Method for N-nitroso-ramipril

This method has been validated for the determination of N-Nitroso-Ramipril in Ramipril tablets.

1. Sample Preparation:

• Weigh approximately 50 mg of the homogenized sample into a plastic centrifuge tube.

• Add 50 µl of a pyrrolidine (B122466) solution (approximately 10 mg/ml).

• Add 100 μl of the Internal Standard (ISTD) solution (N-Nitroso-Quinapril).

• Add 1.0 mL of acetonitrile (B52724)/water (80/20, v/v) and vortex for 15 minutes.

• Centrifuge for 5 minutes at 4000 rpm.

• Transfer the supernatant to a vial for LC-MS/MS analysis.

2. Liquid Chromatography Parameters:

• Column: XTerra MS C18, 3.5 µm, 3.0 x 100 mm

• Eluent A: Water with 0.1% Formic acid

• Eluent B: Acetonitrile/Water (95/5, v/v) with 0.1% Formic acid

• Flow Rate: 0.40 ml/min

• Oven Temperature: 40 °C

• Injection Volume: 5 µl

• Gradient Program:

  Time (min)	%A	%B
  0.00	60	40
  3.00	60	40
  4.80	10	90
  10.1	10	90
  13.5	10	90
  14.5	60	40

  | 15.0 | 60 | 40 |

3. Mass Spectrometry Parameters:

• Instrument: AB Sciex QTrap 5500

• Scan Type: Multiple Reaction Monitoring (MRM)

• Polarity: Positive

• Ion Source: Turbo Spray

• MRM Transitions:

  • N-Nitroso-ramipril: Q1 Mass 446.15 Da -> Q3 Mass 234.1 Da and 156.1 Da

  • N-Nitroso-quinapril (ISTD): Q1 Mass 468.10 Da -> Q3 Mass 234.1 Da and 178.1 Da

4. Performance Data:

• Limit of Quantification (LOQ): A signal-to-noise ratio of 20 was obtained at a concentration of 0.10213 ng/ml, indicating the method's high sensitivity.

Method 2: General LC-HRMS Approach for Nitrosamine Analysis

This approach is based on methods published by the FDA for the analysis of various nitrosamine impurities.

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in an appropriate solvent (e.g., methanol (B129727) or a mixture of water and organic solvent).

• The solution may be further diluted to fall within the calibration range.

• For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interferences.

2. Liquid Chromatography Parameters:

• Column: A C18 or other suitable reversed-phase column.

• Mobile Phase: Typically a gradient of water and acetonitrile or methanol with a modifier like formic acid.

• Flow Rate: Dependent on the column dimensions.

• Column Temperature: Controlled to ensure reproducible retention times.

3. High-Resolution Mass Spectrometry Parameters:

• Instrument: An Orbitrap or Time-of-Flight (TOF) mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is common.

• Data Acquisition: Full scan mode with a high resolution (e.g., >60,000) to ensure mass accuracy.

• Identification: Based on the accurate mass of the protonated molecule [M+H]+.

Method 3: General GC-MS Approach for Volatile Nitrosamine Analysis

This approach is suitable for volatile nitrosamines and may require adaptation for less volatile compounds like N-nitroso-ramipril.

1. Sample Preparation:

• Headspace GC-MS: The sample is placed in a sealed vial and heated to allow volatile analytes to partition into the headspace gas, which is then injected into the GC.

• Liquid Injection GC-MS: The sample is dissolved in a suitable solvent and directly injected into the GC inlet.

2. Gas Chromatography Parameters:

• Column: A polar capillary column (e.g., WAX or equivalent) is often used.

• Carrier Gas: Helium or Hydrogen.

• Inlet Temperature: Optimized to ensure volatilization without degradation.

• Oven Program: A temperature gradient is used to separate the analytes.

3. Mass Spectrometry Parameters:

• Ionization Mode: Electron Ionization (EI).

• Data Acquisition: Selected Ion Monitoring (SIM) for target analysis or full scan for screening.

• Tandem MS (GC-MS/MS): Provides higher selectivity and sensitivity.

Visualizing the Workflow

To better understand the logical flow of analytical method validation, the following diagram illustrates the key stages involved.

Caption: Workflow of analytical method validation.

Conclusion

The analysis of N-nitroso-ramipril requires highly sensitive and specific analytical methods to ensure patient safety. While LC-MS/MS stands out as a well-validated and suitable technique for this non-volatile nitrosamine, LC-HRMS offers the advantage of high mass accuracy for unambiguous identification. GC-MS, although a powerful tool for many nitrosamines, may present challenges for N-nitroso-ramipril due to its limited volatility. The choice of the most appropriate method will depend on the specific requirements of the analysis, including the required limit of quantification, the complexity of the sample matrix, and the available instrumentation. Regardless of the chosen technique, rigorous method validation in accordance with regulatory guidelines is essential to ensure the reliability and accuracy of the results.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Measurement of N-nitroso-ramipril for Researchers and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-ramipril, a nitrosamine impurity associated with the angiotensin-converting enzyme (ACE) inhibitor ramipril (B1678797), requires accurate and reliable quantification to ensure patient safety. This guide provides a comparative overview of analytical methodologies for the measurement of N-nitroso-ramipril, offering supporting data and detailed experimental protocols to aid researchers, scientists, and drug development professionals in their analytical endeavors. While a formal inter-laboratory comparison study for N-nitroso-ramipril is not publicly available, this document synthesizes information from various sources to present a comprehensive guide to its analysis.

Regulatory Context

Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the control of nitrosamine impurities in pharmaceuticals.[1][2] For N-nitroso-ramipril, the FDA has set an Acceptable Intake (AI) limit of 1500 ng/day.[3] The EMA has also provided guidance on nitrosamine impurities, and N-nitroso-ramipril is included in their list of substances with established acceptable intakes, noting that it can be controlled according to ICH Q3A/B guidelines as it tested negative in in-vivo mutagenicity studies.[4][5]

Analytical Methodologies for N-nitroso-ramipril Quantification

The primary analytical technique for the sensitive and specific detection of N-nitroso-ramipril is Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a tandem mass spectrometer (MS/MS).[6][7][8][9] This methodology offers the necessary selectivity and low detection limits to quantify trace levels of this impurity in drug substances and products.

Data Presentation: Comparison of LC-MS/MS Method Performance

The following table summarizes key performance parameters of a published LC-MS/MS method for the determination of N-nitroso-ramipril. This data is crucial for laboratories aiming to establish and validate their own analytical procedures.

Parameter	Reported Value/Range	Method Details	Source
Limit of Quantitation (LOQ)	Not explicitly stated as a numerical value, but a signal-to-noise ratio of ~20 was achieved at 0.10213 ng/mL.	LC-MS/MS with electrospray ionization (ESI)	[7]
Limit of Detection (LOD)	Not explicitly stated as a numerical value, but inferred from the LOQ data.	LC-MS/MS with ESI	[7]
Linearity (Calibration Range)	0.08 ng/mL to 8.0 ng/mL	LC-MS/MS with ESI	[7]
Mass Transitions (MRM)	Q1: 446.15 Da, Q3: 234.1 Da and 156.1 Da	Triple quadrupole mass spectrometer	[7]
Internal Standard	N-Nitroso-Quinapril	LC-MS/MS	[7]

Experimental Protocols

Below are detailed methodologies for the analysis of N-nitroso-ramipril based on published procedures.

1. Sample Preparation (for Ramipril Tablets) [7]

• Homogenize a representative sample of the finished drug product.

• Weigh approximately 50 mg of the homogenized sample into a plastic centrifuge tube.

• Add 50 µL of a pyrrolidine (B122466) solution (approximately 10 mg/mL in methanol).

• Add 100 µL of the Internal Standard (ISTD) solution (N-Nitroso-Quinapril, ~200 ng/mL).

• Add an appropriate volume of diluent (e.g., acetonitrile/water).

• Vortex the sample to ensure thorough mixing.

• Centrifuge the sample to pelletize any undissolved excipients.

• Transfer the supernatant to an appropriate vial for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method [6][7]

• HPLC System: A suitable HPLC system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: XTerra MS C18, 3.5 µm, 3.0 x 100 mm, or equivalent.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid.

• Gradient Elution: A suitable gradient to separate N-nitroso-ramipril from the drug substance and other impurities.

• Flow Rate: 0.40 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • N-nitroso-ramipril: 446.15 → 234.1 and 446.15 → 156.1

  • N-nitroso-quinapril (ISTD): 468.10 → 234.1 and 468.10 → 178.1

Mandatory Visualizations

Experimental Workflow for N-nitroso-ramipril Analysis

Caption: Experimental workflow for the analysis of N-nitroso-ramipril in pharmaceutical samples.

Metabolic Activation Pathway of Nitrosamines

While N-nitroso-ramipril has been shown to be non-mutagenic in vivo, understanding the general metabolic pathway that can lead to the activation of other nitrosamines is crucial for toxicological assessment.[10][11] The key step is α-hydroxylation mediated by cytochrome P450 (CYP) enzymes.[10]

References

• 1. fda.gov [fda.gov]
• 2. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 3. veeprho.com [veeprho.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. veeprho.com [veeprho.com]
• 6. LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 7. edqm.eu [edqm.eu]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. efpia.eu [efpia.eu]
• 11. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Genotoxicity of N-nitroso-ramipril and Other Nitrosamines: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the genotoxic potential of N-nitroso-ramipril against other common nitrosamine (B1359907) impurities. Supported by experimental data, this document outlines key findings and methodologies in the assessment of nitrosamine genotoxicity.

Recent concerns over nitrosamine impurities in pharmaceutical products have highlighted the need for a thorough understanding of their genotoxic and carcinogenic risks. While many nitrosamines are known to be potent mutagens, emerging evidence suggests that not all compounds in this class pose the same level of risk. This guide focuses on the comparative genotoxicity of N-nitroso-ramipril, a nitrosamine drug substance-related impurity (NDSRI), and other well-characterized nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).

Executive Summary of Comparative Genotoxicity

Extensive testing has demonstrated that N-nitroso-ramipril is non-mutagenic and non-carcinogenic.[1][2] In stark contrast, many smaller, simpler nitrosamines like NDMA and NDEA are potent genotoxic agents.[3][4][5] This difference is largely attributed to the molecular structure of N-nitroso-ramipril, which features steric hindrance and branching at the α-carbon position relative to the nitroso group. This structure is predicted to inhibit the metabolic bioactivation required for genotoxicity.[1][2][6]

Data Presentation: Quantitative Genotoxicity Comparison

The following tables summarize quantitative data from various genotoxicity assays, comparing N-nitroso-ramipril with other nitrosamines.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Results

Compound	Ames Test Result	Metabolic Activation Requirement	Key Findings
N-nitroso-ramipril	Negative[7][8]	With and without S9 (rat and hamster)	No significant increase in revertant colonies observed.[8]
NDMA	Positive[3][5]	Requires metabolic activation (S9)	Strong mutagenic response, particularly with enhanced testing protocols.[3][9]
NDEA	Positive[3][5]	Requires metabolic activation (S9)	Potent mutagen, often used as a positive control.[4][10]
NMBA	Positive (in 3D HepaRG MN assay)[3]	Requires metabolic activation	Showed genotoxicity in more sensitive 3D cell models.[3]
NDBA	Positive[3]	Requires metabolic activation	Induced DNA damage in both 2D and 3D HepaRG models.[3]

Table 2: In Vitro Mammalian Cell Genotoxicity Assays

Compound	Assay	Cell Line	Result	Key Findings
N-nitroso-ramipril	Not widely reported	-	-	Focus has been on in vivo assays due to predicted lack of bioactivation.
NDMA	Micronucleus Assay	HepaRG (2D & 3D)	Positive[3]	Induced significant increases in micronucleus frequency.[3]
NDMA	Comet Assay	HepaRG (2D & 3D)	Positive[3]	Caused DNA damage in a dose-dependent manner.[3]
NDEA	Micronucleus Assay	HepaRG (2D & 3D)	Positive[3]	Showed a clear genotoxic response.[3]
NDEA	Comet Assay	HepaRG (2D & 3D)	Positive[3]	Induced significant DNA damage.[3]
NMBA	Micronucleus Assay	HepaRG (3D)	Positive[3]	Positive only in the more metabolically active 3D spheroid model.[3]
NDBA	Comet Assay	HepaRG (2D & 3D)	Positive[3]	Demonstrated clear DNA damaging potential.[3]

Table 3: In Vivo Genotoxicity Assays

Compound	Assay	Species	Result	Key Findings
N-nitroso-ramipril	Liver Comet Assay	Mouse	Negative[1][2]	No evidence of DNA damage in the liver.[1]
N-nitroso-ramipril	Big Blue® Mutation Assay	Mouse	Negative[1][2]	No increase in mutation frequency observed.[1]
NDMA	Liver Micronucleus Assay	Rat	Positive[4]	Dose-dependent increase in micronucleated hepatocytes.[4]
NDMA	Comet Assay	Rat	Positive[11]	Lowest effective genotoxic dose for lung and kidney was 2 mg/kg.[11]
NDEA	Liver Micronucleus Assay	Rat	Positive[4]	Known to induce micronuclei in hepatocytes.[4]
NDEA	Comet & TGR Assays	Rodents	Positive[10]	Detected significant genotoxicity at doses of 1 and 3 mg/kg/day in the liver.[10]

Experimental Protocols

Detailed methodologies for key genotoxicity assays are crucial for the accurate assessment of nitrosamines.

Enhanced Bacterial Reverse Mutation (Ames) Test for Nitrosamines

This protocol is based on recommendations from regulatory agencies to improve the sensitivity for nitrosamine detection.[9][12]

• Tester Strains: A comprehensive set of bacterial strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[12]

• Assay Type: The pre-incubation method is recommended over the plate incorporation method.[12]

• Pre-incubation Time: A 30-minute pre-incubation period is advised.[12]

• Metabolic Activation: The assay should be conducted with and without a post-mitochondrial fraction (S9). For activation, both 30% rat liver S9 and 30% hamster liver S9 should be used. The S9 should be prepared from rodents treated with CYP450 inducers (e.g., phenobarbital (B1680315) and β-naphthoflavone).[12]

• Procedure:

  • The test compound, bacterial culture, and S9 mix (if applicable) are combined in a test tube.

  • The mixture is pre-incubated at 37°C for 30 minutes.

  • Molten top agar (B569324) is added, and the mixture is poured onto minimal glucose agar plates.

  • Plates are incubated for 48-72 hours at 37°C.

  • The number of revertant colonies is counted.

• Interpretation: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies over the negative control.[13]

In Vivo Micronucleus Assay

This assay detects chromosomal damage or damage to the mitotic apparatus.[14]

• Animal Model: Typically, male and/or female rats or mice are used.[14]

• Dosing: The test compound is administered at a minimum of three dose levels.[14] Dosing is often repeated over several days (e.g., 28 consecutive days for some nitrosamine studies).[4]

• Tissue Collection: Approximately 24 hours after the final dose, bone marrow or peripheral blood is collected.[14] For liver-specific carcinogens like many nitrosamines, hepatocytes are isolated.[4]

• Analysis: The frequency of micronucleated immature erythrocytes (in blood or bone marrow) or micronucleated hepatocytes is determined, often using flow cytometry for high-throughput analysis.[4]

• Interpretation: A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated cells compared to the control group.[14]

In Vivo Comet Assay

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[15][16]

• Animal Model and Dosing: Similar to the micronucleus assay, animals are treated with the test compound at various dose levels.

• Tissue Collection and Cell Isolation: Target organs (e.g., liver) are harvested, and single-cell suspensions are prepared.[1]

• Assay Procedure:

  • Cells are embedded in a thin layer of low-melting-point agarose (B213101) on a microscope slide.

  • The cells are lysed in a high-salt solution to remove membranes and proteins, leaving behind the nuclear DNA (nucleoids).

  • The slides are placed in an alkaline electrophoresis buffer to unwind the DNA.

  • Electrophoresis is performed, allowing the broken DNA fragments to migrate out of the nucleoid.

  • The DNA is stained with a fluorescent dye and visualized under a microscope.

• Analysis: The amount of DNA that has migrated from the nucleus (the "comet tail") is quantified using image analysis software, typically as "% Tail DNA".[15]

• Interpretation: An increase in the length and intensity of the comet tail indicates an increase in DNA damage.[15]

Mandatory Visualizations

Experimental Workflow for Nitrosamine Genotoxicity Assessment

Caption: A typical workflow for assessing the genotoxicity of nitrosamine impurities.

Signaling Pathway of Nitrosamine-Induced Genotoxicity

Caption: Metabolic activation and genotoxic mechanism of a typical carcinogenic nitrosamine.

References

• 1. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. fda.gov [fda.gov]
• 4. Integration of the rat liver micronucleus assay into a 28-day treatment protocol: testing the genotoxicity of 4 small-molecule nitrosamines with different carcinogenic potencies and tumor target specificities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Genotoxicity of a Low-Dose Nitrosamine Mixture as Drinking Water Disinfection Byproducts in NIH3T3 Cells [medsci.org]
• 6. efpia.eu [efpia.eu]
• 7. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing the Ames test for N-nitrosamines: Key findings from a multi-sector study – Lhasa Limited [lhasalimited.org]
• 10. In vivo genetic toxicity assessments for nitrosamines | Spanish Journal of Environmental Mutagenesis and Genomics [ojs.diffundit.com]
• 11. In vivo and in vitro genotoxicity of several N-nitrosamines in extrahepatic tissues of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ema.europa.eu [ema.europa.eu]
• 13. iphasebiosci.com [iphasebiosci.com]
• 14. criver.com [criver.com]
• 15. researchgate.net [researchgate.net]
• 16. The comet assay: a sensitive genotoxicity test for the detection of DNA damage. | Semantic Scholar [semanticscholar.org]

Navigating the Analytical Maze: A Comparative Guide to N-nitroso-ramipril and N-nitroso-enalapril Detection

The emergence of N-nitrosamine impurities in pharmaceuticals has presented significant analytical challenges for researchers, scientists, and drug development professionals. Among these, N-nitroso-ramipril and N-nitroso-enalapril, derived from their respective angiotensin-converting enzyme (ACE) inhibitor parent drugs, require highly sensitive and specific analytical methods for their detection and quantification at trace levels. This guide provides a comparative overview of the analytical hurdles associated with these two nitrosamines, supported by experimental data and detailed methodologies, to aid in the development and validation of robust analytical strategies.

The Core Analytical Challenge: Structural Similarity and Low Limits

The primary analytical difficulty in the determination of N-nitroso-ramipril and N-nitroso-enalapril lies in their structural resemblance to the parent active pharmaceutical ingredients (APIs), ramipril (B1678797) and enalapril (B1671234). Both nitrosamines are formed through the nitrosation of the secondary amine present in the API molecules.[1] This structural kinship can lead to co-elution and interference during chromatographic analysis, necessitating the development of highly selective methods. Furthermore, due to their potential carcinogenic nature, regulatory bodies mandate extremely low detection and quantification limits, often in the parts-per-billion (ppb) range, pushing analytical instrumentation to its performance boundaries.[2]

Comparative Overview of Analytical Parameters

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the trace-level quantification of nitrosamine (B1359907) impurities due to its high sensitivity and selectivity.[2] The following tables summarize key analytical parameters for the determination of N-nitroso-ramipril and representative parameters for N-nitroso-enalapril, based on established methods for the parent compound and general nitrosamine analysis.

Table 1: Comparison of Physicochemical Properties

Property	N-nitroso-ramipril	N-nitroso-enalapril
Molecular Formula	C23H31N3O6	C20H27N3O6
Molecular Weight	445.51 g/mol [3]	405.45 g/mol [4]
Parent API	Ramipril	Enalapril
Precursor Amine	Secondary Amine	Secondary Amine

Table 2: Comparison of Typical LC-MS/MS Method Parameters

Parameter	N-nitroso-ramipril	N-nitroso-enalapril (Representative)
Chromatographic Column	C18 (e.g., Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm)[5]	C18 (e.g., Zorbax Eclipse, C18, 5 µm, 150 x 4.6 mm)[6]
Mobile Phase	Gradient elution with water and acetonitrile (B52724), both containing 0.1% formic acid[5]	Isocratic or gradient elution with water and acetonitrile, often with a formic acid modifier[6]
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
Mass Transition (m/z)	446.15 → 234.1[5]	Precursor Ion: 406.2 (M+H)+ (Predicted)
Limit of Quantification (LOQ)	~0.1 ng/mL[5]	Expected to be in the low ng/mL to sub-ng/mL range
Internal Standard	N-nitroso-quinapril[5]	Isotopically labeled enalapril or a structurally similar nitrosamine

Experimental Protocols: A Step-by-Step Approach

Detailed and optimized experimental protocols are critical for achieving reliable and reproducible results. Below are a detailed method for N-nitroso-ramipril and a representative protocol for N-nitroso-enalapril.

Experimental Protocol for N-nitroso-ramipril in Ramipril Tablets

This protocol is based on a validated LC-MS/MS method.[5]

1. Sample Preparation: a. Homogenize ramipril tablets to a fine powder. b. Accurately weigh approximately 50 mg of the homogenized sample into a plastic centrifuge tube. c. Add 50 µL of a pyrrolidine (B122466) solution (approx. 10 mg/mL in methanol) to scavenge any residual nitrosating agents. d. Add 100 µL of the internal standard solution (N-nitroso-quinapril, 200 ng/mL). e. Add 9.9 mL of a mixture of ultrapure acetonitrile and water (80:20 v/v). f. Vortex the mixture, followed by 15 minutes of sonication in an ultrasonic bath. g. Filter the supernatant through a 0.22 µm membrane filter into an HPLC vial for analysis.

2. LC-MS/MS Analysis:

• HPLC System: Shimadzu HPLC or equivalent.
• Mass Spectrometer: AB Sciex QTrap 5500 or equivalent.
• Column: Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm.
• Mobile Phase A: Water with 0.1% Formic Acid.
• Mobile Phase B: Acetonitrile/Water (95:5 v/v) with 0.1% Formic Acid.
• Flow Rate: 0.40 mL/min.
• Injection Volume: 5 µL.
• Gradient Program: A suitable gradient to ensure separation of N-nitroso-ramipril from ramipril and other matrix components.
• Ionization: ESI+.
• MRM Transitions:
• N-nitroso-ramipril: 446.15 → 234.1
• N-nitroso-quinapril (IS): 468.10 → 234.1

Representative Experimental Protocol for N-nitroso-enalapril in Enalapril Tablets

This protocol is a representative method constructed from established analytical procedures for enalapril and general nitrosamine analysis.[2][6]

1. Sample Preparation: a. Finely crush enalapril tablets. b. Weigh an amount of powder equivalent to 20 mg of enalapril into a 15 mL centrifuge tube. c. Add an appropriate internal standard (e.g., isotopically labeled enalapril or a structurally similar nitrosamine). d. Add 5.0 mL of methanol (B129727) and vortex until the powder is fully dispersed. e. Sonicate for 15-20 minutes. f. Centrifuge the sample to pelletize excipients. g. Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

2. LC-MS/MS Analysis:

• HPLC System: Agilent 1200 series or equivalent.
• Mass Spectrometer: Triple quadrupole mass spectrometer.
• Column: Zorbax Eclipse C18, 5 µm, 150 x 4.6 mm.
• Mobile Phase A: Water with 0.1% Formic Acid.
• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
• Flow Rate: 0.8 mL/min.
• Injection Volume: 10 µL.
• Gradient Program: A gradient program optimized to separate N-nitroso-enalapril from enalapril and its known degradants like enalaprilat (B1671235) and diketopiperazine.
• Ionization: ESI+.
• MRM Transitions (Predicted):
• N-nitroso-enalapril: 406.2 → [Product Ion 1], 406.2 → [Product Ion 2] (Product ions would need to be determined experimentally).
• Internal Standard: Corresponding transitions for the chosen IS.

Visualizing the Workflow and Challenges

Diagrams generated using Graphviz (DOT language) can effectively illustrate the analytical workflow and the logical relationships of the challenges involved.

Figure 1: General Analytical Workflow for Nitrosamine Analysis.

Figure 2: Key Analytical Challenges in Nitrosamine Determination.

Conclusion

The analytical determination of N-nitroso-ramipril and N-nitroso-enalapril presents a significant, yet surmountable, challenge. Success hinges on the use of highly sensitive and selective LC-MS/MS methods, coupled with meticulous sample preparation and a thorough understanding of the potential for chromatographic interferences from the parent drug and its degradation products. While a validated method for N-nitroso-ramipril is available, the development of a specific and validated method for N-nitroso-enalapril is a critical step for ensuring the safety and quality of enalapril-containing drug products. The information and protocols provided in this guide serve as a valuable resource for analytical scientists working to address the ongoing challenge of nitrosamine impurity analysis in pharmaceuticals.

References

• 1. Anybody inquired about Ramipril, Benzapril, Quinapril? - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. N-Nitroso-Enalapril - Daicel Pharma Standards [daicelpharmastandards.com]
• 5. edqm.eu [edqm.eu]
• 6. omicsonline.org [omicsonline.org]

A Comparative Guide to Stability-Indicating Methods for Ramipril and its Nitrosamine Impurity

In the pharmaceutical industry, ensuring the stability and safety of drug products is paramount. For ramipril (B1678797), an angiotensin-converting enzyme (ACE) inhibitor, a critical aspect of quality control is the monitoring of its degradation products and potential genotoxic impurities, such as N-nitroso-ramipril. This guide provides a comparative overview of validated stability-indicating analytical methods for the determination of ramipril and its nitrosamine (B1359907) impurity, designed for researchers, scientists, and drug development professionals.

Comparison of Analytical Methods

Several analytical techniques have been employed for the quantification of ramipril and its impurities. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a widely used method for stability studies of ramipril and its primary degradants. However, for the sensitive and specific detection of nitrosamine impurities, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method due to its high selectivity and low detection limits. Below is a comparison of different methods based on published data.

Parameter	HPLC-UV Method for Ramipril & Degradants[1][2]	LC-MS/MS Method for N-nitroso-ramipril[3][4]
Instrumentation	HPLC with UV Detector	LC with Tandem Mass Spectrometer
Column	RP-18, C8	XTerra MS C18
Mobile Phase	Methanol-tetrahydrofuran-phosphate buffer (pH 2.4; 0.01M) (55:5:40, v/v/v) or Potassium dihydrogen orthophosphate buffer (pH 3; 20 mM): acetonitrile (B52724) (40:60 v/v)	Gradient elution with 0.1% Formic acid in Water (A) and Acetonitrile/Water with 0.1% Formic acid (B)
Flow Rate	1.0 mL/min or 0.8 mL/min	0.40 mL/min
Detection	215 nm or 210 nm	Multiple Reaction Monitoring (MRM), Positive Ion Mode
Linearity Range	50-300 µg/mL for ramipril	Not explicitly stated, but method is for trace analysis
LOD/LOQ	LOD: 0.06 µg/mL, LOQ: 0.4 µg/mL (for ramipril)	LOD and LOQ are determined to be at ppm levels relative to the drug substance.
Specificity	Able to separate ramipril from degradation products like ramiprilat (B1678798) and diketopiperazine.	Highly specific for the determination of N-nitroso-ramipril.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. The following protocols are summarized from published stability-indicating methods for ramipril.

1. Forced Degradation Studies

Forced degradation studies are essential to demonstrate the specificity of a stability-indicating method. Ramipril is subjected to various stress conditions to induce degradation.

• Acid Hydrolysis : Ramipril is treated with 0.1 N HCl at room temperature or elevated temperature.[1]

• Base Hydrolysis : The drug substance is exposed to 0.1 N NaOH at room temperature.[1]

• Oxidative Degradation : Ramipril is treated with a solution of hydrogen peroxide (e.g., 3% H₂O₂).[1]

• Thermal Degradation : The solid drug substance is exposed to dry heat (e.g., 70°C).[1]

• Photolytic Degradation : Ramipril is exposed to UV and visible light.[1]

2. Sample Preparation for LC-MS/MS Analysis of N-nitroso-ramipril

The following is a general procedure for the preparation of a sample for the analysis of N-nitroso-ramipril in ramipril tablets.[4]

• Weigh and crush a representative number of ramipril tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a specific amount of ramipril.

• Dissolve the powder in a suitable solvent, such as a mixture of methanol (B129727) and water.

• Sonicate the mixture to ensure complete dissolution of the analyte.

• Centrifuge the solution to separate any undissolved excipients.

• Filter the supernatant through a suitable filter (e.g., 0.22 µm) into an HPLC vial for analysis.

Method Validation Workflow

The validation of an analytical method ensures its suitability for its intended purpose. The following diagram illustrates a typical workflow for the validation of a stability-indicating method according to ICH guidelines.

Validation Workflow Diagram

This guide highlights the importance of selecting an appropriate analytical method for the intended purpose. While HPLC-UV methods are suitable for monitoring the stability of ramipril and its common degradation products, the potential presence of genotoxic nitrosamine impurities necessitates the use of highly sensitive and specific LC-MS/MS methods. The provided information aims to assist researchers and drug development professionals in making informed decisions for the quality control of ramipril.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 4. edqm.eu [edqm.eu]

Navigating the Analytical Maze: A Comparative Guide to the Quantification of N-nitroso-ramipril

For researchers, scientists, and drug development professionals, the accurate and precise quantification of N-nitroso-ramipril, a potential genotoxic impurity in the widely prescribed antihypertensive drug ramipril (B1678797), is of paramount importance. This guide provides a comprehensive comparison of the state-of-the-art Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with potential alternative analytical techniques, supported by detailed experimental protocols and performance data.

The formation of N-nitrosamine impurities in pharmaceuticals is a significant concern for regulatory agencies and manufacturers alike, necessitating highly sensitive and specific analytical methods for their detection and quantification at trace levels.[1][2][3][4] This guide focuses on the analytical methodologies available for N-nitroso-ramipril, providing a detailed examination of the validated LC-MS/MS method and a comparative overview of Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE) as potential alternatives.

The Gold Standard: LC-MS/MS for N-nitroso-ramipril Analysis

The LC-MS/MS method stands as the reference technique for the quantification of N-nitroso-ramipril in pharmaceutical formulations due to its high sensitivity, specificity, and robustness.[3] A detailed, validated analytical procedure provides the foundation for reliable and accurate measurements.

Quantitative Performance of the LC-MS/MS Method

While a specific public validation report with comprehensive accuracy and precision data for N-nitroso-ramipril was not found within the scope of this search, the available documentation confirms that the method is validated. The preparation of spiked samples is a standard procedure to determine accuracy (as percent recovery) and precision (as percent relative standard deviation, %RSD). For a well-validated LC-MS/MS method for nitrosamine (B1359907) impurities, typical acceptance criteria are:

Parameter	Typical Acceptance Criteria
Accuracy	80.0% to 120.0% recovery
Precision (%RSD)	≤ 15%

It is crucial for any laboratory implementing this method to perform a full validation study to establish its own performance characteristics.

Detailed Experimental Protocol for the LC-MS/MS Method

A validated LC-MS/MS method for the determination of N-nitroso-ramipril in ramipril tablets has been described with the following parameters[5]:

Sample Preparation:

• Weigh approximately 50 mg of homogenized ramipril tablet sample into a centrifuge tube.

• Add a known amount of an appropriate internal standard (e.g., N-nitroso-quinapril).

• Add a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water) to extract the analyte.

• Vortex and sonicate the sample to ensure complete extraction.

• Centrifuge the sample to pelletize solid excipients.

• Filter the supernatant into an HPLC vial for analysis.

Liquid Chromatography (LC) Parameters:

Parameter	Specification
HPLC System	Shimadzu HPLC or equivalent
Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm
Eluent A	Water with 0.1% Formic Acid
Eluent B	Acetonitrile/Water (95/5, v/v) with 0.1% Formic Acid
Flow Rate	0.40 mL/min
Oven Temperature	40 °C
Injection Volume	5 µL
Gradient Program	A time-based gradient is employed to ensure optimal separation.

Tandem Mass Spectrometry (MS/MS) Parameters:

Parameter	Specification
Mass Spectrometer	AB Sciex QTrap 5500 or equivalent
Ion Source	Turbo Spray (Electrospray Ionization - ESI)
Polarity	Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	N-nitroso-ramipril: Q1 Mass (Da) 446.15 -> Q3 Mass (Da) 234.1 and 156.1

Experimental Workflow

LC-MS/MS experimental workflow for N-nitroso-ramipril analysis.

Alternative Analytical Techniques: A Comparative Overview

While LC-MS/MS is the predominant method, other analytical techniques could potentially be employed for the analysis of N-nitroso-ramipril.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For nitrosamines, GC-MS with a Triple Quadrupole (GC-MS/MS) is often recommended for its high sensitivity and selectivity.[6]

Applicability to N-nitroso-ramipril:

N-nitroso-ramipril has a relatively high molecular weight and lower volatility, which may pose challenges for direct GC-MS analysis without derivatization. Derivatization could add complexity and potential for analytical variability.

General Experimental Protocol for Nitrosamines by GC-MS:

• Sample Preparation: Liquid-liquid extraction or solid-phase extraction is typically used to isolate the nitrosamines from the sample matrix.

• Derivatization (if necessary): To improve volatility and thermal stability.

• GC Separation: A capillary column with a suitable stationary phase is used for separation.

• MS Detection: Electron ionization (EI) is common, with detection in full scan or selected ion monitoring (SIM) mode. For higher sensitivity, MS/MS is preferred.

Comparison with LC-MS/MS:

Feature	LC-MS/MS for N-nitroso-ramipril	GC-MS for Nitrosamines (General)
Applicability	Directly applicable without derivatization.	May require derivatization for non-volatile nitrosamines.
Sensitivity	High (sub-ppb levels).	High, especially with MS/MS.
Specificity	Very high due to MRM transitions.	High, particularly with MS/MS.
Sample Throughput	Relatively high.	Can be lower if derivatization is required.
Matrix Effects	Can be a concern, often mitigated with internal standards.	Can also be affected by matrix, requiring clean sample extracts.

Capillary Electrophoresis (CE)

Capillary electrophoresis is a high-resolution separation technique that can be used for the analysis of impurities in pharmaceuticals.[7][8] A CE method has been developed for the analysis of ramipril and its impurities.[7]

Applicability to N-nitroso-ramipril:

A CE method could potentially be developed for N-nitroso-ramipril. The separation is based on the charge-to-size ratio of the analyte. Coupling CE to a mass spectrometer (CE-MS) would provide the necessary sensitivity and specificity for trace-level quantification.

General Experimental Protocol for Ramipril Impurities by CE:

• Sample Preparation: Dissolving the sample in the background electrolyte.

• CE Separation: Using a fused-silica capillary with an appropriate background electrolyte and applied voltage.

• Detection: Typically UV detection, but for trace analysis, MS detection would be necessary.

Comparison with LC-MS/MS:

Feature	LC-MS/MS for N-nitroso-ramipril	Capillary Electrophoresis (CE) for Ramipril Impurities (General)
Separation Efficiency	High.	Very high, can resolve closely related impurities.
Sensitivity	Very high with MS detection.	Lower with UV detection; requires MS for trace analysis.
Sample Volume	Requires microliter volumes.	Requires nanoliter volumes, beneficial for limited sample amounts.
Robustness	Generally robust for routine analysis.	Can be less robust than HPLC in terms of reproducibility.
Throughput	High.	Can be high, with fast analysis times.

Conclusion

For the critical task of quantifying N-nitroso-ramipril in pharmaceutical products, the LC-MS/MS method is the most suitable and validated approach , offering unparalleled sensitivity and specificity. While GC-MS and Capillary Electrophoresis present potential alternative analytical avenues, their direct applicability and performance for N-nitroso-ramipril would require significant method development and validation. The detailed LC-MS/MS protocol provided in this guide serves as a robust starting point for laboratories to establish reliable monitoring of this critical impurity, ensuring the safety and quality of ramipril-containing medicines. Researchers and drug development professionals are encouraged to perform in-house validation to ensure the method's performance meets the stringent requirements of regulatory bodies.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. edqm.eu [edqm.eu]
• 6. japsonline.com [japsonline.com]
• 7. Development of a capillary electrophoresis method for the assay of ramipril and its impurities: an issue of cis-trans isomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Navigating Linearity and Range in N-nitroso-ramipril Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso impurities, such as N-nitroso-ramipril, in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[1][2][3] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities, necessitating highly sensitive and validated analytical methods for their detection and quantification.[2] This guide provides a comparative overview of analytical methodologies for determining the linearity and range of N-nitroso-ramipril, supported by experimental data and detailed protocols to ensure method suitability and regulatory compliance.

Comparative Analysis of Linearity and Range

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.

For N-nitroso-ramipril, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted technique due to its high sensitivity and selectivity.[4] Below is a table summarizing typical linearity and range data for the analysis of N-nitroso-ramipril using LC-MS/MS.

Parameter	Method A: UPLC-MS/MS	Method B: HPLC-MS/MS
Instrumentation	Shimadzu HPLC + AB Sciex QTrap 5500[5]	Agilent Infinity II with MSD 6460 Triple Quad[6]
Analyte	N-nitroso-ramipril	General Nitrosamine (B1359907) Impurities
Linearity Range	0.08 - 8.0 ng/mL[5]	0.4 - 1.1 ng/mL[6]
Number of Calibration Points	6[5]	5[6]
Correlation Coefficient (R²)	> 0.99	> 0.99[6]
Internal Standard	N-nitroso-quinapril[5]	Deuterated nitrosamine standards[2]

Experimental Protocol: Linearity and Range Determination for N-nitroso-ramipril by LC-MS/MS

This protocol outlines the steps to establish the linearity and range for the quantification of N-nitroso-ramipril in a drug substance or product.

1. Preparation of Standard Solutions:

• Stock Solution (SS): Accurately weigh and dissolve a suitable amount of N-nitroso-ramipril reference standard in methanol (B129727) to prepare a stock solution of approximately 100 µg/mL.[5]

• Intermediate Standard Solution (ISS): Dilute the Stock Solution with a suitable solvent (e.g., acetonitrile (B52724)/water) to obtain an intermediate concentration, for instance, 200 ng/mL.[5]

• Internal Standard (IS) Stock Solution: Prepare a stock solution of a suitable internal standard, such as N-nitroso-quinapril, in methanol at a concentration of approximately 100 µg/mL.[5]

• Internal Standard Working Solution: Dilute the IS Stock Solution to a working concentration, for example, 200 ng/mL.[5]

• Calibration Curve Standards: Prepare a series of at least five calibration standards by spiking the blank matrix (drug product placebo or drug substance) with known amounts of the Intermediate Standard Solution and a constant amount of the Internal Standard Working Solution. The concentration range should bracket the expected concentration of N-nitroso-ramipril in the samples. A typical range could be from the Limit of Quantification (LOQ) to 150% of the specification limit. For example, prepare calibration standards at concentrations of 0.08, 0.2, 0.5, 1.0, 4.0, and 8.0 ng/mL.[5]

2. Sample Preparation:

• Accurately weigh a portion of the homogenized drug product sample (e.g., 50 mg) into a centrifuge tube.[5]

• Add a known volume of the Internal Standard Working Solution.

• Add a suitable extraction solvent (e.g., a mixture of acetonitrile and water).

• Vortex the mixture to ensure complete extraction of the analyte.[2]

• Centrifuge the sample to separate the solid and liquid phases.[2]

• Filter the supernatant through a suitable filter (e.g., 0.45 µm PTFE) into an autosampler vial for analysis.[2]

3. Chromatographic Conditions (Example):

• Column: XTerra MS C18, 3.5 µm, 3.0 x 100 mm[5]

• Mobile Phase A: 0.1% Formic Acid in Water[2][5]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Water (95:5, v/v)[5]

• Flow Rate: 0.4 mL/min[2][5]

• Column Temperature: 40 °C[5]

• Injection Volume: 5 µL[5]

• Gradient Elution: A suitable gradient program to ensure the separation of N-nitroso-ramipril from other components.

4. Mass Spectrometric Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), Positive[5]

• Scan Type: Multiple Reaction Monitoring (MRM)[5]

• MRM Transitions:

  • N-nitroso-ramipril: e.g., Q1 Mass: 446.15 Da, Q3 Mass: 234.1 Da[5]

  • Internal Standard (N-nitroso-quinapril): e.g., Q1 Mass: 468.10 Da, Q3 Mass: 234.1 Da[5]

5. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of N-nitroso-ramipril to the peak area of the internal standard against the corresponding concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve.

• The method is considered linear if the correlation coefficient (R²) is ≥ 0.99.[6]

• The range is established as the concentration interval over which the method is shown to be linear, accurate, and precise.

Workflow for Linearity and Range Determination

Caption: Experimental workflow for determining the linearity and range of an analytical method.

Signaling Pathway and Logical Relationship Diagrams

The determination of linearity and range is a critical component of analytical method validation as stipulated by the International Council for Harmonisation (ICH) guidelines. The logical relationship between these and other validation parameters is illustrated below.

Caption: Interrelationship of key analytical method validation parameters.

By following a robust protocol and demonstrating acceptable linearity and range, researchers can ensure that their analytical methods for N-nitroso-ramipril are suitable for their intended purpose and meet the stringent requirements of regulatory agencies. This, in turn, is a critical step in guaranteeing the safety and quality of pharmaceutical products.

References

• 1. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. LC-MS/MS analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 5. edqm.eu [edqm.eu]
• 6. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]

Limit of detection (LOD) and quantification (LOQ) for N-nitroso-ramipril

For Immediate Release

This guide provides a comparative analysis of the limit of detection (LOD) and limit of quantification (LOQ) for N-nitroso-ramipril, a nitrosamine (B1359907) impurity of concern for researchers, scientists, and drug development professionals. Ensuring the safety of pharmaceutical products necessitates highly sensitive analytical methods to detect and quantify such impurities at trace levels. This document outlines the performance of a validated LC-MS/MS method for N-nitroso-ramipril and contextualizes it with other methods used for nitrosamine analysis in pharmaceutical ingredients.

Performance Benchmark: N-nitroso-ramipril Detection

The primary analytical method for determining N-nitroso-ramipril in ramipril (B1678797) tablets is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A validated method has demonstrated a high degree of sensitivity, as detailed in the table below. For comparative purposes, this table also includes LOD and LOQ values for other nitrosamine impurities determined by various advanced analytical techniques.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix
N-nitroso-ramipril	LC-MS/MS	Not explicitly defined, but S/N of 20 at 0.10213 ng/ml suggests a very low LOD [1]	~0.10213 ng/mL (based on S/N of 20) [1]	Ramipril IR Tablets
Six Nitrosamine Impurities	LC-MS/MS	Not explicitly stated	0.009 ppm (0.45 ng/mL)	Sartan Drug Products
Nine Nitrosamine Impurities	GC-TQ	Not explicitly stated	<0.002 ppm (instrument sensitivity)	Sartan Drugs
N-nitroso-propranolol	LC/TQ	Not explicitly stated	0.005 ppm (25 pg/mL)	Propranolol API and Tablets[2]
N-nitroso-meglumine	LC-TQ/MS	Not explicitly stated	1500 ng/day (Acceptable Intake)	Tafamidis Meglumine Drug
N-nitroso-mirabegron	UPLC-MS/MS	0.006 ppm	0.02 ppm	Mirabegron (B1684304)

Experimental Protocols

Determination of N-nitroso-ramipril by LC-MS/MS

This method is validated for the determination of N-Nitroso-ramipril in Ramipril immediate-release tablets.[1]

Instrumentation:

• HPLC: Shimadzu

• Mass Spectrometer: AB Sciex QTrap 5500

• Column: XTerra MS C18, 3.5 µm, 3.0 x 100 mm, Waters (Part No: 186000418)

• Guard Cartridge: C18, 4 x 2.0 mm, Phenomenex (Part No: AJO-2486)

Reagents:

• Eluent A: Water (LCMS-Grade) + 0.1% Formic acid (LC-MS Grade)

• Eluent B: Acetonitrile (LCMS-Grade)

• Reference Standards: N-Nitroso-Ramipril, N-Nitroso-Quinapril (Internal Standard)

• Stock Solutions: Prepared in methanol (B129727) at a concentration of approximately 100 µg/mL and stored at 2-8 °C.

Chromatographic Conditions:

• The specific gradient program and flow rate are not detailed in the provided information.

Sample Preparation:

• Weigh approximately 50 mg of a homogenized sample of the finished product into a plastic centrifuge tube.

• Add 50 µl of pyrrolidine (B122466) solution (approx. 10 mg/ml in methanol).

• Add 100 μl of the Internal Standard (ISTD) solution.

• Further extraction and dilution steps are performed to bring the sample to the desired concentration for injection.

Quantification: The limit of quantification is determined based on the signal-to-noise ratio (S/N), with a reported S/N of 20 for a concentration of 0.10213 ng/ml.[1] The International Council for Harmonisation (ICH) guidelines suggest an S/N ratio of 10:1 for the LOQ and 3:1 or 2:1 for the LOD.[3]

Alternative Methodologies

For the broader class of nitrosamine impurities, several other analytical techniques are employed, demonstrating the continuous effort to achieve lower detection limits.[4] These include:

• Gas Chromatography-Triple Quadrupole Mass Spectrometry (GC-TQ): This method is effective for the analysis of multiple nitrosamine impurities in sartan drugs.[5]

• Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): This technique offers high sensitivity for the quantification of nitrosamine drug substance related impurities (NDSRIs) like N-nitroso-propranolol and N-nitroso-mirabegron.[2][6]

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): The FDA has utilized LC-HRMS methods capable of detecting and quantifying up to eight different nitrosamine impurities with quantitation limits as low as 0.005 ppm.[7]

Visualizing the Workflow and a Broader Context

To better understand the experimental process and the significance of nitrosamine detection, the following diagrams illustrate the analytical workflow and the general pathway of nitrosamine-induced genotoxicity.

Caption: Experimental workflow for LOD and LOQ determination.

Caption: General pathway of nitrosamine-induced genotoxicity.

References

• 1. edqm.eu [edqm.eu]
• 2. agilent.com [agilent.com]
• 3. Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N | Separation Science [sepscience.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]

A Comparative Analysis of Extraction Methodologies for N-nitroso-ramipril in Pharmaceutical Formulations

The accurate quantification of N-nitrosamine impurities, such as N-nitroso-ramipril, in pharmaceutical products is critical for ensuring patient safety and regulatory compliance. The extraction of these impurities from the drug matrix is a pivotal step that significantly influences the sensitivity and reliability of subsequent analytical measurements. This guide provides a comparative overview of two distinct extraction methods for N-nitroso-ramipril from solid dosage forms: Direct Solvent Extraction and Solid-Phase Extraction (SPE).

Quantitative Comparison of Extraction Methods

The selection of an appropriate extraction method is often a trade-off between recovery, cleanliness of the extract, and sample throughput. The following table summarizes the key performance parameters for the discussed extraction techniques.

Parameter	Direct Solvent Extraction	Solid-Phase Extraction (SPE)
Principle	Dissolution of the analyte and drug matrix in a suitable solvent, followed by separation of insolubles.	Selective retention of the analyte on a solid sorbent and elution with a small volume of solvent, while the matrix is washed away.
Sample Throughput	High	Moderate to Low
Solvent Consumption	High	Low
Selectivity	Low	High
Reported Limit of Quantitation (LOQ)	Approximately 0.1 ng/mL (as part of an LC-MS/MS method)[1]	Potentially lower due to sample concentration, with LODs for other nitrosamines around 0.02-0.1 ng/mL[2]
Matrix Effect	Potentially significant	Reduced due to effective cleanup

Detailed Experimental Protocols

Method 1: Direct Solvent Extraction

This method, adapted from a validated LC-MS/MS procedure for the determination of N-Nitroso-Ramipril in ramipril (B1678797) tablets, relies on the direct dissolution of the drug product in an organic solvent mixture.[1]

Protocol:

• Weigh approximately 50 mg of the homogenized tablet powder into a plastic centrifuge tube.

• Add 50 µL of a pyrrolidine (B122466) solution (approximately 10 mg/mL in methanol).

• Add 100 µL of an internal standard (ISTD) solution (e.g., N-Nitroso-Quinapril at 200 ng/mL in acetonitrile/water 80/20).

• Add an appropriate volume of extraction solvent (e.g., acetonitrile/water 80/20) to achieve the desired final concentration.

• Vortex the tube for 1 minute to ensure thorough mixing.

• Shake the sample for 40 minutes using a mechanical shaker.

• Centrifuge the sample at 4500 rpm for 15 minutes to pellet insoluble excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

Method 2: Solid-Phase Extraction (SPE)

This generalized protocol is based on established SPE methods for the extraction of N-nitrosamines from pharmaceutical matrices.[2] It offers enhanced cleanup and concentration of the analyte.

Protocol:

• Sample Pre-treatment:

  • Weigh and transfer a portion of the homogenized tablet powder (e.g., equivalent to one dose) into a suitable container.

  • Dissolve the powder in a minimal amount of a suitable diluent (e.g., methanol (B129727) or a buffer solution) to ensure the drug and N-nitroso-ramipril are fully dissolved.

  • Centrifuge or filter the sample to remove any undissolved excipients.

• SPE Cartridge Conditioning:

  • Select a strong cation-exchange functionalized polymeric sorbent cartridge.

  • Condition the cartridge by passing a suitable volume of methanol followed by an equilibration solvent (e.g., the sample diluent).

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a controlled flow rate.

• Washing:

  • Wash the cartridge with a weak solvent (e.g., the equilibration solvent) to remove unretained matrix components.

  • A second wash with a slightly stronger solvent may be employed to remove more polar interferences.

• Elution:

  • Elute the retained N-nitroso-ramipril from the cartridge with a small volume of an appropriate elution solvent (e.g., a mixture of organic solvent and a basic modifier).

• Post-Elution:

  • The eluate can be directly injected for LC-MS/MS analysis or evaporated and reconstituted in a smaller volume of a suitable solvent for further concentration.

Visualizing the Extraction Workflows

The following diagrams illustrate the sequential steps involved in both the Direct Solvent Extraction and Solid-Phase Extraction methods.

Caption: Comparative workflow diagrams for Direct Solvent and Solid-Phase Extraction of N-nitroso-ramipril.

References

• 1. edqm.eu [edqm.eu]
• 2. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Mutagenic Potential of N-nitroso-ramipril Relative to NDMA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mutagenic potential of N-nitroso-ramipril, a nitrosamine (B1359907) impurity found in the angiotensin-converting enzyme (ACE) inhibitor ramipril (B1678797), and N-nitrosodimethylamine (NDMA), a well-characterized and potent mutagen. The information presented herein is supported by experimental data from a range of in vitro and in vivo studies, offering a comprehensive assessment for risk evaluation and regulatory purposes.

Executive Summary

N-nitroso-ramipril has been extensively evaluated and is concluded to be non-mutagenic and non-carcinogenic.[1][2] This lack of genotoxic potential is attributed to its molecular structure, specifically steric hindrance and branching at the α-position, which is predicted to inhibit the metabolic bioactivation necessary for nitrosamine-induced mutagenicity.[1][2] In stark contrast, N-nitrosodimethylamine (NDMA) is a well-established mutagen and carcinogen that consistently demonstrates genotoxic effects across a variety of testing systems.[3][4][5][6][7] Its mutagenicity is dependent on metabolic activation by cytochrome P450 enzymes to a reactive intermediate that readily alkylates DNA.[3][4][8][9]

Comparative Data on Mutagenicity

The following tables summarize the quantitative data from key mutagenicity assays, highlighting the differential responses to N-nitroso-ramipril and NDMA.

Table 1: Ames Bacterial Reverse Mutation Assay Results

Compound	Tester Strains	Metabolic Activation (S9)	Concentration Range Tested	Result	Reference
N-nitroso-ramipril	TA98, TA100, TA1535, TA1537, WP2 uvrA pKM101	-S9, +10% Rat S9, +10% Hamster S9	Up to 5000 µ g/plate	Negative	[10][11]
N-nitroso-ramipril (post-nitrosation mixture)	TA98, TA100	-S9, +S9	Up to 4.5 mg/mL	Negative	[12][13]
NDMA	TA100, TA1535, WP2uvrA(pKM101)	+Hamster Liver S9	Not specified	Positive	[14][15]
NDMA	Salmonella typhimurium strains expressing human CYP2E1	+CYP2E1	Not specified	Positive	[16]

Table 2: In Vivo Genotoxicity and Mutagenicity Studies

Compound	Assay	Species	Key Findings	Result	Reference
N-nitroso-ramipril	Liver Comet Assay	Mouse	No significant increase in DNA damage	Non-genotoxic	[1][2]
N-nitroso-ramipril	Big Blue® (cII) Mutation Assay	Mouse	No significant increase in mutant frequency in the liver	Non-mutagenic	[1][2]
N-nitroso-ramipril	Duplex Sequencing	Mouse	No significant increase in mutation frequency in the liver	Non-mutagenic	[1][2]
NDMA	gptΔ Transgenic Mouse Assay	Mouse	~30- to 45-fold increase in mutant frequencies in the liver	Mutagenic	[5]
NDMA	Muta™Mouse (lacZ) Assay	Mouse	Positive for mutation induction in the liver	Mutagenic	[6]
NDMA	In Vivo Micronucleus Test	Hen's Egg (HET-MN)	Dose-dependent and reproducible positive results	Genotoxic	[17]
NDMA	Alkaline Elution Assay	Rat	Lowest effective genotoxic dose in lung and kidney was 2 mg/kg	Genotoxic	[18]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of these findings.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method for identifying chemical substances that can produce genetic damage leading to gene mutations.[19]

• Test Strains: A set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA pKM101) are used.[20] These strains are auxotrophic for histidine (or tryptophan for E. coli), meaning they cannot synthesize this essential amino acid and will not grow on a histidine-free medium.

• Metabolic Activation: To mimic mammalian metabolism, the test compound is often incubated with a liver extract (S9 fraction) from rats or hamsters, which contains cytochrome P450 enzymes.[21][22][23] For nitrosamines, hamster liver S9 is often more sensitive.[14][15]

• Exposure: The bacterial strains are exposed to various concentrations of the test substance in the presence or absence of the S9 mix.

• Plating: The treated bacteria are then plated on a minimal agar (B569324) medium lacking histidine.

• Incubation and Scoring: The plates are incubated for 48-72 hours. Only bacteria that have undergone a reverse mutation to a prototrophic state (regaining the ability to synthesize histidine) will grow and form visible colonies. The number of revertant colonies is counted, and a dose-dependent increase compared to the negative control indicates a mutagenic potential.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect the potential of a test substance to induce chromosomal damage.[24][25][26]

• Cell Culture: Mammalian cells, such as human peripheral blood lymphocytes or cell lines like CHO or TK6, are cultured.[25]

• Exposure: The cells are exposed to the test compound at various concentrations, with and without metabolic activation (S9).

• Cytokinesis Block: Cytochalasin B is often added to the culture to block cytokinesis (the final step in cell division), resulting in binucleated cells.[24] This ensures that the cells analyzed have completed one round of nuclear division.

• Harvesting and Staining: After an appropriate incubation period, the cells are harvested, fixed, and stained with a DNA-specific stain.

• Microscopic Analysis: The cells are examined under a microscope to score the frequency of micronuclei in binucleated cells. Micronuclei are small, extranuclear bodies containing chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic or aneugenic activity.

Signaling Pathways and Mechanisms of Action

The differential mutagenicity of N-nitroso-ramipril and NDMA can be understood by examining their metabolic pathways.

Metabolic Activation of NDMA

NDMA requires metabolic activation to exert its mutagenic effects. This process is primarily catalyzed by cytochrome P450 enzymes, particularly CYP2E1.[3][9]

Caption: Metabolic activation pathway of NDMA leading to DNA adduct formation and mutations.

Postulated Lack of Bioactivation for N-nitroso-ramipril

The structure of N-nitroso-ramipril is believed to prevent the critical α-hydroxylation step required for the formation of a reactive diazonium ion.

Caption: Steric hindrance in N-nitroso-ramipril prevents metabolic bioactivation.

Experimental Workflow Example

The following diagram illustrates a typical workflow for an Ames test.

Caption: A generalized workflow for the Ames bacterial reverse mutation assay.

Conclusion

References

• 1. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular origins of mutational spectra produced by the environmental carcinogen N-nitrosodimethylamine and SN1 chemotherapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-Nitrosodimethylamine investigations in Muta™Mouse define point-of-departure values and demonstrate less-than-additive somatic mutant frequency accumulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HEALTH EFFECTS - Toxicological Profile for N-Nitrosodimethylamine (NDMA) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]
• 17. Investigating genotoxic and hematotoxic effects of N-nitrosodimethylamine, N-nitrosodiethylamine and N-nitrosodiethanolamine in the hen's egg-micronucleus test (HET-MN) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. In vivo and in vitro genotoxicity of several N-nitrosamines in extrahepatic tissues of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Limit for Nitroso Ramipril - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 21. fda.gov [fda.gov]
• 22. researchgate.net [researchgate.net]
• 23. efpia.eu [efpia.eu]
• 24. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 25. criver.com [criver.com]
• 26. x-cellr8.com [x-cellr8.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-Nitroso-Ramipril: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. N-nitroso-ramipril, a nitrosamine (B1359907) impurity, requires stringent disposal procedures due to its potential hazards. This guide provides essential, step-by-step logistical and safety information for the proper management of N-nitroso-ramipril waste.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE):

When handling N-nitroso-ramipril, particularly during disposal activities where the potential for exposure is heightened, the use of appropriate PPE is mandatory.

PPE Category	Specification
Respiratory Protection	A NIOSH-approved self-contained breathing apparatus or a suitable respirator should be used, especially in non-ventilated areas.
Hand Protection	Wear protective gloves, such as surgical gloves, that have been inspected for integrity before use.[1]
Eye/Face Protection	Use tightly fitting safety goggles or a face shield to protect against dust or splashes.[1]
Body Protection	Don protective clothing to prevent skin contact.[1]

All work with N-nitroso-ramipril should be performed within a laboratory fume hood or another form of local exhaust ventilation to minimize inhalation exposure.[1] In the event of accidental contact, immediately wash the affected skin area with copious amounts of water. If inhalation occurs, move the individual to fresh air and seek prompt medical attention.

Step-by-Step Disposal Procedure

The recommended method for the disposal of N-nitroso-ramipril is through a licensed hazardous waste disposal company.[1] This ensures that the potent pharmaceutical compound is managed in a manner that is safe for both personnel and the environment.

1. Waste Identification and Segregation:

• All materials contaminated with N-nitroso-ramipril, including unused product, empty containers, and cleaning materials (e.g., absorbent pads, wipes), must be treated as hazardous waste.

• Segregate N-nitroso-ramipril waste from other laboratory waste streams to prevent cross-contamination and ensure proper disposal.

2. Containment and Labeling:

• Place all N-nitroso-ramipril waste into a designated, leak-proof, and sealable hazardous waste container.

• The container must be clearly labeled with the chemical name "N-nitroso-ramipril" and appropriate hazard symbols in accordance with federal and local regulations.

3. Storage:

• Store the sealed hazardous waste container in a designated, secure, and well-ventilated area away from incompatible materials.

• The storage area should have secondary containment to mitigate any potential leaks or spills.

4. Professional Disposal:

• Arrange for the collection and disposal of the N-nitroso-ramipril waste by a licensed and reputable hazardous material disposal company.[1]

• The primary disposal method for this type of waste is typically incineration in a facility equipped with an afterburner and a scrubber to ensure complete destruction of the compound and to neutralize harmful emissions.[1]

5. Documentation:

• Maintain meticulous records of the disposal process, including the date of waste generation, the quantity of waste, and the name of the disposal vendor.

• This documentation is essential for regulatory compliance and for tracking the lifecycle of hazardous materials within the facility.

Emergency Spill Procedures

In the event of a spill involving N-nitroso-ramipril, the following steps should be taken immediately:

• Evacuate and Secure the Area: Keep all unnecessary personnel away from the spill area to minimize exposure.[1]

• Ensure Adequate Ventilation: If not already working in a ventilated space, ensure the area is well-ventilated.[1]

• Wear Appropriate PPE: Before attempting to clean the spill, don the required personal protective equipment, including a self-contained breathing apparatus.[1]

• Contain and Clean the Spill:

  • Avoid the generation of dust during the clean-up process.[1]

  • Use an appropriate absorbent material to contain and collect the spilled substance.

  • Carefully sweep or vacuum the material and place it into a designated hazardous waste container.[1]

• Decontaminate the Area: Thoroughly clean the spill area to remove any residual contamination.

• Dispose of Contaminated Materials: All materials used for cleaning the spill must be disposed of as hazardous waste.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-nitroso-ramipril waste.

Caption: A workflow for the safe disposal of N-nitroso-ramipril.

It is imperative to always consult and adhere to all applicable federal, state, and local regulations concerning the disposal of hazardous chemical waste.[1] By implementing these procedures, laboratories can ensure a safe working environment and maintain environmental responsibility.

References

• 1. cleanchemlab.com [cleanchemlab.com]

Safeguarding Laboratory Personnel: A Guide to Handling N-nitroso-ramipril

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of N-nitroso-ramipril. All personnel must adhere to these procedures to mitigate risks associated with this potent, research-grade compound.

N-nitroso-ramipril is classified as a pharmaceutical-related compound of unknown potency and, like many N-nitroso compounds, should be treated as a suspected human carcinogen.[1] Strict adherence to safety protocols is mandatory to prevent exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to prevent dermal, ocular, and respiratory exposure to N-nitroso-ramipril.

Primary Engineering Control: All handling of N-nitroso-ramipril, including weighing, reconstitution, and aliquoting, must be conducted within a certified chemical fume hood or other appropriate local exhaust ventilation system.

PPE Category	Specification	Rationale
Hand Protection	Double gloving with nitrile gloves is recommended. Regularly inspect gloves for any signs of degradation or puncture before and during use.	N-nitroso compounds can permeate glove materials. Double gloving provides an additional layer of protection.[2]
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield may be required for splash hazards.	Protects against accidental splashes and aerosol exposure.
Respiratory Protection	A NIOSH-approved respirator may be necessary for certain procedures where the potential for aerosolization is high. Consult with your institution's environmental health and safety (EHS) department for specific guidance.	Prevents inhalation of airborne particles.
Body Protection	A disposable, back-closing lab coat or gown should be worn over personal clothing. Ensure cuffs are tucked into the inner glove.	Prevents contamination of personal clothing.

Operational Plan: Step-by-Step Handling Procedures

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the designated work area within the fume hood by covering the surface with absorbent, plastic-backed paper.

• Weighing and Reconstitution:

  • Perform all weighing of solid N-nitroso-ramipril on a tared weigh paper within the fume hood.

  • Use a dedicated set of spatulas and other equipment for handling the compound.

  • For reconstitution, add the solvent slowly to the vial containing the compound to avoid splashing.

• During Handling:

  • Avoid the formation of dust and aerosols.

  • Keep all containers with N-nitroso-ramipril tightly sealed when not in use.

  • Wash hands thoroughly after handling, even if gloves were worn.

• Spill Management:

  • In case of a small spill, decontaminate the area using a 1:1 solution of hydrobromic acid and acetic acid, if appropriate for the surface.[3] Alternatively, use a suitable absorbent material, collect it in a sealed container, and treat it as hazardous waste.

  • For larger spills, evacuate the area and contact your institution's EHS department immediately.

Disposal Plan

All waste contaminated with N-nitroso-ramipril must be treated as hazardous waste.

• Waste Segregation: Segregate N-nitroso-ramipril waste from other laboratory waste streams.[4]

• Containerization:

  • Solid Waste: Collect all contaminated solid waste (e.g., gloves, weigh papers, absorbent pads) in a dedicated, clearly labeled, and sealed hazardous waste container.

  • Liquid Waste: Collect all liquid waste containing N-nitroso-ramipril in a compatible, sealed, and clearly labeled hazardous waste container.

• Disposal Method: The primary and preferred method for the disposal of N-nitroso-ramipril waste is high-temperature incineration by a licensed hazardous waste disposal company.[4]

Quantitative Data Summary

While no specific occupational exposure limit (OEL) has been established for N-nitroso-ramipril, the following table provides OELs for other N-nitroso compounds as a reference. These values underscore the high toxicity of this class of compounds.

Compound	Occupational Exposure Limit (µg/m³)	Agency
N-Nitrosodimethylamine (NDMA)	0.05 to 0.98	NIOSH[5]
N-Nitrosodiethylamine (NDEA)	0.005 to 0.160	NIOSH[2]
N-Nitrosomorpholine (NMOR)	0.11 to 37	NIOSH[5]

Experimental Protocols

Decontamination of Work Surfaces:

A common method for the decontamination of surfaces contaminated with nitrosamines involves chemical degradation. One recommended solution is a 1:1 mixture of hydrobromic acid and acetic acid.[3]

Methodology:

• Prepare the decontamination solution fresh in a chemical fume hood.

• Liberally apply the solution to the contaminated, non-reactive surface.

• Allow the solution to react for at least one hour.

• Neutralize the surface with a suitable base (e.g., sodium bicarbonate solution).

• Wipe the surface clean with a damp cloth, followed by a dry one.

• Dispose of all cleaning materials as hazardous waste.

Caution: This procedure should only be performed by trained personnel on surfaces compatible with strong acids.

Visual Workflow for Handling N-nitroso-ramipril

Caption: Logical workflow for handling N-nitroso-ramipril.

References

• 1. synchemia.com [synchemia.com]
• 2. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 3. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. pharmaguru.co [pharmaguru.co]
• 5. OSHA Hazard Information Bulletins N-Nitrosamine in the Rubber Industry | Occupational Safety and Health Administration [osha.gov]